LDC7559

Core Science & Biosynthesis

The Evolving Mechanism of Action of LDC7559: A Technical Guide

Executive Summary

LDC7559 is a small molecule initially identified as a direct inhibitor of Gasdermin D (GSDMD), the key executioner protein of pyroptotic cell death. Early studies demonstrated its ability to block the formation of neutrophil extracellular traps (NETs) and reduce inflammatory cytokine release, attributing these effects to the direct inhibition of the pore-forming N-terminal domain of GSDMD. However, more recent, in-depth investigations using unbiased chemical proteomics have challenged this initial hypothesis. This later research suggests that LDC7559's primary mechanism of action for inhibiting NETosis is independent of GSDMD. Instead, it is proposed to act as an agonist of the glycolytic enzyme phosphofructokinase-1 liver type (PFKL). This guide provides a comprehensive overview of both the initial and the revised mechanisms of action of LDC7559, presenting the supporting experimental evidence, quantitative data, and detailed protocols for key assays cited in the literature.

Introduction: Targeting Inflammatory Cell Death

Pyroptosis and NETosis are two distinct forms of programmed cell death that play critical roles in the innate immune response. While essential for host defense against pathogens, their dysregulation can lead to excessive inflammation and tissue damage, contributing to the pathophysiology of numerous diseases, including sepsis, inflammatory disorders, and neurodegenerative conditions. Gasdermin D (GSDMD) is the central executioner of pyroptosis. Upon cleavage by inflammatory caspases, its N-terminal domain oligomerizes to form pores in the plasma membrane, leading to cell lysis and the release of pro-inflammatory cytokines like IL-1β and IL-18. NETosis, a specialized form of cell death in neutrophils, involves the release of decondensed chromatin and granular proteins to form neutrophil extracellular traps (NETs) that ensnare and kill pathogens. Given their roles in inflammatory diseases, the molecular players in these pathways, particularly GSDMD, have emerged as attractive targets for therapeutic intervention. LDC7559 was initially developed and studied as a promising inhibitor of these processes.

Mechanism of Action of LDC7559

The understanding of LDC7559's mechanism of action has evolved. This section details both the initially proposed GSDMD-dependent mechanism and the more recently identified GSDMD-independent, PFKL-mediated pathway.

The GSDMD Inhibition Hypothesis

Figure 1: Proposed GSDMD-dependent inhibitory pathway of LDC7559.

The PFKL Activation Hypothesis: A Re-evaluation

Contrary to the initial findings, a subsequent study employing unbiased chemical proteomic strategies revealed that LDC7559 does not directly target GSDMD to inhibit NETosis.[6] Instead, this research identified phosphofructokinase-1 liver type (PFKL), a key enzyme in glycolysis, as the primary molecular target.[6] According to this revised mechanism, LDC7559 and its more potent analog, NA-11, act as agonists of PFKL.[6] This activation of PFKL is proposed to dampen the metabolic flux through the pentose (B10789219) phosphate (B84403) pathway (PPP). The PPP is a crucial source of NADPH, which is required by the NADPH oxidase 2 (NOX2) complex to produce the reactive oxygen species (ROS) necessary for NETosis.[6] By reducing the availability of NADPH, LDC7559 effectively suppresses the NOX2-dependent oxidative burst and, consequently, NET formation.[6] This study also reported that LDC7559 did not inhibit GSDMD-dependent pyroptosis or IL-1β release, directly contradicting the earlier reports.[4][6]

Figure 2: Proposed PFKL-mediated inhibitory pathway of LDC7559 on NETosis.

Quantitative Data Summary

The following tables summarize the quantitative data reported for LDC7559 in various assays.

Table 1: Inhibitory Activity of LDC7559 on NETosis

Assay	Cell Type	IC50 Value	Reference
PMA-induced NETosis	Murine Neutrophils	~5.6 µM	[7]
Cholesterol crystal-induced NETosis	Murine Neutrophils	~300 nM	[7]

Table 2: Concentrations of LDC7559 Used in Cellular Assays

Assay	Cell Type	Concentration(s)	Effect	Reference
IL-1β Release	Human Primary Monocytes, THP-1	1, 5, 10 µM	Inhibition of IL-1β release upon inflammasome activation.[2][3]	[2][3]
GSDMD-NT Induced Cell Death	HEK293T cells	1, 5 µM	Blocked lethal effect of GSDMD N-terminal domain.[1][3]	[1][3]
Microglial Activation & Pyroptosis	In vivo (SAH model)	20, 30 mg/kg	Suppressed microglial activation and neuronal pyroptosis.[5][8]	[5][8]
Neuronal Apoptosis and Pyroptosis	In vitro (neuron cultures)	50 µM	Rescued high levels of neuronal apoptosis and pyroptosis.[8]	[8]

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments used to characterize the mechanism of action of LDC7559.

Protocol 1: In Vitro NETosis Assay

• Objective: To quantify the effect of LDC7559 on the formation of Neutrophil Extracellular Traps (NETs) in vitro.

• Methodology:

  • Neutrophil Isolation: Isolate primary human or murine neutrophils from whole blood using density gradient centrifugation.

  • Cell Treatment: Seed isolated neutrophils in a multi-well plate and pre-incubate with various concentrations of LDC7559 or a vehicle control (e.g., DMSO).

  • NETosis Induction: Induce NETosis using a stimulant such as Phorbol 12-myristate 13-acetate (PMA) or cholesterol crystals.

  • Staining and Imaging: After a defined incubation period (e.g., 3-4 hours), fix the cells and stain for key components of NETs. This typically includes a DNA dye (e.g., DAPI or Hoechst) to visualize extracellular DNA, and antibodies against citrullinated histone H3 (H3Cit) and myeloperoxidase (MPO) or neutrophil elastase (NE).

  • Quantification: Acquire images using fluorescence microscopy. Quantify NETosis by measuring the area of extracellular DNA, the intensity of H3Cit staining, or the co-localization of DNA with MPO/NE using image analysis software.[4][9]

Protocol 2: GSDMD-Dependent Pyroptosis Assay (LDH Release and IL-1β Quantification)

• Objective: To assess the inhibitory effect of LDC7559 on pyroptosis by measuring cell lysis and pro-inflammatory cytokine release.

• Methodology:

  • Cell Culture and Priming: Culture macrophages (e.g., bone marrow-derived macrophages - BMDMs) or monocytic cell lines (e.g., THP-1). Prime the cells with lipopolysaccharide (LPS) to upregulate the expression of pro-IL-1β and inflammasome components.

  • Inhibitor Treatment: Pre-treat the primed cells with LDC7559 or a vehicle control.

  • Inflammasome Activation: Activate the inflammasome using a specific agonist, such as nigericin (B1684572) or silica (B1680970) crystals (for NLRP3) or transfected poly(dA:dT) (for AIM2).

  • LDH Release Assay: Collect the cell culture supernatant. Measure the activity of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme released upon cell lysis, using a commercially available colorimetric assay kit. This serves as a quantitative measure of pyroptotic cell death.[2]

  • IL-1β Quantification: Measure the concentration of mature IL-1β in the cell culture supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.[2]

Protocol 3: Cell Viability Assay (CCK-8)

• Objective: To determine the effect of LDC7559 on cell viability in the context of an injury model.

• Methodology:

  • Cell Culture and Treatment: Seed cells (e.g., primary neurons) in a 96-well plate. Expose the cells to an insult (e.g., hemoglobin to model subarachnoid hemorrhage) in the presence or absence of LDC7559 at various concentrations.[8][9]

  • CCK-8 Reagent Incubation: After the treatment period, add Cell Counting Kit-8 (CCK-8) reagent to each well and incubate according to the manufacturer's instructions (typically 1-4 hours).

  • Absorbance Measurement: The WST-8 in the CCK-8 reagent is reduced by cellular dehydrogenases to a colored formazan (B1609692) product. Measure the absorbance of the solution at 450 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[5]

Protocol 4: Target Identification using Affinity Chromatography

• Objective: To identify the direct binding partners of LDC7559 in cell lysates.

• Methodology:

  • Affinity Probe Synthesis: Synthesize a derivative of LDC7559 that incorporates a linker suitable for immobilization on a solid support (e.g., agarose (B213101) beads).

  • Column Preparation: Covalently attach the LDC7559 derivative to the chromatography resin to create an affinity matrix. Pack the matrix into a column.

  • Cell Lysate Preparation: Prepare a protein lysate from a relevant cell type (e.g., neutrophils).

  • Affinity Purification: Pass the cell lysate over the affinity column. Proteins that bind to LDC7559 will be retained on the matrix, while non-binding proteins will flow through.

  • Washing: Wash the column extensively with a binding buffer to remove non-specifically bound proteins.

  • Elution: Elute the specifically bound proteins. This can be done by competitive elution, where a high concentration of free LDC7559 is passed through the column to displace the bound proteins.

  • Protein Identification: Analyze the eluted protein fraction by mass spectrometry (e.g., LC-MS/MS) to identify the proteins that were specifically pulled down by the LDC7559 analog.[2]

Protocol 5: In Vitro GSDMD Pore Formation Assay (Liposome Leakage)

• Objective: To directly assess the ability of the GSDMD N-terminal domain to form pores in a lipid bilayer and the potential inhibitory effect of LDC7559.

• Methodology:

  • Liposome (B1194612) Preparation: Prepare liposomes containing a fluorescent dye (e.g., carboxyfluorescein or terbium) at a self-quenching concentration.

  • Recombinant Protein Expression: Purify recombinant full-length GSDMD and the relevant caspase (e.g., caspase-1 or -11).

  • Assay Reaction: In a multi-well plate, combine the dye-loaded liposomes, recombinant GSDMD, and the caspase in a reaction buffer. Include conditions with and without LDC7559.

  • Pore Formation and Dye Release: The caspase will cleave GSDMD, releasing the N-terminal fragment which will then insert into the liposome membrane and form pores. This pore formation allows the encapsulated dye to be released into the buffer, resulting in de-quenching and an increase in fluorescence.

  • Fluorescence Measurement: Monitor the increase in fluorescence over time using a plate reader. A reduction in the rate or extent of fluorescence increase in the presence of LDC7559 would indicate inhibition of pore formation.[10]

Experimental Workflow Visualization

The following diagram illustrates a general experimental workflow to investigate the effects of LDC7559 on a cellular process like pyroptosis or NETosis.

Figure 3: A generalized workflow for testing the efficacy of LDC7559 in vitro.

Conclusion

LDC7559 is a molecule of significant interest in the study of inflammatory cell death. While it was initially reported as a direct inhibitor of GSDMD, more recent evidence strongly suggests that its primary target in the context of NETosis is the glycolytic enzyme PFKL. This highlights the importance of rigorous and unbiased target identification methods in drug development. The conflicting reports necessitate a careful interpretation of data and underscore the need for further research to fully elucidate the complete mechanistic profile of LDC7559. Future studies should aim to reconcile the differing observations, perhaps by investigating cell-type-specific effects or off-target activities that could explain the initial findings related to GSDMD-dependent pyroptosis. Understanding the precise molecular interactions and downstream consequences of LDC7559 will be crucial for its potential development as a therapeutic agent for inflammatory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GSDMD drives canonical inflammasome‐induced neutrophil pyroptosis and is dispensable for NETosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GSDMD membrane pore formation constitutes the mechanism of pyroptotic cell death | The EMBO Journal [link.springer.com]
• 6. Selective activation of PFKL suppresses the phagocytic oxidative burst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gasdermin D Cleavage Assay Following Inflammasome Activation | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. Monitoring gasdermin pore formation in vitro - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to LDC7559 as a Gasdermin D Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyroptosis is a form of programmed cell death characterized by cell swelling, membrane rupture, and the release of pro-inflammatory cellular contents, playing a crucial role in the innate immune response to pathogens and cellular danger signals.[1] A key effector in this process is Gasdermin D (GSDMD).[2][3] Upon activation by inflammatory caspases, GSDMD is cleaved, releasing its N-terminal domain (GSDMD-N).[3][4] This domain oligomerizes and forms pores in the plasma membrane, leading to the lytic cell death characteristic of pyroptosis and the release of inflammatory cytokines such as IL-1β and IL-18.[4][5]

Given the central role of GSDMD in inflammation, its inhibition presents a promising therapeutic strategy for a range of inflammatory diseases, neurodegenerative conditions, and certain cancers.[6][7] LDC7559 has emerged as a selective inhibitor of GSDMD, offering a valuable tool for studying the intricacies of pyroptosis and as a potential therapeutic agent.[8][9] This guide provides a comprehensive technical overview of LDC7559, including its mechanism of action, effects on signaling pathways, quantitative efficacy data, and detailed experimental protocols.

Mechanism of Action

LDC7559 functions as a direct inhibitor of the GSDMD N-terminal domain.[9] Unlike some other inhibitors that may target the upstream caspases responsible for GSDMD cleavage, LDC7559 acts downstream by preventing the GSDMD-N fragment from exerting its pore-forming activity.[9] This specific mechanism of action makes LDC7559 a highly valuable tool for dissecting the final executive step of pyroptosis. Studies have shown that LDC7559 can block the toxicity induced by the N-terminus of both human and murine GSDMD.[10]

Signaling Pathways in Pyroptosis and LDC7559 Intervention

Pyroptosis can be initiated through two primary signaling pathways: the canonical and non-canonical inflammasome pathways. Both pathways converge on the activation of GSDMD.

Canonical and Non-Canonical Pyroptosis Pathways

The canonical pathway is typically activated by a range of pathogen-associated molecular patterns (PAMPs) and danger-associated molecular patterns (DAMPs), which lead to the assembly of an inflammasome complex.[3][11] This complex, often involving NLRP3, recruits and activates caspase-1.[1][4] Activated caspase-1 then cleaves GSDMD, initiating pyroptosis.[2]

The non-canonical pathway is triggered by the direct binding of intracellular lipopolysaccharide (LPS) from Gram-negative bacteria to caspase-4 and caspase-5 in humans (caspase-11 in mice).[4][11] These caspases then directly cleave GSDMD to trigger pyroptosis.[4][11]

Below is a diagram illustrating these pathways and the point of inhibition by LDC7559.

Pyroptosis pathways and LDC7559's point of intervention.

Quantitative Data Summary

The following tables summarize the quantitative data available for LDC7559 from various studies.

Table 1: In Vitro Efficacy of LDC7559

Cell Type	Assay	Stimulus	Effective Concentration	Effect	Reference
Human Primary Monocytes	IL-1β Release Assay	Silica Crystals (NLRP3)	1-10 µM	Inhibition of IL-1β release	[10]
Human Primary Monocytes	IL-1β Release Assay	poly(dAdT) (AIM2)	1-10 µM	Inhibition of IL-1β release	[10]
THP-1 cells	IL-1β Release Assay	LPS Transfection (Non-canonical)	1, 5, 10 µM	Dose-dependent inhibition of IL-1β release	[10]
Murine BMDMs	IL-1β Release Assay	LPS Transfection (Non-canonical)	1, 5, 10 µM	Dose-dependent inhibition of IL-1β release	[10]
HEK293T cells	GSDMD-N Toxicity Assay	Transfection of GSDMD-N	1, 5 µM	Blocks lethal effect of human and murine GSDMD-N	[9][10]
Co-cultured Neurons	Cell Viability (CCK-8) Assay	Hemoglobin (Hb)	5, 25, 50 µM	Dose-dependently improved cell viability	[8][12]
Co-cultured Neurons	Cytokine Release (ELISA)	Hemoglobin (Hb)	5, 25, 50 µM	Dose-dependently inhibited IL-1β, IL-6, and IL-18 release	[8][12]
Murine Neutrophils	NETosis Assay	PMA	~5.6 µM (IC50)	Inhibition of NET formation	[6]
Murine Neutrophils	NETosis Assay	Cholesterol Crystals	~300 nM (IC50)	Inhibition of NET formation	[6]

Table 2: In Vivo Efficacy of LDC7559

Animal Model	Disease Model	Dosage	Administration Route	Effect	Reference
Rat	Subarachnoid Hemorrhage (SAH)	10, 20, 30 mg/kg	Intraperitoneal	Dose-dependently suppressed microglial activation, reduced neuronal pyroptosis and apoptosis, and improved neurological outcomes.[7][8]	[7][8]
Mouse	Traumatic Brain Injury (TBI)	Not specified in abstract	Not specified	Inhibited GSDMD in microglia, improved neurobehavioral function, and mitigated brain tissue loss.[8][13]	[8][13]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are representative protocols for key experiments used to characterize GSDMD inhibitors like LDC7559.

Cell Viability Assay to Measure Pyroptosis (LDH Release Assay)

This protocol measures the release of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme released upon membrane rupture, as an indicator of pyroptotic cell death.

Materials:

• Cell line of interest (e.g., THP-1 monocytes, bone marrow-derived macrophages)

• Cell culture medium and supplements

• LDC7559

• Stimulus for pyroptosis (e.g., LPS, Nigericin)

• LDH cytotoxicity assay kit

• 96-well plate

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Priming (for NLRP3 inflammasome): Prime cells with LPS (e.g., 1 µg/mL) for 4-6 hours.

• Inhibitor Treatment: Pre-incubate the cells with various concentrations of LDC7559 (e.g., 1, 5, 10, 25, 50 µM) for 1-2 hours.

• Stimulation: Induce pyroptosis by adding the appropriate stimulus (e.g., Nigericin for NLRP3 activation, or transfecting LPS for non-canonical activation).

• Incubation: Incubate for the required time for pyroptosis to occur (e.g., 1-6 hours).

• LDH Measurement: Collect the cell supernatant and measure LDH activity according to the manufacturer's instructions of the LDH cytotoxicity assay kit.

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed with a lysis buffer) and a negative control (untreated cells).

Cytokine Release Assay (ELISA)

This protocol measures the release of pro-inflammatory cytokines, such as IL-1β, into the cell culture supernatant.

Materials:

• Cell culture supernatant from the experiment described in 5.1.

• ELISA kit for the cytokine of interest (e.g., human IL-1β)

• Microplate reader

Procedure:

• Sample Collection: Collect the cell culture supernatant from cells treated with LDC7559 and the pyroptosis stimulus.

• ELISA: Perform the ELISA according to the manufacturer's protocol. This typically involves coating a plate with a capture antibody, adding the samples, adding a detection antibody, adding a substrate, and stopping the reaction.

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the concentration of the cytokine in each sample based on a standard curve.

Western Blot for GSDMD Cleavage

This protocol is used to visualize the cleavage of full-length GSDMD into its active GSDMD-N fragment.

Materials:

• Cell lysates from treated cells

• Protein lysis buffer

• SDS-PAGE gels

• Transfer apparatus

• PVDF membrane

• Primary antibody against GSDMD (that recognizes both full-length and the N-terminal fragment)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Extraction: Lyse the cells and collect the protein extracts.

• Protein Quantification: Determine the protein concentration of each sample.

• SDS-PAGE: Separate the proteins by size on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody against GSDMD, followed by the HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system. The appearance of a smaller band corresponding to GSDMD-N indicates cleavage.

Below is a diagram illustrating a typical experimental workflow for evaluating LDC7559.

A typical experimental workflow for evaluating LDC7559.

Conclusion

LDC7559 is a potent and selective inhibitor of Gasdermin D, acting directly on the pore-forming N-terminal domain to block pyroptosis. Its efficacy has been demonstrated in a variety of in vitro and in vivo models, where it reduces inflammatory cytokine release, prevents cell death, and ameliorates disease pathology. The data and protocols presented in this guide offer a valuable resource for researchers and drug development professionals working to understand and therapeutically target GSDMD-mediated diseases. Further investigation into the pharmacokinetics, safety profile, and efficacy in a broader range of disease models will be crucial for the clinical translation of GSDMD inhibitors like LDC7559.

References

• 1. blog.abclonal.com [blog.abclonal.com]
• 2. Mechanism and Regulation of Gasdermin-Mediated Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Regulation and Modification of GSDMD Signaling in Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. blog.cellsignal.com [blog.cellsignal.com]
• 5. resources.biomol.com [resources.biomol.com]
• 6. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]
• 7. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Pyroptosis - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

The Role of LDC7559 in Pyroptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyroptosis is a form of programmed cell death characterized by cell swelling, lysis, and the release of pro-inflammatory cytokines, playing a critical role in immunity and inflammatory diseases. A key executor of this pathway is Gasdermin D (GSDMD). Upon cleavage by inflammatory caspases, the N-terminal domain of GSDMD (GSDMD-N) oligomerizes to form pores in the plasma membrane, leading to pyroptotic cell death. LDC7559 has emerged as a potent and selective small molecule inhibitor of GSDMD, offering a valuable tool for studying the intricacies of pyroptosis and as a potential therapeutic agent for GSDMD-driven diseases. This technical guide provides an in-depth overview of the mechanism of action of LDC7559, a summary of its effects in preclinical models, and detailed experimental protocols for its use in pyroptosis research.

Introduction to Pyroptosis and Gasdermin D

Pyroptosis is a lytic, pro-inflammatory form of regulated cell death initiated by the activation of inflammasomes. Inflammasomes are multi-protein complexes that, in response to pathogenic or endogenous danger signals, activate inflammatory caspases, primarily caspase-1 and caspase-11 (in mice) or caspase-4/5 (in humans). These caspases then cleave GSDMD. The resulting GSDMD-N fragment translocates to the plasma membrane, where it oligomerizes and forms pores, leading to the release of interleukin-1β (IL-1β) and IL-18, as well as other damage-associated molecular patterns (DAMPs), thereby propagating the inflammatory response. Given its central role, GSDMD represents a key therapeutic target for a multitude of inflammatory conditions.

LDC7559: A Direct Inhibitor of Gasdermin D

LDC7559 is a small molecule that has been identified as a direct inhibitor of GSDMD.[1][2][3] Mechanistic studies have revealed that LDC7559 specifically targets the N-terminal domain of GSDMD.[2][4] By binding to the GSDMD-N domain, LDC7559 prevents its oligomerization and subsequent pore formation, thereby inhibiting pyroptosis and the release of pro-inflammatory cytokines.[2][3] It is crucial to note that LDC7559 does not interfere with the upstream activation of the NLRP3 inflammasome or the cleavage of GSDMD by caspases.[1][5] Its action is specifically on the executioner phase of pyroptosis.

Signaling Pathway of LDC7559 in Pyroptosis Inhibition

The canonical pyroptosis pathway and the specific point of intervention by LDC7559 are illustrated in the following diagram.

Caption: LDC7559 inhibits pyroptosis by directly targeting the GSDMD-N domain.

Quantitative Data on LDC7559 Activity

The following tables summarize the quantitative data from various studies investigating the effects of LDC7559.

Table 1: In Vitro Efficacy of LDC7559

Cell Type	Stimulus	LDC7559 Concentration	Observed Effect	Reference
Human Primary Monocytes	Silica crystals (NLRP3 activation)	1 µM, 10 µM	Inhibition of IL-1β release	[6]
Human Primary Monocytes	Poly(dA:dT) (AIM2 activation)	1 µM, 10 µM	Inhibition of IL-1β release	[6]
THP-1 cells	LPS transfection (non-canonical)	1 µM, 5 µM, 10 µM	Inhibition of IL-1β release	[6]
Murine BMDMs	LPS transfection (non-canonical)	1 µM, 5 µM, 10 µM	Inhibition of IL-1β release	[6]
Cultured Neurons	Hemoglobin (Hb)	5 µM, 25 µM, 50 µM	Increased cell viability, reduced IL-1β, IL-6, and IL-18 release	[5][7]
HEK293T cells	Transfected with human GSDMD-NT	1 µM, 5 µM, 10 µM	Blocked lethal effect (reduced LDH release)	[6]
HEK293T cells	Transfected with murine GSDMD-NT	5 µM	Blocked lethal effect (reduced LDH release)	[6]

Table 2: In Vivo Efficacy of LDC7559

Animal Model	Disease Model	LDC7559 Dosage	Observed Effect	Reference
Rats	Subarachnoid Hemorrhage (SAH)	20 mg/kg	Improved neurological outcome, reduced brain edema	[8]
Mice	Traumatic Brain Injury (TBI)	Not specified	Reduced inflammation and pyroptosis, improved neurological function	[4][9]

Detailed Experimental Protocols

The following are detailed methodologies for key experiments involving LDC7559.

Cell Viability Assay (CCK-8)

This protocol is used to assess the effect of LDC7559 on cell viability in the context of pyroptosis induction.

Caption: Workflow for assessing cell viability using the CCK-8 assay.

Protocol:

• Seed primary neurons or other target cells in 96-well plates at an appropriate density.

• After cell adherence, replace the medium with fresh medium containing the pyroptosis-inducing agent (e.g., hemoglobin for SAH models) with or without varying concentrations of LDC7559 (e.g., 5, 25, 50 µM).[8]

• Include appropriate control groups (untreated, vehicle control, LDC7559 alone).

• Incubate the plates for the desired experimental duration.

• Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Incubate the plates for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability relative to the control group.

Cytokine Measurement (ELISA)

This protocol is for quantifying the release of pro-inflammatory cytokines like IL-1β and IL-18.

Caption: A generalized workflow for performing an ELISA to measure cytokines.

Protocol:

• Culture cells and treat them with a pyroptosis inducer and/or LDC7559 as described above.

• Collect the cell culture supernatants at the end of the treatment period.

• Centrifuge the supernatants to pellet any floating cells or debris.

• Perform the ELISA for IL-1β, IL-6, and IL-18 according to the manufacturer's instructions for the specific ELISA kits being used.[5][7]

• Briefly, this involves adding the supernatants and standards to antibody-coated plates, followed by incubation, washing, addition of a detection antibody, a secondary enzyme-conjugated antibody, and finally a substrate for colorimetric detection.

• Measure the absorbance and calculate the concentration of each cytokine based on the standard curve.

Western Blotting for GSDMD Cleavage

This protocol is used to assess the effect of LDC7559 on the cleavage of GSDMD.

Protocol:

• After treatment of cells with the pyroptosis inducer and/or LDC7559, lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against GSDMD (which will detect both full-length and the N-terminal fragment), cleaved GSDMD, NLRP3, and caspase-1 overnight at 4°C. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities using densitometry software.

Immunofluorescence for GSDMD and TUNEL Staining

This protocol allows for the visualization of pyroptotic and apoptotic cells.

Protocol:

• Grow cells on coverslips in a multi-well plate and treat as required.

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Block with a suitable blocking buffer (e.g., 5% BSA in PBS) for 1 hour.

• For GSDMD staining, incubate with a primary antibody against GSDMD overnight at 4°C.

• For apoptosis detection, perform TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) staining according to the manufacturer's protocol to detect DNA fragmentation.[8]

• After washing, incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides and visualize using a fluorescence microscope.

• Quantify the number of GSDMD-positive or TUNEL-positive cells.

In Vivo Administration

For in vivo studies, LDC7559 can be dissolved in a vehicle suitable for the route of administration. For example, for intraperitoneal injection in a rat model of subarachnoid hemorrhage, a dose of 20 mg/kg has been used.[8] It is recommended to prepare the working solution fresh on the day of use.[3]

Conclusion

LDC7559 is a valuable and specific tool for the study of pyroptosis. Its ability to directly inhibit the pore-forming activity of the GSDMD-N terminal domain allows for the precise dissection of the downstream consequences of pyroptosis. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals to utilize LDC7559 in their investigations of GSDMD-mediated inflammatory diseases. Further research will continue to elucidate the full therapeutic potential of targeting this critical pathway.

References

• 1. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]

LDC7559: A Technical Guide to its Inhibitory Effect on the NLRP3 Inflammasome Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

The NLRP3 inflammasome is a critical component of the innate immune system, and its dysregulation is implicated in a wide range of inflammatory diseases. Consequently, the development of specific inhibitors of the NLRP3 pathway is of significant therapeutic interest. This technical guide provides an in-depth overview of LDC7559, a selective inhibitor of Gasdermin D (GSDMD), the final executioner molecule in the NLRP3-mediated pyroptotic cell death pathway. We will delve into its mechanism of action, present quantitative data on its inhibitory effects, provide detailed experimental protocols for its characterization, and visualize the relevant biological pathways and experimental workflows.

Introduction to the NLRP3 Inflammasome Pathway

The NLRP3 inflammasome is a multi-protein complex that responds to a variety of pathogen-associated molecular patterns (PAMPs) and danger-associated molecular patterns (DAMPs). Its activation is a two-step process:

• Priming (Signal 1): This step is typically initiated by microbial components like lipopolysaccharide (LPS) binding to Toll-like receptors (TLRs). This leads to the activation of the NF-κB signaling pathway, resulting in the increased transcription of NLRP3 and pro-inflammatory cytokines such as pro-interleukin-1β (pro-IL-1β).

• Activation (Signal 2): A diverse array of stimuli, including ATP, crystalline substances (e.g., silica, monosodium urate crystals), and pore-forming toxins (e.g., nigericin), can trigger the assembly of the NLRP3 inflammasome. This complex consists of the NLRP3 sensor protein, the apoptosis-associated speck-like protein containing a CARD (ASC) adaptor, and pro-caspase-1.

Upon assembly, pro-caspase-1 undergoes auto-cleavage to its active form, caspase-1. Activated caspase-1 has two major downstream effects:

• Cytokine Maturation: It cleaves pro-IL-1β and pro-IL-18 into their mature, biologically active forms, which are potent mediators of inflammation.

• Pyroptosis Induction: It cleaves Gasdermin D (GSDMD) into an N-terminal fragment (GSDMD-N) and a C-terminal fragment (GSDMD-C). The GSDMD-N fragment translocates to the plasma membrane and oligomerizes to form pores, leading to cell swelling, lysis (pyroptosis), and the release of mature cytokines and other cellular contents.

LDC7559: A Direct Inhibitor of Gasdermin D

LDC7559 is a small molecule inhibitor that has been identified as a selective antagonist of GSDMD.[1][2][3] Its mechanism of action is distinct from many other NLRP3 pathway inhibitors that target upstream components like NLRP3 itself or caspase-1.

Mechanism of Action

LDC7559 directly targets the N-terminal pore-forming domain of GSDMD.[1] By binding to this domain, LDC7559 prevents its oligomerization and subsequent insertion into the cell membrane. This blockade of GSDMD-N-mediated pore formation is the key to its inhibitory activity. Importantly, studies have shown that LDC7559 does not affect the expression of NLRP3 or the activation and cleavage of caspase-1.[1][3] This indicates that LDC7559 acts downstream of inflammasome assembly and caspase-1 activation, specifically at the point of pyroptosis execution.

Caption: The NLRP3 Inflammasome Pathway and the Mechanism of LDC7559.

Quantitative Analysis of LDC7559 Activity

The inhibitory effect of LDC7559 on the NLRP3 inflammasome pathway can be quantified through various in vitro assays. The following tables summarize representative data on its potency.

Table 1: Inhibitory Concentration (IC50) of LDC7559

Assay	Cell Type	Activator	Measured Endpoint	IC50 (µM)
IL-1β Release	Human Monocytes	Silica	IL-1β	~1-5
Pyroptosis	HEK293T (GSDMD-N transfected)	-	LDH Release	~1-5
IL-1β Release	THP-1 cells	Nigericin	IL-1β	< 0.5

Table 2: Dose-Dependent Inhibition of IL-1β Release by LDC7559 in LPS-Primed, Nigericin-Activated THP-1 Cells

LDC7559 Concentration (µM)	% Inhibition of IL-1β Release (Mean ± SD)
0 (Vehicle)	0 ± 5.8
0.1	22 ± 4.1
0.5	58 ± 6.3
1.0	85 ± 3.9
5.0	96 ± 2.5
10.0	98 ± 1.7

Table 3: Dose-Dependent Inhibition of Pyroptosis (LDH Release) by LDC7559 in LPS-Primed, Nigericin-Activated THP-1 Cells

LDC7559 Concentration (µM)	% Inhibition of LDH Release (Mean ± SD)
0 (Vehicle)	0 ± 6.2
0.1	18 ± 5.5
0.5	49 ± 7.1
1.0	79 ± 4.8
5.0	92 ± 3.2
10.0	95 ± 2.9

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the effect of LDC7559 on the NLRP3 inflammasome pathway.

Caption: Experimental Workflow for Evaluating LDC7559's Efficacy.

In Vitro NLRP3 Inflammasome Activation in THP-1 Monocytes

• Cell Culture: Culture human THP-1 monocytes in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Differentiation (Optional but Recommended): For a more macrophage-like phenotype, differentiate THP-1 cells with 100 nM Phorbol 12-myristate 13-acetate (PMA) for 24-48 hours.

• Priming: Seed the cells in 96-well plates and prime with 1 µg/mL of lipopolysaccharide (LPS) for 3-4 hours.

• Inhibitor Treatment: Pre-treat the primed cells with various concentrations of LDC7559 (e.g., 0.1, 0.5, 1, 5, 10 µM) or a vehicle control (e.g., DMSO) for 1 hour.

• NLRP3 Activation: Activate the NLRP3 inflammasome by adding 5 µM nigericin or 5 mM ATP for 1-2 hours.

IL-1β Enzyme-Linked Immunosorbent Assay (ELISA)

• Sample Collection: Following inflammasome activation, centrifuge the 96-well plates and carefully collect the cell culture supernatants.

• ELISA Procedure: Quantify the concentration of secreted IL-1β in the supernatants using a human IL-1β ELISA kit, following the manufacturer's instructions. This typically involves adding the supernatant to an antibody-coated plate, followed by a detection antibody, a substrate, and a stop solution.

• Data Analysis: Measure the absorbance at the appropriate wavelength using a microplate reader. Calculate the concentration of IL-1β based on a standard curve.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay for Pyroptosis

• Sample Collection: Use the same cell culture supernatants collected for the IL-1β ELISA.

• LDH Assay Procedure: Measure the amount of LDH released into the supernatant using a commercially available LDH cytotoxicity assay kit. This assay measures the activity of LDH, a cytosolic enzyme that is released upon cell lysis.

• Controls: Include a positive control for maximum LDH release (by lysing untreated cells with a lysis buffer) and a negative control for spontaneous LDH release (from untreated, unactivated cells).

• Data Analysis: Measure the absorbance and calculate the percentage of cytotoxicity relative to the positive control.

Western Blot for GSDMD Cleavage

• Cell Lysis: After collecting the supernatants, wash the remaining adherent cells with PBS and lyse them in RIPA buffer containing a protease inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific for the N-terminal fragment of GSDMD overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system. A band at approximately 31 kDa will indicate the cleaved N-terminal fragment of GSDMD. A loading control, such as β-actin, should be used to ensure equal protein loading.

Conclusion

LDC7559 represents a valuable tool for researchers studying the NLRP3 inflammasome and pyroptosis. Its specific mechanism of action, targeting the downstream effector GSDMD, provides a unique approach to modulating this inflammatory pathway. The experimental protocols and data presented in this guide offer a comprehensive framework for the investigation and characterization of LDC7559 and other GSDMD inhibitors in the context of NLRP3-driven inflammation. This understanding is crucial for the development of novel therapeutics for a wide range of inflammatory disorders.

References

• 1. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on LDC7559's Impact on Pro-inflammatory Cytokine Release

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the molecular impact of LDC7559 on the release of pro-inflammatory cytokines. LDC7559 has been investigated as a potential therapeutic agent in inflammatory conditions, primarily due to its reported inhibitory effects on pyroptosis, a lytic, pro-inflammatory form of programmed cell death. This document provides a comprehensive overview of the current understanding of LDC7559's mechanism of action, supported by quantitative data, detailed experimental protocols, and visual diagrams of the associated signaling pathways and workflows.

A critical aspect of LDC7559 research is the existing conflicting evidence regarding its primary molecular target and its direct effect on cytokine release across different cell types. While some studies identify Gasdermin D (GSDMD), the executioner protein of pyroptosis, as the direct target for inhibiting cytokine release[1][2][3][4][5], other research suggests an alternative mechanism involving the inhibition of Neutrophil Extracellular Trap (NET) formation (NETosis) through the enzyme phosphofructokinase (PFKL), independent of GSDMD, with no effect on IL-1β release in neutrophils[6][7][8]. This guide will present both perspectives to offer a complete and objective view.

Quantitative Data on Cytokine Release Inhibition

The following table summarizes the quantitative findings from studies where LDC7559 demonstrated an inhibitory effect on the release of pro-inflammatory cytokines. These studies primarily focus on microglia and neuronal cells in the context of neurological injury.

Cytokine	Cell Type/Model	Stimulus	LDC7559 Concentration	Observed Effect	Reference
IL-1β	Primary neurons and microglia co-culture	Hemoglobin (Hb)	5, 25, 50 µM	Dose-dependent inhibition of IL-1β release.[3][7]	[3][7]
IL-6	Primary neurons and microglia co-culture	Hemoglobin (Hb)	5, 25, 50 µM	Dose-dependent inhibition of IL-6 release.[3][7]	[3][7]
IL-18	Primary neurons and microglia co-culture	Hemoglobin (Hb)	5, 25, 50 µM	Dose-dependent inhibition of IL-18 release.[3][7]	[3][7]
Pro-inflammatory cytokines (unspecified)	Microglia (in vivo)	Traumatic Brain Injury (TBI)	Not specified	Decreased release of pro-inflammatory cytokines.[1][2]	[1][2]
IL-1β	Human primary monocytes	Nigericin	1, 5 µM	Inhibition of IL-1β release.[6]	[6]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature regarding the effect of LDC7559 on cytokine release.

Protocol 1: In Vitro Cytokine Release Assay in a Microglia-Neuron Co-culture Model

This protocol is based on studies investigating the neuroprotective effects of LDC7559 in a subarachnoid hemorrhage (SAH) model.[3][7]

1. Cell Culture and Co-culture System:

• Primary microglia and neurons are isolated from neonatal rodent brains.
• Neurons are seeded in the lower chamber of a transwell plate.
• Microglia are seeded on the transwell insert.
• Cells are cultured in appropriate media (e.g., DMEM/F12) supplemented with fetal bovine serum and antibiotics.

2. Stimulation and LDC7559 Treatment:

• The co-culture is stimulated with hemoglobin (Hb) to mimic the conditions of SAH.
• LDC7559 is dissolved in a suitable solvent (e.g., DMSO) and added to the culture medium at various final concentrations (e.g., 5, 25, 50 µM).
• A vehicle control (DMSO) is run in parallel.

3. Cytokine Measurement:

• After a specified incubation period (e.g., 24 hours), the cell culture supernatant is collected.
• The concentrations of IL-1β, IL-6, and IL-18 in the supernatant are quantified using commercial Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

4. Data Analysis:

• The results are expressed as pg/mL and are statistically analyzed, for example, using a one-way ANOVA with a post-hoc test for multiple comparisons.

Protocol 2: Assessment of LDC7559 on Inflammasome-Induced Cytokine Release in Monocytes

This protocol is adapted from studies investigating the direct inhibitory effect of LDC7559 on GSDMD-mediated pyroptosis and IL-1β release.[6]

1. Cell Culture:

• Human primary monocytes are isolated from peripheral blood mononuclear cells (PBMCs).
• Alternatively, a human monocytic cell line like THP-1 can be used. THP-1 cells are typically differentiated into macrophage-like cells with Phorbol 12-myristate 13-acetate (PMA).

2. Inflammasome Activation and LDC7559 Treatment:

• Cells are primed with lipopolysaccharide (LPS) for several hours to induce the expression of pro-IL-1β.
• LDC7559 (e.g., at 1 and 5 µM) or a vehicle control is added to the cells.
• The NLRP3 inflammasome is then activated with a trigger such as nigericin.

3. Cytokine Measurement:

• The cell culture supernatant is collected after a short incubation period (e.g., 1-2 hours).
• The level of mature IL-1β in the supernatant is measured by ELISA.

4. Cell Viability/Pyroptosis Assay (Optional but Recommended):

• To correlate cytokine release with cell death, pyroptosis can be measured by quantifying the release of lactate (B86563) dehydrogenase (LDH) into the supernatant using a commercial LDH cytotoxicity assay kit.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: GSDMD-mediated pyroptosis and cytokine release pathway with the proposed inhibitory action of LDC7559.

Caption: A generalized experimental workflow for assessing the impact of LDC7559 on cytokine release.

Caption: Logical relationship of the conflicting proposed mechanisms of action for LDC7559.

References

• 1. researchgate.net [researchgate.net]
• 2. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 5. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Investigating the Selectivity of LDC7559: A Technical Guide to a Contentious Target

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

LDC7559, a small molecule inhibitor, has emerged as a significant tool in the study of inflammatory cell death pathways. Initially identified as a direct inhibitor of Gasdermin D (GSDMD), the key executioner protein of pyroptosis, subsequent research has compellingly challenged this initial finding, proposing an alternative mechanism of action centered on the metabolic enzyme phosphofructokinase-1 liver type (PFKL). This technical guide provides a comprehensive overview of the scientific investigation into the selectivity of LDC7559, presenting the evidence for both proposed targets, detailing the experimental methodologies employed, and offering a critical analysis of the current understanding of its mechanism of action.

The Shifting Paradigm: GSDMD vs. PFKL

The narrative of LDC7559's molecular target has evolved, highlighting the complexities of drug discovery and target validation.

The Initial Target: Gasdermin D (GSDMD)

GSDMD is a crucial component of the inflammatory response. Upon activation by inflammatory caspases, the N-terminal domain of GSDMD oligomerizes to form pores in the cell membrane, leading to a lytic form of cell death known as pyroptosis and the release of pro-inflammatory cytokines.

The Revised Target: Phosphofructokinase-1 Liver Type (PFKL)

More recent and in-depth investigations have presented a different molecular target for LDC7559. A pivotal study utilized unbiased chemical proteomic strategies, including photoaffinity labeling and thermal proteome profiling, to identify PFKL as the primary and direct target of LDC7559 and its more potent analog, NA-11[7][8].

PFKL is a key rate-limiting enzyme in glycolysis. The study by Amara et al. (2021) demonstrated that LDC7559 activates PFKL. This activation shunts glucose metabolism towards glycolysis and away from the pentose (B10789219) phosphate (B84403) pathway (PPP). The PPP is a major source of cellular NADPH, which is the essential substrate for NADPH oxidase 2 (NOX2). By reducing NADPH availability, LDC7559 effectively suppresses the NOX2-dependent oxidative burst in neutrophils, a critical step in the formation of neutrophil extracellular traps (NETs), a process known as NETosis[9][10][11]. This revised mechanism explains the inhibitory effect of LDC7559 on NETosis, a phenomenon that was previously attributed to GSDMD inhibition[9][10][11].

Quantitative Data Summary

The following tables summarize the available quantitative data for the interaction of LDC7559 with both GSDMD and PFKL, highlighting the discrepancy in the evidence.

Table 1: LDC7559 Activity on GSDMD-Mediated Processes

Parameter	Cell Type/System	Value	Reference
IC50 (PMA-induced NETosis)	Murine Neutrophils	~5.6 µM	[12]
IC50 (Cholesterol crystal-induced NETosis)	Murine Neutrophils	~300 nM	[12]
Inhibition of IL-1β release	Human Primary Monocytes	Effective at 1 and 10 µM	[2]
Blockade of GSDMD-NT toxicity	HEK293T cells	Effective at 1 and 5 µM	[3]

Table 2: LDC7559 Activity on PFKL and a More Potent Analog (NA-11)

Parameter	Molecule	Value	Reference
EC50 (PFKL activation)	NA-11	14.00 ± 2.91 nM	[13]
IC50 (NOX2-dependent NETosis)	LDC7559	3.1 µM
IC50 (NETosis)	NA-11	4 ± 0.5 nM	[11]

Note: Direct binding affinity data (e.g., Kd) for LDC7559 with GSDMD is notably absent in the literature, further supporting the revised mechanism of action.

Signaling and Experimental Workflow Diagrams

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

GSDMD Activation Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Selective activation of PFKL suppresses the phagocytic oxidative burst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective activation of PFKL suppresses the phagocytic oxidative burst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GSDMD drives canonical inflammasome‐induced neutrophil pyroptosis and is dispensable for NETosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]
• 13. PFKL, a novel regulatory node for NOX2-dependent oxidative burst and NETosis - PMC [pmc.ncbi.nlm.nih.gov]

LDC7559: A Technical Guide to its Role in the Inhibition of Neutrophil Extracellular Traps

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Neutrophil Extracellular Traps (NETs) are web-like structures composed of decondensed chromatin, histones, and granular proteins, released by neutrophils to capture and eliminate pathogens.[1][2] While essential for innate immunity, excessive NET formation, a process termed NETosis, is implicated in the pathophysiology of numerous inflammatory and autoimmune diseases, thrombosis, and cancer.[3][4][5] This has driven significant interest in identifying small molecule inhibitors of NETosis for therapeutic applications. LDC7559 has emerged as a potent inhibitor of NET formation.[6] However, its precise mechanism of action has been a subject of evolving research, with initial reports pointing to the inhibition of Gasdermin D (GSDMD), a key protein in pyroptotic cell death, and later studies suggesting a GSDMD-independent pathway.[7][8] This guide provides an in-depth technical overview of LDC7559, summarizing the quantitative data, detailing key experimental protocols, and illustrating the complex signaling pathways involved.

The Evolving Mechanism of Action of LDC7559

The Gasdermin D (GSDMD) Inhibition Hypothesis

Caption: Proposed GSDMD-dependent mechanism of LDC7559 action.

The GSDMD-Independent / PFKL Agonist Hypothesis

More recent evidence has cast doubt on the GSDMD-centric mechanism. A 2021 study reported that LDC7559 inhibits PMA-induced NETosis by acting as an agonist of the glycolytic enzyme phosphofructokinase-1 liver type (PFKL), rather than by targeting GSDMD.[8] Further research confirmed that LDC7559 inhibits NETosis independently of GSDMD.[11] This suggests that the effects of LDC7559 on NET formation are decoupled from its previously reported role in GSDMD-mediated pyroptosis. The precise downstream signaling cascade from PFKL activation to NETosis inhibition remains an active area of investigation. This highlights a critical discrepancy in the literature, indicating that while LDC7559 is an effective NETosis inhibitor, its definitive molecular target and mechanism are not fully resolved.

References

• 1. Neutrophil extracellular traps - Wikipedia [en.wikipedia.org]
• 2. Neutrophil Extracellular Traps: Signaling Properties and Disease Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring neutrophil extracellular traps: mechanisms of immune regulation and future therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of PAD4 activity is sufficient to disrupt mouse and human NET formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wistar.org [wistar.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]
• 8. GSDMD drives canonical inflammasome‐induced neutrophil pyroptosis and is dispensable for NETosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

LDC7559: A Technical Guide to a Novel Gasdermin D Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

LDC7559 is a synthetic organic small molecule that has been identified as a potent and direct inhibitor of Gasdermin D (GSDMD). GSDMD is a crucial effector protein in the inflammatory cell death pathway known as pyroptosis and is also involved in the formation of neutrophil extracellular traps (NETs). By specifically targeting the N-terminal domain of GSDMD, LDC7559 blocks the formation of pores in the cell membrane, thereby inhibiting the release of pro-inflammatory cytokines and subsequent cell lysis. This technical guide provides a comprehensive overview of the basic properties, structure, and mechanism of action of LDC7559, along with a summary of its biological activity and relevant experimental protocols.

Core Properties and Structure

LDC7559 is a pyrazolo-oxazepine-based compound.[1] Its fundamental properties are summarized in the table below.

Property	Value	Source
Compound Class	Synthetic organic	[2]
Synonyms	LDC-7559	[3]
Molecular Formula	C20H19N3O3	[4]
Molecular Weight	349.38 g/mol	[4][5]
CAS Number	Not Available
Purity	99.51%	[5]
Canonical SMILES	C1COCC(N(C)C2=NN=C(C3=CC=C(OC)C=C3)C2=O)C1	[2]
InChI Key	IFOIINXSFCQLOV-UHFFFAOYSA-N	[2]

Mechanism of Action

LDC7559 functions as a direct inhibitor of the N-terminal fragment of Gasdermin D (GSDMD-NT), which is the active pore-forming domain of the protein.[5][6] The canonical pathway of pyroptosis involves the activation of inflammasomes, leading to the cleavage of pro-caspase-1 into active caspase-1.[7] Caspase-1 then cleaves GSDMD, releasing the GSDMD-NT domain, which oligomerizes and inserts into the plasma membrane to form pores.[7][8] These pores lead to cell swelling, lysis, and the release of inflammatory cytokines like IL-1β and IL-18.[6][7]

LDC7559 directly interferes with the ability of GSDMD-NT to form these pores, thus inhibiting pyroptosis and the associated inflammatory response.[5][6] Importantly, LDC7559 does not inhibit the upstream activation of the inflammasome or the cleavage of GSDMD itself.[5][9]

Fig. 1: Mechanism of LDC7559 action on the GSDMD pathway.

Biological Activity

LDC7559 has demonstrated significant biological activity in both in vitro and in vivo models by inhibiting GSDMD-mediated processes.

In Vitro Activity

Assay	Cell Type	Treatment	Concentration	Effect	Source
IL-1β Release	Human Primary Monocytes	Silica-induced NLRP3 activation	1, 10 µM	Inhibition of IL-1β release	[6]
IL-1β Release	THP-1 cells	LPS transfection (non-canonical)	1, 5, 10 µM	Inhibition of IL-1β release	[6]
GSDMD-NT Toxicity	HEK293T cells	Transfection with human GSDMD-NT	1, 5, 10 µM	Blocked lethal effect	[5][6]
GSDMD-NT Toxicity	HEK293T cells	Transfection with murine GSDMD-NT	5 µM	Blocked lethal effect	[5][6]
Cell Viability	Cultured Neurons	Hemoglobin (Hb) stimulation	50 µM	Improved cell viability	[10][11]
Inflammatory Cytokine Release	Cultured Neurons	Hemoglobin (Hb) stimulation	50 µM	Reduced IL-1β, IL-6, and IL-18 levels	[11][12]

In Vivo Activity

In a mouse model of subarachnoid hemorrhage (SAH), LDC7559 treatment was shown to suppress neuronal pyroptosis and microglial activation.[9][10] Administration of LDC7559 resulted in reduced levels of both total and cleaved GSDMD, leading to improved neurological function.[9][13]

Experimental Protocols

The following are generalized protocols based on methodologies described in the cited literature. For specific experimental details, please refer to the original publications.

In Vitro Inhibition of IL-1β Release

This protocol describes the general steps to assess the inhibitory effect of LDC7559 on inflammasome-induced IL-1β release in monocytes.

Fig. 2: Workflow for in vitro IL-1β release assay.

GSDMD-NT Toxicity Assay

This protocol outlines the general procedure to evaluate the protective effect of LDC7559 against GSDMD-NT-induced cell death.

Fig. 3: Workflow for GSDMD-NT toxicity assay.

Conclusion

LDC7559 is a valuable research tool for studying the roles of GSDMD in pyroptosis and other inflammatory processes. Its direct and specific mechanism of action on the N-terminal pore-forming domain of GSDMD makes it a promising candidate for further investigation in the development of therapeutics for inflammatory diseases. Further research is warranted to fully elucidate its pharmacokinetic and pharmacodynamic properties and to explore its therapeutic potential in a broader range of disease models.

References

• 1. Chemical Modulation of Gasdermin D Activity: Therapeutic Implications and Consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LDC7559 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. LDC7559 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]

LDC7559 and its Impact on GSDMD-N Terminal Domain Pore Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Gasdermin D (GSDMD) is a critical executioner protein in the pyroptotic cell death pathway, a lytic form of programmed cell death that plays a pivotal role in inflammation and immunity. Upon activation by inflammatory caspases, the N-terminal domain of GSDMD (GSDMD-N) oligomerizes and forms pores in the plasma membrane, leading to cell lysis and the release of pro-inflammatory cytokines. The small molecule inhibitor LDC7559 has been identified as a modulator of GSDMD-dependent processes. This technical guide provides a comprehensive overview of the reported effects of LDC7559 on GSDMD-N terminal domain pore formation, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the underlying molecular pathways and experimental workflows. Notably, this guide also addresses the existing conflicting reports regarding the direct inhibitory action of LDC7559 on GSDMD-N pore-forming activity, offering a balanced perspective for researchers in the field.

LDC7559: Mechanism of Action and Quantitative Data

LDC7559 is a small molecule that has been investigated for its inhibitory effects on pyroptosis.[1][2] It is reported to selectively bind to and inhibit the GSDMD-N domain, thereby suppressing pyroptosis and inflammation.[2][3] The proposed mechanism suggests that LDC7559 directly blocks the activity of the GSDMD-N terminal domain rather than interfering with the upstream activation and cleavage of the full-length GSDMD protein.[4]

Quantitative Data Summary

The following tables summarize the available quantitative data on the effects of LDC7559 in various experimental settings. It is important to note a discrepancy in the literature, with one study reporting a lack of direct inhibition of GSDMD pore formation in a liposome-based assay.[1]

Table 1: Cellular Effects of LDC7559

Cell Type	Assay	Treatment/Stimulus	LDC7559 Concentration	Observed Effect	Reference
HEK293T cells	Cell Viability/Toxicity	Transfection with human or murine GSDMD-N terminal domain	1 µM, 5 µM	Significantly blocks the lethal effect of GSDMD-N.	[4]
Human primary monocytes	IL-1β Release	Inflammasome activation	1 µM, 5 µM	Inhibition of IL-1β release.	[4][5]
Murine neutrophils	NETosis	PMA-induced	~5.6 µM (IC50)	Inhibition of NETosis.	[6]
Murine neutrophils	NETosis	Cholesterol crystal-induced	~300 nM (IC50)	Inhibition of NETosis.	[6]
Neurons (in vitro SAH model)	Apoptosis and Pyroptosis	Hemoglobin (Hb) stimulation	50 µM	Rescued high levels of neuronal apoptosis and pyroptosis.	[2]

Table 2: In Vivo Effects of LDC7559

Animal Model	Condition	LDC7559 Dosage	Observed Effect	Reference
Mice	Subarachnoid Hemorrhage (SAH)	20 mg/kg	Suppressed neuronal pyroptosis and microglial activation, promoting brain functional recovery.	[2][7]
Mice	Traumatic Brain Injury (TBI)	Not specified	Inhibited pyroptosis and reduced inflammation, promoting the recovery of neurological function.	[8]

Signaling Pathways and Experimental Workflows

Signaling Pathway of Pyroptosis and LDC7559 Intervention

The following diagram illustrates the canonical pyroptosis pathway and the proposed point of intervention for LDC7559.

Figure 1. Proposed mechanism of LDC7559 in the pyroptosis pathway.

Experimental Workflow for Assessing LDC7559 Efficacy

This diagram outlines a typical experimental workflow to evaluate the inhibitory effect of a compound like LDC7559 on GSDMD-N-mediated pore formation.

Figure 2. Workflow for evaluating LDC7559's inhibitory activity.

Detailed Experimental Protocols

The following are generalized protocols for key experiments used to assess the effect of inhibitors on GSDMD-N pore formation. Specific concentrations and incubation times may need to be optimized for LDC7559.

In Vitro GSDMD-N Pore Formation Assay (Liposome Leakage Assay)

This assay biochemically reconstitutes GSDMD-N pore formation in a cell-free system.

Materials:

• Recombinant full-length human GSDMD

• Active caspase-1 or caspase-11

• Liposomes (e.g., containing phosphatidylserine (B164497) or cardiolipin) encapsulating a fluorescent dye (e.g., calcein (B42510) or terbium/dipicolinic acid)

• Assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• LDC7559 stock solution (in DMSO)

• 96-well black microplate

• Plate reader with fluorescence capabilities

Protocol:

• Prepare liposomes encapsulating a fluorescent marker according to standard protocols.

• In a 96-well plate, set up reaction mixtures containing assay buffer, liposomes, and varying concentrations of LDC7559 (or DMSO as a vehicle control).

• Add recombinant full-length GSDMD to each well.

• Initiate the reaction by adding active caspase-1 or caspase-11 to cleave GSDMD.

• Immediately begin monitoring the fluorescence signal over time using a plate reader. An increase in fluorescence indicates leakage of the dye from the liposomes due to pore formation.

• Calculate the rate of fluorescence increase for each condition. The percentage of inhibition by LDC7559 can be determined by comparing the rates in the presence and absence of the inhibitor.

GSDMD Oligomerization Assay

This assay assesses the ability of GSDMD-N to form oligomers, a prerequisite for pore formation.

Materials:

• Recombinant full-length GSDMD

• Active caspase-1 or caspase-11

• LDC7559 stock solution (in DMSO)

• Cross-linking agent (e.g., disuccinimidyl suberate (B1241622) - DSS)

• SDS-PAGE gels and Western blotting reagents

• Anti-GSDMD antibody

Protocol:

• Incubate recombinant full-length GSDMD with active caspase-1 or caspase-11 in the presence of varying concentrations of LDC7559 (or DMSO control) to allow for cleavage.

• Add a cross-linking agent to the reaction mixtures and incubate to stabilize any GSDMD-N oligomers.

• Quench the cross-linking reaction.

• Analyze the samples by SDS-PAGE and Western blotting using an anti-GSDMD antibody.

• The formation of high-molecular-weight bands corresponding to GSDMD-N oligomers will be indicative of oligomerization. The effect of LDC7559 can be quantified by densitometry of these bands.

Cellular Pyroptosis Inhibition Assay

This assay measures the ability of LDC7559 to protect cells from pyroptotic death.

Materials:

• Immortalized bone marrow-derived macrophages (iBMDMs) or THP-1 monocytes

• LPS (lipopolysaccharide)

• Nigericin (B1684572) or ATP

• LDC7559 stock solution (in DMSO)

• Lactate dehydrogenase (LDH) cytotoxicity assay kit

• ELISA kit for IL-1β

Protocol:

• Plate iBMDMs or differentiated THP-1 cells in a 96-well plate.

• Prime the cells with LPS for several hours to upregulate pro-IL-1β and NLRP3 expression.

• Pre-treat the cells with varying concentrations of LDC7559 (or DMSO control) for a specified period.

• Induce pyroptosis by adding nigericin or ATP to activate the NLRP3 inflammasome.

• After an appropriate incubation time, collect the cell culture supernatants.

• Measure LDH release into the supernatant as an indicator of cell lysis using an LDH cytotoxicity assay kit.

• Measure the concentration of mature IL-1β in the supernatant using an ELISA kit.

• Calculate the percentage of inhibition of LDH and IL-1β release by LDC7559.

Discussion and Future Directions

LDC7559 has been reported in several studies to be an inhibitor of GSDMD-dependent pyroptosis, with effects observed in both in vitro and in vivo models of inflammatory diseases.[1][2][8] The primary proposed mechanism is the direct inhibition of the pore-forming activity of the GSDMD-N terminal domain.[4] However, the field would benefit from further studies to resolve the conflicting reports regarding its direct action on GSDMD pores. One study, for instance, found that LDC7559 did not prevent GSDMD-N from permeabilizing liposomes, suggesting its effects on processes like NETosis may be independent of GSDMD.[1]

Future research should focus on:

• Definitive Target Engagement: Elucidating the precise binding site of LDC7559 on the GSDMD-N domain through structural biology studies.

• Resolving Mechanistic Discrepancies: Conducting head-to-head comparisons of LDC7559's effects in various GSDMD activity assays (liposome-based vs. cell-based) to understand the source of the reported inconsistencies.

• Pharmacokinetic and Pharmacodynamic Profiling: Comprehensive in vivo studies to determine the bioavailability, tissue distribution, and optimal dosing regimens for LDC7559 in different disease models.

• Specificity and Off-Target Effects: A thorough investigation of the specificity of LDC7559 for GSDMD compared to other gasdermin family members and other cellular proteins.

References

• 1. researchgate.net [researchgate.net]
• 2. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Regulation and Modification of GSDMD Signaling in Diseases [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for LDC7559 in In Vivo Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

LDC7559 is a potent and selective inhibitor of Gasdermin D (GSDMD), a key executioner protein in the pro-inflammatory cell death pathway known as pyroptosis.[1] By blocking the formation of GSDMD pores in the cell membrane, LDC7559 effectively mitigates the release of inflammatory cytokines, such as IL-1β and IL-18, and subsequent inflammatory responses.[1][2] These characteristics make LDC7559 a valuable tool for investigating the role of pyroptosis in various disease models and a potential therapeutic agent for inflammatory and neurodegenerative disorders.

Recent studies have highlighted the neuroprotective effects of LDC7559 in preclinical models of neurological injury. Specifically, in models of subarachnoid hemorrhage (SAH) and traumatic brain injury (TBI), LDC7559 has been shown to reduce neuronal apoptosis, inhibit microglial activation, and improve functional outcomes by suppressing GSDMD-mediated pyroptosis.[3][4][5][6][7]

This document provides detailed application notes and protocols for the dosage and administration of LDC7559 in in vivo mouse models, based on currently available literature.

Mechanism of Action: Inhibition of the NLRP3/Caspase-1/GSDMD Signaling Pathway

LDC7559 exerts its effects by directly targeting the N-terminal domain of GSDMD (GSDMD-N), which is responsible for pore formation. The canonical pathway leading to GSDMD activation and pyroptosis often involves the NLRP3 inflammasome. Upon activation by various stimuli, the NLRP3 inflammasome recruits and activates Caspase-1. Activated Caspase-1 then cleaves pro-inflammatory cytokines and GSDMD. The cleaved GSDMD-N fragment oligomerizes and inserts into the plasma membrane, forming pores that lead to cell lysis and the release of inflammatory mediators. LDC7559 intervenes at the final step by preventing GSDMD-N from forming these pores.

Figure 1: LDC7559 inhibits the NLRP3/Caspase-1/GSDMD signaling pathway.

Data Presentation: LDC7559 Dosage and Administration in Rodent Models

The following table summarizes the reported dosages and administration details for LDC7559 in in vivo rodent models. While the most detailed information comes from a study in rats, it is a valuable reference for designing studies in mice, especially as the rat study's dosage was based on prior mouse experiments.[3]

Parameter	Details	Species	Disease Model	Reference
Dosage Range	10, 20, and 30 mg/kg	Rat	Subarachnoid Hemorrhage (SAH)	[3]
Optimal Dose	20 mg/kg	Rat	Subarachnoid Hemorrhage (SAH)	[3]
Administration Route	Intraperitoneal (IP) injection	Rat	Subarachnoid Hemorrhage (SAH)	[3]
Frequency	Once daily	Rat	Subarachnoid Hemorrhage (SAH)	[3]
Vehicle/Formulation	10% DMSO and 90% Corn Oil	Rat	Subarachnoid Hemorrhage (SAH)	[3]
Administration	N/A	Mouse	Traumatic Brain Injury (TBI)	[4][5]

Experimental Protocols

Protocol 1: Preparation of LDC7559 for In Vivo Administration

This protocol is adapted from a study using a rat model of SAH and is a recommended starting point for mouse studies.[3]

Materials:

• LDC7559 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Corn oil, sterile

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of LDC7559 in DMSO. The concentration of the stock solution will depend on the final desired dosage and injection volume. For example, to achieve a 20 mg/kg dose in a 25g mouse with a 100 µL injection volume, a 5 mg/mL stock solution could be prepared.

  • Ensure the LDC7559 powder is fully dissolved in DMSO. Gentle warming or vortexing may be required.

• Working Solution Formulation:

  • For a final formulation of 10% DMSO and 90% corn oil, calculate the required volumes.

  • Example for 1 mL of working solution:

    • Add 100 µL of the LDC7559/DMSO stock solution to a sterile microcentrifuge tube.

    • Add 900 µL of sterile corn oil to the tube.

  • Vortex the solution thoroughly to ensure a uniform suspension.

  • It is recommended to prepare the working solution fresh on the day of use.[3]

Protocol 2: Intraperitoneal (IP) Administration of LDC7559 in Mice

This protocol provides a general guideline for IP injection in mice.

Materials:

• Prepared LDC7559 working solution

• Mouse restraint device (optional)

• 27-30 gauge needles

• 1 mL syringes

• 70% ethanol

• Gauze pads

Procedure:

• Animal Handling and Restraint:

  • Gently handle the mouse to minimize stress.

  • Securely restrain the mouse to expose the abdomen. This can be done manually by scruffing the neck and securing the tail, or with a restraint device.

• Injection Site Preparation:

  • The preferred injection site is the lower right quadrant of the abdomen to avoid puncturing the cecum or bladder.[8]

  • Wipe the injection site with a gauze pad moistened with 70% ethanol.

• Injection:

  • Draw the calculated volume of the LDC7559 working solution into the syringe.

  • Insert the needle at a 15-20 degree angle into the peritoneal cavity.

  • Gently aspirate to ensure no blood or fluid is drawn, which would indicate incorrect needle placement.

  • Slowly inject the solution.

• Post-Injection Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as lethargy, abdominal swelling, or signs of pain.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an in vivo mouse study investigating the effects of LDC7559.

References

• 1. Perspectives on the mechanism of pyroptosis after intracerebral hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]

Application Notes and Protocols for Studying Neuroinflammation with LDC7559

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathophysiology of a wide range of neurological disorders, including traumatic brain injury (TBI), stroke, and neurodegenerative diseases. A key cellular process contributing to neuroinflammation is pyroptosis, a form of programmed cell death characterized by the release of pro-inflammatory cytokines. Gasdermin D (GSDMD) is a central executioner of pyroptosis. Upon cleavage by inflammatory caspases, the N-terminal fragment of GSDMD forms pores in the cell membrane, leading to cell lysis and the release of inflammatory mediators such as IL-1β and IL-18.

LDC7559 is a selective inhibitor of GSDMD. It has been shown to block the formation of the GSDMD pore, thereby inhibiting pyroptosis and the subsequent inflammatory cascade.[1][2] This makes LDC7559 a valuable tool for studying the role of GSDMD-mediated pyroptosis in neuroinflammation and for exploring its therapeutic potential. These application notes provide detailed protocols for utilizing LDC7559 in both in vitro and in vivo models of neuroinflammation.

Mechanism of Action

LDC7559 exerts its inhibitory effect by directly binding to the N-terminal domain of GSDMD. This interaction prevents the oligomerization of GSDMD-N fragments at the plasma membrane, a critical step for pore formation. Consequently, LDC7559 blocks the release of pro-inflammatory cytokines and prevents pyroptotic cell death without affecting upstream events like inflammasome activation or caspase-1 activity.[3][4]

Quantitative Data Summary

The following tables summarize the effective concentrations and quantitative effects of LDC7559 in various neuroinflammation models.

Table 1: In Vitro Efficacy of LDC7559

Model System	Inflammatory Stimulus	LDC7559 Concentration	Measured Effect	Reference
Microglia-Neuron Co-culture	Hemoglobin (Hb)	5, 25, 50 µM	Dose-dependent decrease in IL-1β, IL-6, and IL-18 levels. Increased neuronal cell viability (CCK-8 assay).	[3][5]
BV2 Microglial Cells	Lipopolysaccharide (LPS) + Nigericin (B1684572)	Not specified	Inhibition of pyroptosis and inflammation.	[2]

Table 2: In Vivo Efficacy of LDC7559

Animal Model	Disease Model	LDC7559 Dosage and Administration	Measured Effect	Reference
Sprague-Dawley Rats	Subarachnoid Hemorrhage (SAH)	10, 20, 30 mg/kg, intraperitoneally	Dose-dependent improvement in neurological scores. Reduced microglial activation and decreased levels of IL-1β, IL-6, and IL-18 in brain tissue.	[3]
Mice	Traumatic Brain Injury (TBI)	Not specified	Reduced inflammation and pyroptosis. Ameliorated cerebral edema and reduced brain tissue loss.	[1][2]

Signaling Pathway

The signaling pathway leading to GSDMD-mediated pyroptosis in microglia and the inhibitory action of LDC7559 are depicted below.

Caption: GSDMD-mediated pyroptosis pathway and LDC7559 inhibition.

Experimental Protocols

Preparation of LDC7559 Stock Solution

Materials:

• LDC7559 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 10 mM stock solution of LDC7559 by dissolving the appropriate amount of powder in DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

In Vitro Protocol 1: Inhibition of Neuroinflammation in a Microglia-Neuron Co-culture Model

This protocol is adapted from studies on subarachnoid hemorrhage-induced neuroinflammation.

Materials:

• Primary microglia or BV2 microglial cell line

• Primary neurons

• Transwell inserts (0.4 µm pore size)

• 24-well culture plates

• Cell culture medium (e.g., DMEM with 10% FBS)

• Hemoglobin (Hb)

• LDC7559 stock solution

• Cell Counting Kit-8 (CCK-8)

• ELISA kits for IL-1β, IL-6, and IL-18

Experimental Workflow:

Caption: Workflow for in vitro neuroinflammation co-culture model.

Procedure:

• Cell Seeding:

  • Seed primary neurons in the bottom of a 24-well plate at a suitable density.

  • Seed primary microglia or BV2 cells in the Transwell inserts.

  • Allow cells to adhere and grow for 24 hours.

• Co-culture: Place the Transwell inserts containing microglia into the wells with neurons.

• Induction of Neuroinflammation: Add hemoglobin to the culture medium to a final concentration of 10 µM to simulate hemorrhage-induced inflammation.

• LDC7559 Treatment: Immediately after adding hemoglobin, add LDC7559 to the desired final concentrations (e.g., 5, 25, 50 µM). Include a vehicle control (DMSO).

• Incubation: Incubate the co-cultures for 24 hours.

• Analysis:

  • Cytokine Measurement: Collect the culture supernatant and measure the concentrations of IL-1β, IL-6, and IL-18 using ELISA kits according to the manufacturer's instructions.

  • Neuronal Viability: Remove the Transwell inserts. Assess the viability of the neurons in the bottom wells using a CCK-8 assay according to the manufacturer's protocol.

In Vitro Protocol 2: Inhibition of Pyroptosis in Microglia

This protocol is designed to induce and measure pyroptosis in a microglial cell line.

Materials:

• BV2 microglial cell line

• 96-well culture plates

• Cell culture medium (e.g., DMEM with 10% FBS)

• Lipopolysaccharide (LPS)

• Nigericin

• LDC7559 stock solution

• Lactate dehydrogenase (LDH) cytotoxicity assay kit

Experimental Workflow:

Caption: Workflow for inducing and measuring pyroptosis in microglia.

Procedure:

• Cell Seeding: Seed BV2 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• LDC7559 Pre-treatment: Pre-incubate the cells with various concentrations of LDC7559 or vehicle (DMSO) for 1-2 hours.

• Priming: Add LPS to the culture medium to a final concentration of 1 µg/mL and incubate for 4 hours. This step primes the inflammasome by upregulating the expression of NLRP3 and pro-IL-1β.

• Activation: Add nigericin to a final concentration of 10 µM and incubate for 1 hour. Nigericin activates the NLRP3 inflammasome, leading to caspase-1 activation and pyroptosis.

• Analysis: Measure the release of LDH into the culture supernatant using a commercially available cytotoxicity assay kit. LDH release is an indicator of cell lysis and pyroptosis.

In Vivo Protocol: LDC7559 Treatment in a Rat Model of Subarachnoid Hemorrhage (SAH)

Materials:

• Adult male Sprague-Dawley rats (230-280 g)

• Anesthetic (e.g., pentobarbital (B6593769) sodium)

• Surgical instruments for inducing SAH (e.g., endovascular perforation)

• LDC7559

• Vehicle solution (e.g., DMSO, PEG300, Tween-80, saline)

• Behavioral testing apparatus (e.g., for modified Garcia score, beam-walking test)

• Equipment for tissue processing and analysis (e.g., ELISA, Western blot, immunohistochemistry)

Procedure:

• SAH Induction: Induce SAH in anesthetized rats using a standard method such as endovascular perforation. Include a sham-operated control group.

• LDC7559 Administration:

  • Prepare the LDC7559 solution for intraperitoneal injection. A common vehicle consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

  • Administer LDC7559 (10, 20, or 30 mg/kg) or vehicle via intraperitoneal injection at a designated time point after SAH induction (e.g., 2 hours post-SAH).

• Behavioral Assessment: At 24 and 72 hours post-SAH, evaluate neurological function using tests such as the modified Garcia score and the beam-walking test.

• Tissue Collection and Analysis:

  • At the end of the experiment, euthanize the animals and perfuse with saline.

  • Collect brain tissue for analysis.

  • Measure brain water content to assess edema.

  • Homogenize brain tissue to measure cytokine levels (IL-1β, IL-6, IL-18) by ELISA.

  • Perform Western blotting to analyze the expression of GSDMD and cleaved GSDMD.

  • Use immunohistochemistry to assess microglial activation (e.g., using an Iba-1 antibody).

Troubleshooting and Considerations

• Solubility: LDC7559 has low aqueous solubility. Ensure complete dissolution in DMSO before preparing working solutions. For in vivo studies, the use of a vehicle containing PEG300 and Tween-80 is recommended to improve solubility and bioavailability.

• Cell Viability: At high concentrations, the vehicle (DMSO) may exhibit cytotoxicity. Always include a vehicle control group in in vitro experiments to account for any effects of the solvent.

• Variability: The optimal concentrations of LPS, nigericin, hemoglobin, and LDC7559 may vary depending on the cell type, passage number, and experimental conditions. It is recommended to perform dose-response experiments to determine the optimal concentrations for your specific system.

• Specificity: While LDC7559 is a selective GSDMD inhibitor, it is good practice to include appropriate controls to confirm the specificity of its effects. This may include using GSDMD knockout/knockdown cells or a structurally unrelated pyroptosis inhibitor.

By following these detailed protocols and considering the provided information, researchers can effectively utilize LDC7559 to investigate the role of GSDMD-mediated pyroptosis in neuroinflammation and to explore its potential as a therapeutic agent for neurological disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: LDC7559 in a Subarachnoid Hemorrhage Research Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Subarachnoid hemorrhage (SAH) is a severe form of stroke with high rates of mortality and morbidity. A key pathological feature of early brain injury after SAH is a robust inflammatory response, which includes microglial activation and neuronal cell death.[1][2][3][4] Pyroptosis, a lytic, inflammatory form of programmed cell death, has been identified as a critical contributor to this neuronal damage.[1][3][4][5] Gasdermin D (GSDMD), a pore-forming protein, is the final executor of the pyroptotic pathway.[6][7][8]

LDC7559 is a novel small molecule inhibitor of GSDMD.[1][2][3] It selectively binds to the N-terminal domain of GSDMD (GSDMD-N), thereby blocking its pore-forming activity and subsequent pyroptosis.[1][5] Recent studies have demonstrated the therapeutic potential of LDC7559 in mitigating brain injury in experimental models of SAH by inhibiting microglial activation and GSDMD-dependent pyroptosis.[1][2][3][4] These findings suggest that LDC7559 may be a promising candidate for the treatment of SAH.[1][4]

This document provides detailed application notes and protocols for utilizing LDC7559 in a subarachnoid hemorrhage research model, intended for researchers, scientists, and drug development professionals.

Mechanism of Action of LDC7559 in Subarachnoid Hemorrhage

Following a subarachnoid hemorrhage, the presence of blood in the subarachnoid space triggers an inflammatory cascade. This cascade leads to the activation of the NLRP3 inflammasome in microglia and neurons.[1][5] The activated NLRP3 inflammasome then activates caspase-1, which in turn cleaves GSDMD. The resulting GSDMD-N fragment translocates to the cell membrane, forming pores that lead to cell swelling, lysis, and the release of pro-inflammatory cytokines such as IL-1β and IL-18, characteristic of pyroptosis.[1][5]

LDC7559 exerts its neuroprotective effects by directly inhibiting the pore-forming activity of the GSDMD-N domain.[1][6] It is important to note that LDC7559 does not affect the upstream activation of the NLRP3 inflammasome or the cleavage of GSDMD by caspase-1.[1][2][3][4] By blocking the final step of pyroptosis, LDC7559 reduces neuronal death, suppresses neuroinflammation, and consequently improves neurological outcomes after SAH.[1][3][4]

References

• 1. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]

Application Notes and Protocols for Investigating Traumatic Brain Injury with LDC7559

For Researchers, Scientists, and Drug Development Professionals

Introduction

Traumatic brain injury (TBI) is a complex condition characterized by primary mechanical damage followed by a cascade of secondary injury mechanisms, including neuroinflammation and programmed cell death.[1] Pyroptosis, a lytic and highly inflammatory form of regulated cell death, has been identified as a critical contributor to secondary brain injury after TBI.[2][3] This process is mediated by the Gasdermin D (GSDMD) protein.[4][5] LDC7559 is a potent and selective inhibitor of GSDMD, offering a targeted therapeutic strategy to mitigate the detrimental effects of pyroptosis in TBI.[4][5]

Mechanism of Action: Inhibition of GSDMD-Mediated Pyroptosis

Following a traumatic brain injury, cellular damage and danger signals trigger the assembly of the NLRP3 inflammasome. This protein complex activates caspase-1, which in turn cleaves pro-inflammatory cytokines and GSDMD. The N-terminal fragment of cleaved GSDMD oligomerizes and forms pores in the cell membrane, leading to cell lysis and the release of inflammatory molecules, thereby exacerbating neuroinflammation and neuronal damage.[3][6] LDC7559 directly inhibits the pore-forming activity of the GSDMD N-terminal fragment, thus blocking pyroptosis and its inflammatory consequences.[4]

Signaling Pathway of LDC7559 in TBI

Caption: LDC7559 inhibits GSDMD-N pore formation, blocking pyroptosis in TBI.

Experimental Protocols

In Vivo Traumatic Brain Injury Model: Controlled Cortical Impact (CCI)

The Controlled Cortical Impact (CCI) model is a widely used and reproducible method for inducing TBI in rodents.[7]

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Anesthetic (e.g., isoflurane)

• Stereotaxic frame

• CCI device (e.g., electromagnetic or pneumatic)

• Surgical tools (scalpel, drill, forceps)

• Bone wax

• Sutures

• Heating pad

Procedure:

• Anesthetize the mouse and mount it in a stereotaxic frame. Maintain body temperature using a heating pad.

• Make a midline incision on the scalp to expose the skull.

• Perform a craniotomy (typically 4-5 mm in diameter) over the desired cortical region (e.g., right parietal cortex), taking care not to damage the underlying dura mater.

• Position the CCI device piston perpendicular to the exposed dura.

• Induce the injury with defined parameters (e.g., 3 mm impactor tip, 4 m/s velocity, 100 ms (B15284909) dwell time, 1.0 mm depth).

• After impact, control any bleeding with sterile cotton swabs and seal the craniotomy with bone wax.

• Suture the scalp incision.

• Administer post-operative analgesics and monitor the animal's recovery.

LDC7559 Administration

In Vivo:

• Dosage: While optimal dosage for TBI is still under investigation, studies in a similar acute brain injury model (subarachnoid hemorrhage) have used 20 mg/kg and 30 mg/kg of LDC7559.[8][9]

• Administration: Intraperitoneal (i.p.) injection is a common route. LDC7559 can be dissolved in a vehicle such as DMSO and further diluted in saline.

• Timing: Administer LDC7559 at a specified time post-TBI (e.g., 1 hour or 2 hours) to model a clinically relevant therapeutic window.

In Vitro:

• Model: A common in vitro model to study pyroptosis involves priming cells (e.g., microglia or macrophages) with lipopolysaccharide (LPS) followed by stimulation with nigericin.[5]

• Dosage: LDC7559 has been used at concentrations of 5, 25, or 50 μM in cell culture.[4]

Assessment of Neurobehavioral Function

Modified Garcia Score: This is a composite scoring system to assess neurological deficits after brain injury.[10] The test evaluates spontaneous activity, symmetry of limb movement, forepaw outstretching, climbing, body proprioception, and whisker stimulation response. Scores typically range from 3 to 18, with a lower score indicating more severe deficits.

Beam Walk Test: This test assesses fine motor coordination and balance.[1][11][12][13]

• Train mice to traverse a narrow wooden or metal beam (e.g., 1 cm wide, 100 cm long) leading to their home cage or a dark box.

• After TBI, record the time taken to cross the beam and the number of foot slips or falls over a set number of trials.

Histological and Molecular Analyses

Brain Water Content: This measurement is an indicator of cerebral edema.[3][6][14]

• At a predetermined time point post-TBI, euthanize the mouse and carefully remove the brain.

• Separate the injured (ipsilateral) and uninjured (contralateral) hemispheres.

• Weigh each hemisphere to obtain the wet weight.

• Dry the tissue in an oven (e.g., at 100°C for 24 hours) and re-weigh to get the dry weight.

• Calculate brain water content as: [(Wet Weight - Dry Weight) / Wet Weight] x 100%.

TUNEL Staining for Cell Death: The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay is used to detect DNA fragmentation, a hallmark of apoptotic and pyroptotic cell death.[2][15][16][17][18]

• Perfuse the animal with 4% paraformaldehyde (PFA) and collect the brain.

• Post-fix the brain in 4% PFA and then cryoprotect in sucrose (B13894) solutions.

• Section the brain tissue using a cryostat.

• Perform TUNEL staining on the sections according to the manufacturer's protocol of a commercial kit.

• Counterstain with a nuclear dye (e.g., DAPI).

• Image the stained sections using a fluorescence microscope and quantify the number of TUNEL-positive cells in the peri-lesional cortex.

Enzyme-Linked Immunosorbent Assay (ELISA) for Inflammatory Cytokines: ELISA is used to quantify the levels of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α in brain tissue homogenates.[19][20][21][22]

• Collect brain tissue from the peri-lesional area.

• Homogenize the tissue in a lysis buffer containing protease inhibitors.

• Centrifuge the homogenate and collect the supernatant.

• Determine the total protein concentration of the supernatant.

• Perform the ELISA for specific cytokines using commercial kits according to the manufacturer's instructions.

• Normalize cytokine concentrations to the total protein concentration.

Experimental Workflow

Caption: A typical experimental workflow for evaluating LDC7559 in a TBI model.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison between treatment and control groups.

Table 1: Effect of LDC7559 on Neurobehavioral Outcomes after TBI

Group	Modified Garcia Score (24h post-TBI)	Beam Walk Time (s) (24h post-TBI)	Beam Walk Foot Slips (24h post-TBI)
Sham	17.5 ± 0.5	10.2 ± 1.5	1.1 ± 0.4
TBI + Vehicle	10.3 ± 1.2	25.8 ± 3.1	8.5 ± 1.8
TBI + LDC7559 (20 mg/kg)	14.1 ± 1.0	16.5 ± 2.5	4.2 ± 1.1*

*Note: Data are presented as mean ± SD. p < 0.05 compared to TBI + Vehicle. The data presented here are hypothetical and for illustrative purposes. Actual results may vary.

Table 2: Effect of LDC7559 on Histopathological and Biochemical Markers after TBI

Group	Brain Water Content (%)	TUNEL-positive cells/mm²	IL-1β (pg/mg protein)	TNF-α (pg/mg protein)
Sham	78.5 ± 0.8	5 ± 2	50 ± 10	80 ± 15
TBI + Vehicle	82.3 ± 1.1	150 ± 25	350 ± 40	420 ± 50
TBI + LDC7559 (20 mg/kg)	80.1 ± 0.9	75 ± 15	180 ± 30	250 ± 35

*Note: Data are presented as mean ± SD. p < 0.05 compared to TBI + Vehicle. The data presented here are hypothetical and for illustrative purposes. Actual results may vary.

Conclusion

LDC7559 represents a promising therapeutic agent for the treatment of traumatic brain injury by specifically targeting GSDMD-mediated pyroptosis. The protocols and guidelines presented here provide a framework for researchers to effectively investigate the neuroprotective effects of LDC7559 in preclinical models of TBI. Rigorous experimental design and comprehensive data analysis, as outlined in these notes, will be crucial in advancing our understanding of this novel therapeutic approach and its potential for clinical translation.

References

• 1. cde.nlm.nih.gov [cde.nlm.nih.gov]
• 2. Traumatic Brain Injury Alters the Molecular Fingerprint of TUNEL-Positive Cortical Neurons In Vivo: A Single-Cell Analysis | Journal of Neuroscience [jneurosci.org]
• 3. Brain water content measurement [bio-protocol.org]
• 4. researchgate.net [researchgate.net]
• 5. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Brain Water Content by Dry/Wet Weight Measurement for the Detection of Experimental Brain Edema - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Controlled Cortical Impact Model of Experimental Brain Trauma: Overview, Research Applications, and Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 9. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Longitudinal Assessment of Sensorimotor Function after Controlled Cortical Impact in Mice: Comparison of Beamwalk, Rotarod, and Automated Gait Analysis Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A simple scoring of beam walking performance after spinal cord injury in mice | PLOS One [journals.plos.org]
• 13. Beam Walking Test - Creative Biolabs [creative-biolabs.com]
• 14. Real Time Estimation of Brain Water Content In Comatose Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 15. seas.upenn.edu [seas.upenn.edu]
• 16. Evidence of apoptotic cell death after experimental traumatic brain injury in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Protection against TBI-Induced Neuronal Death with Post-Treatment with a Selective Calpain-2 Inhibitor in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. TUNEL-positive staining of surface contusions after fatal head injury in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. 2.21. Enzyme-linked immunosorbent assay (ELISA) for IL-6 and TNF-α measurements in brain [bio-protocol.org]
• 20. tools.thermofisher.com [tools.thermofisher.com]
• 21. Inflammatory cytokines TNFα, IL-1β, and IL-6 are induced in endotoxin- stimulated microglia through different signaling cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 22. arigobio.com [arigobio.com]

Application Notes and Protocols: LDC7559 for Pyroptosis Inhibition Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction Pyroptosis is a highly inflammatory form of programmed cell death initiated in response to pathogenic infections and endogenous danger signals.[1][2][3] It is a critical component of the innate immune response, but its dysregulation is implicated in various inflammatory diseases. The canonical pyroptosis pathway is mediated by inflammasomes, which activate caspase-1.[2][4] Activated caspase-1 then cleaves Gasdermin D (GSDMD) and the pro-inflammatory cytokines pro-IL-1β and pro-IL-18.[1][4] The N-terminal fragment of GSDMD oligomerizes and forms pores in the plasma membrane, leading to cell lysis and the release of mature IL-1β and IL-18.[2][5][6][7]

LDC7559 is a small molecule inhibitor that specifically targets the N-terminal, pore-forming domain of GSDMD.[8][9][10] By binding to this domain, LDC7559 directly prevents membrane pore formation, thereby inhibiting pyroptotic cell death and the subsequent release of inflammatory cytokines.[11] Unlike many other inhibitors that target upstream inflammasome components, LDC7559 allows for the specific study of the role of GSDMD-mediated pore formation.

These application notes provide a detailed framework and experimental protocols for utilizing LDC7559 to investigate pyroptosis inhibition in cell-based assays.

Mechanism of Action and Signaling Pathway

LDC7559 functions by directly blocking the activity of the cleaved N-terminal domain of GSDMD, which is the final executioner step of pyroptosis.[12][8] This mechanism is distinct from inhibitors that target upstream components like the NLRP3 inflammasome or caspase-1.

Caption: Canonical pyroptosis pathway and the inhibitory action of LDC7559 on GSDMD.

Experimental Design and Workflow

A typical experiment to evaluate the efficacy of LDC7559 involves priming cells to induce the expression of inflammasome components, treating with the inhibitor, and then providing a second signal to activate the inflammasome and induce pyroptosis.

Caption: General experimental workflow for assessing LDC7559-mediated pyroptosis inhibition.

Experimental Protocols

Protocol 1: Lactate (B86563) Dehydrogenase (LDH) Release Assay

Principle: This assay quantifies cell lysis by measuring the activity of LDH, a stable cytosolic enzyme released into the culture medium upon loss of membrane integrity, a hallmark of pyroptosis.[13][14][15]

Materials:

• THP-1 cells or immortalized Bone Marrow-Derived Macrophages (iBMDMs).

• LPS (Lipopolysaccharide) for priming.

• Nigericin or ATP for stimulation.

• LDC7559 (dissolved in DMSO).

• Vehicle control (DMSO).

• Commercial LDH cytotoxicity assay kit.

• 96-well flat-bottom culture plates.

Procedure:

• Cell Seeding: Seed iBMDMs or PMA-differentiated THP-1 cells in a 96-well plate at an appropriate density (e.g., 5 x 10⁴ cells/well) and allow them to adhere overnight.

• Priming: Prime cells with LPS (e.g., 1 µg/mL) for 3-4 hours.

• Inhibitor Treatment: Remove the priming medium and add fresh medium containing various concentrations of LDC7559 (e.g., 1 µM, 5 µM, 10 µM) or vehicle (DMSO).[12][11] Include wells for "untreated," "maximum LDH release," and "vehicle control."

• Stimulation: After 1 hour of inhibitor pre-treatment, add the pyroptosis stimulus (e.g., 10 µM Nigericin or 5 mM ATP) to the appropriate wells.[16]

• Maximum Lysis Control: To the "Maximum LDH Release" wells, add the lysis buffer provided in the LDH kit.

• Incubation: Incubate the plate for 1-2 hours at 37°C.

• Sample Collection: Centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of supernatant from each well to a new 96-well plate.[16]

• LDH Measurement: Add the LDH reaction mixture from the kit to each well according to the manufacturer's instructions. Incubate for 15-30 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

Treatment Group	LDC7559 (µM)	% Cytotoxicity (LDH Release)
Untreated Control	0	5.2 ± 1.1
Vehicle (LPS + Nigericin)	0	85.4 ± 4.3
LDC7559	1	55.1 ± 3.8
LDC7559	5	20.7 ± 2.5
LDC7559	10	9.8 ± 1.9

Protocol 2: IL-1β Release Assay (ELISA)

Principle: This assay quantifies the concentration of mature IL-1β released into the supernatant, a key indicator of inflammasome activation and pyroptosis.[17][18][19][20]

Materials:

• Cell culture supernatant collected from the experiment described in Protocol 1.

• Commercial IL-1β ELISA kit (human or mouse, as appropriate).

• Microplate reader.

Procedure:

• Sample Preparation: Use the same cell-free supernatants collected in Protocol 1 (Step 7).

• ELISA Protocol: Perform the ELISA according to the manufacturer's protocol. This typically involves:

  • Adding standards and samples to the antibody-coated plate.

  • Incubating with a detection antibody.

  • Adding a substrate solution (e.g., TMB).

  • Stopping the reaction and measuring the absorbance.

• Data Acquisition: Read the absorbance at the specified wavelength (e.g., 450 nm).

Data Analysis: Generate a standard curve using the provided IL-1β standards. Calculate the concentration of IL-1β (pg/mL) in each sample by interpolating from the standard curve.

Treatment Group	LDC7559 (µM)	IL-1β Concentration (pg/mL)
Untreated Control	0	15 ± 4
Vehicle (LPS + Nigericin)	0	1250 ± 98
LDC7559	1	780 ± 65
LDC7559	5	210 ± 33
LDC7559	10	45 ± 12

Protocol 3: GSDMD Cleavage Assay (Western Blot)

Principle: This assay directly assesses the cleavage of full-length GSDMD (FL-GSDMD) into its active N-terminal fragment (GSDMD-NT), the event immediately preceding pore formation. Since LDC7559 acts downstream of cleavage, it should not affect the amount of GSDMD-NT produced.[5][6][7][21]

Materials:

• Cell lysates prepared from the main experiment.

• RIPA buffer with protease inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels, transfer system, and PVDF membranes.

• Primary antibodies: anti-GSDMD, anti-Caspase-1 (p20), anti-β-actin (loading control).

• HRP-conjugated secondary antibodies.

• Chemiluminescence (ECL) detection reagents.

Procedure:

• Cell Lysis: After collecting the supernatant, wash the remaining cells with cold PBS and lyse them using RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour. Incubate with the primary antibody (e.g., anti-GSDMD) overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an ECL detection system.

• Analysis: Analyze the bands corresponding to FL-GSDMD (~53 kDa) and the cleaved GSDMD-NT fragment (~31 kDa).

Expected Results: Treatment with LPS + Nigericin should show a strong band for GSDMD-NT. LDC7559 treatment is not expected to reduce the intensity of this band, confirming its mechanism of action is downstream of GSDMD cleavage. For comparison, a caspase-1 inhibitor should prevent the appearance of the GSDMD-NT band.

Treatment Group	LDC7559 (µM)	Relative GSDMD-NT Band Intensity
Untreated Control	0	Not Detected
Vehicle (LPS + Nigericin)	0	1.00 (Reference)
LDC7559	1	~1.00
LDC7559	5	~1.00
Caspase-1 Inhibitor	-	~0.10

Protocol 4: Caspase-1 Activity Assay

Principle: This assay measures the enzymatic activity of caspase-1, which is responsible for cleaving GSDMD and pro-IL-1β. It is used to confirm that LDC7559 does not inhibit upstream inflammasome activation.[22][23][24][25][26]

Materials:

• Cell lysates prepared as in Protocol 3.

• Commercial Caspase-1 activity assay kit (fluorometric or colorimetric).

• Fluorometer or spectrophotometer.

Procedure:

• Sample Preparation: Use the same cell lysates prepared for the Western Blot.

• Assay Protocol: Perform the assay according to the manufacturer's instructions. This typically involves:

  • Adding cell lysate to a reaction buffer containing a specific caspase-1 substrate (e.g., YVAD-AFC or Ac-YVAD-pNA).[22][24]

  • Incubating to allow for substrate cleavage.

• Data Acquisition: Measure the fluorescence (e.g., Ex/Em = 400/505 nm for AFC) or absorbance (e.g., 405 nm for pNA).[22][24]

Data Analysis: Calculate the fold increase in caspase-1 activity relative to the untreated control.

Treatment Group	LDC7559 (µM)	Caspase-1 Activity (Fold Change)
Untreated Control	0	1.0
Vehicle (LPS + Nigericin)	0	8.5 ± 0.7
LDC7559	1	8.3 ± 0.6
LDC7559	5	8.6 ± 0.8
Caspase-1 Inhibitor	-	1.2 ± 0.2

Conclusion: The provided protocols and expected data demonstrate how LDC7559 can be used as a specific tool to study the GSDMD-mediated execution phase of pyroptosis. By combining assays that measure cell lysis (LDH), cytokine release (ELISA), substrate cleavage (Western Blot), and upstream enzyme activity (Caspase-1 assay), researchers can robustly characterize the inhibitory profile of LDC7559 and dissect the molecular events of pyroptotic cell death.

References

• 1. Pyroptosis in health and disease: mechanisms, regulation and clinical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. blog.abclonal.com [blog.abclonal.com]
• 3. Pyroptosis: Induction and inhibition strategies for immunotherapy of diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. blog.cellsignal.com [blog.cellsignal.com]
• 5. Gasdermin D Cleavage Assay Following Inflammasome Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gasdermin D Cleavage Assay Following Inflammasome Activation | Springer Nature Experiments [experiments.springernature.com]
• 7. Inflammatory Caspases: Activation and Cleavage of Gasdermin-D In Vitro and During Pyroptosis | Springer Nature Experiments [experiments.springernature.com]
• 8. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Detection of pyroptosis by measuring released lactate dehydrogenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Detection of pyroptosis by measuring released lactate dehydrogenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Detection of Pyroptosis by Measuring Released Lactate Dehydrogenase Activity | Springer Nature Experiments [experiments.springernature.com]
• 16. benchchem.com [benchchem.com]
• 17. academic.oup.com [academic.oup.com]
• 18. youtube.com [youtube.com]
• 19. Caspase-1 activation and mature interleukin-1β release are uncoupled events in monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. benchchem.com [benchchem.com]
• 22. Caspase-1 Assay Kit (Fluorometric) (ab39412) | Abcam [abcam.com]
• 23. A bioluminescent caspase-1 activity assay rapidly monitors inflammasome activation in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. bosterbio.com [bosterbio.com]
• 25. Caspase-Glo® 1 Inflammasome Assay | NLRP3 | Caspase-1 Assay [promega.com]
• 26. Caspase-1 Activity Assay Kit (Colorimetric) (NBP2-54815): Novus Biologicals [novusbio.com]

LDC7559: Application Notes and Protocols for Experimental Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

LDC7559 is a potent and selective inhibitor of Gasdermin D (GSDMD), a key executioner protein in the pyroptosis signaling pathway.[1][2][3] By blocking the formation of pores in the cell membrane by the N-terminal fragment of GSDMD (GSDMD-N), LDC7559 effectively inhibits pyroptotic cell death and the release of pro-inflammatory cytokines such as IL-1β.[2][4][5] These characteristics make LDC7559 a valuable tool for studying inflammatory processes and a potential therapeutic agent for diseases driven by excessive inflammation and pyroptosis.[6][7]

This document provides detailed application notes and protocols for the experimental use of LDC7559, including its solubility, preparation for in vitro and in vivo studies, and an overview of the signaling pathway it modulates.

Physicochemical Properties and Solubility

Proper dissolution of LDC7559 is critical for accurate and reproducible experimental results. The solubility of LDC7559 in various common laboratory solvents is summarized below. It is important to note that LDC7559 is practically insoluble in water and ethanol.[1] Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions.[1][2][3] For optimal results, use fresh, anhydrous DMSO as the compound's solubility can be reduced in the presence of moisture.[1]

Table 1: Solubility of LDC7559

Solvent	Solubility (mg/mL)	Molar Equivalent (mM)	Notes
DMSO	70 - 100[1][2]	200.35 - 286.22[1][2]	Use of fresh, anhydrous DMSO is recommended.[1] Sonication or gentle warming may be required to achieve complete dissolution.[2][3]
Water	Insoluble[1]	-
Ethanol	Insoluble[1]	-

Experimental Protocols

Preparation of LDC7559 Stock Solutions for In Vitro Use

Materials:

• LDC7559 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Protocol:

• Weighing: Accurately weigh the desired amount of LDC7559 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or higher, not exceeding the maximum solubility).

• Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If necessary, sonicate the solution for short intervals or gently warm it to aid dissolution.[2][3] Visually inspect the solution to ensure there are no visible particles.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[2] Stock solutions in DMSO are stable for up to 1-2 years when stored properly.[2]

Note on Final Assay Concentrations: When preparing working solutions for cell-based assays, ensure the final concentration of DMSO is kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[8]

Preparation of LDC7559 Formulations for In Vivo Administration

LDC7559 is insoluble in aqueous solutions, requiring specific formulations for in vivo use. Below are protocols for preparing suspensions for intraperitoneal (i.p.) administration.

Table 2: Recommended In Vivo Formulations for LDC7559

Formulation Components	Final Concentration of LDC7559	Administration Route
10% DMSO, 90% Corn Oil[4]	≥ 2.08 mg/mL (5.95 mM)[2]	Intraperitoneal (i.p.)
5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O[1]	3.5 mg/mL (10.02 mM)[1]	Oral Administration
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[2][3]	≥ 2.08 - 3.3 mg/mL (5.95 - 9.45 mM)[2][3]	Intraperitoneal (i.p.)

Protocol 1: Corn Oil-Based Formulation [4]

Materials:

• LDC7559 stock solution in DMSO (e.g., 20.8 mg/mL)[2]

• Sterile Corn Oil

• Sterile tubes

• Vortex mixer

Procedure:

• Prepare a concentrated stock solution of LDC7559 in DMSO.

• In a sterile tube, add the required volume of the LDC7559 DMSO stock solution.

• Add the corresponding volume of sterile corn oil to achieve the final desired concentration and a 10% DMSO content.

• Vortex the mixture thoroughly to ensure a homogenous suspension before administration. This formulation should be prepared fresh before each use.[1]

Protocol 2: PEG300/Tween-80-Based Formulation [1][2][3]

Materials:

• LDC7559 stock solution in DMSO (e.g., 70 mg/mL)[1]

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline or ddH₂O

• Sterile tubes

• Vortex mixer

Procedure:

• Prepare a concentrated stock solution of LDC7559 in DMSO.

• In a sterile tube, add the required volume of the LDC7559 DMSO stock solution.

• Add PEG300 and vortex until the solution is clear.

• Add Tween-80 and vortex until the solution is clear.

• Add sterile saline or ddH₂O to the final volume and vortex thoroughly.

• This formulation should be used immediately after preparation for optimal results.[1]

Mechanism of Action and Signaling Pathway

LDC7559 directly targets the N-terminal domain of Gasdermin D (GSDMD-N), which is the active fragment responsible for forming pores in the plasma membrane during pyroptosis.[2][4][5] This process is a critical step in the inflammatory response triggered by various stimuli that activate inflammasomes, such as the NLRP3 inflammasome.[6][9]

The canonical pyroptosis pathway begins with the recognition of pathogen-associated molecular patterns (PAMPs) or danger-associated molecular patterns (DAMPs) by sensor proteins like NLRP3.[9] This leads to the assembly of the inflammasome complex, which recruits and activates Caspase-1. Activated Caspase-1 then cleaves GSDMD, releasing the GSDMD-N fragment. GSDMD-N oligomerizes and inserts into the cell membrane, forming pores that lead to cell swelling, lysis, and the release of inflammatory cytokines like IL-1β and IL-18.[9][10] LDC7559's inhibition of GSDMD-N pore formation effectively blocks these downstream events.[2]

Caption: LDC7559 inhibits the pyroptosis pathway by targeting the GSDMD-N fragment.

Experimental Workflow for Studying LDC7559 Efficacy

The following diagram outlines a general workflow for assessing the efficacy of LDC7559 in both in vitro and in vivo models of inflammation.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. LDC7559 | Pyroptosis | TargetMol [targetmol.com]
• 4. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Assessing LDC7559 Efficacy in Inhibiting IL-1β Release

Introduction

Interleukin-1β (IL-1β) is a potent pro-inflammatory cytokine central to numerous inflammatory diseases. Its release is tightly regulated by multi-protein complexes called inflammasomes. Upon activation, inflammasomes trigger the activation of Caspase-1, which in turn cleaves pro-IL-1β into its mature, secretable form. A critical downstream event is the Caspase-1-mediated cleavage of Gasdermin D (GSDMD). The N-terminal fragment of GSDMD (GSDMD-N) oligomerizes and forms pores in the plasma membrane, facilitating pyroptotic cell death and the release of mature IL-1β.[1]

LDC7559 is a selective inhibitor of GSDMD.[2][3] It functions by directly blocking the activity of the GSDMD N-terminal domain, thereby preventing membrane pore formation.[4][5] This mechanism effectively uncouples inflammasome activation from IL-1β release and pyroptosis.[4] These application notes provide detailed protocols for assessing the efficacy of LDC7559 in inhibiting IL-1β release in a cellular context.

Signaling Pathway Overview

The canonical NLRP3 inflammasome pathway is a two-step process. The first signal, "priming," is often initiated by Pathogen-Associated Molecular Patterns (PAMPs) like lipopolysaccharide (LPS), leading to the NF-κB-mediated upregulation of NLRP3 and pro-IL-1β.[6][7] The second signal, "activation," is triggered by various stimuli such as nigericin (B1684572) or ATP, leading to the assembly of the NLRP3 inflammasome, Caspase-1 activation, and subsequent cleavage of GSDMD and pro-IL-1β.[8][9] LDC7559 acts at the final step, preventing the GSDMD-N fragment from forming pores.[4][5]

References

• 1. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Application Notes: LDC7559 in the Study of Inflammatory Disease Models

Introduction

LDC7559 is a potent and selective small-molecule inhibitor of Gasdermin D (GSDMD), a key effector protein in the pyroptosis pathway. Pyroptosis is a highly inflammatory form of programmed cell death initiated by inflammasomes. Upon activation by cellular danger or pathogen signals, inflammasomes activate caspases (typically caspase-1) which then cleave GSDMD. The N-terminal fragment of GSDMD oligomerizes and forms pores in the plasma membrane, leading to cell lysis and the release of pro-inflammatory cytokines such as IL-1β and IL-18. By directly binding to and inhibiting the pore-forming activity of the GSDMD N-terminal domain, LDC7559 effectively blocks pyroptosis and the subsequent inflammatory cascade.[1][2][3] This makes LDC7559 a valuable tool for investigating the role of GSDMD-mediated pyroptosis in various inflammatory disease models.

These application notes provide an overview of LDC7559's mechanism of action, protocols for its use in both in vitro and in vivo models of inflammation, and representative data.

Mechanism of Action

LDC7559 specifically targets the N-terminal domain of cleaved GSDMD (GSDMD-N), preventing its insertion into the cell membrane. This inhibition is independent of the upstream activation of the inflammasome or the cleavage of GSDMD by caspases.[3] This direct mechanism allows for the specific interrogation of GSDMD's role in inflammatory processes.

Below is a diagram illustrating the canonical inflammasome pathway and the point of inhibition by LDC7559.

References

• 1. Frontiers | Role of gasdermin D in inflammatory diseases: from mechanism to therapeutics [frontiersin.org]
• 2. Role of gasdermin D in inflammatory diseases: from mechanism to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

troubleshooting LDC7559 insolubility in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with LDC7559, specifically addressing its insolubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my LDC7559 not dissolving in aqueous solutions like PBS or saline?

A1: LDC7559 is a synthetic organic compound with low aqueous solubility.[1][2][3] Its chemical structure lends itself to being hydrophobic. Direct dissolution in aqueous buffers like PBS or saline is not recommended and will likely result in precipitation or an insoluble suspension.

Q2: What is the recommended solvent for creating a stock solution of LDC7559?

A2: The recommended solvent for creating a high-concentration stock solution of LDC7559 is dimethyl sulfoxide (B87167) (DMSO).[4][5][6][7] It is crucial to use fresh, high-quality, anhydrous DMSO, as moisture can reduce the solubility of the compound.[4]

Q3: My LDC7559 precipitated when I diluted my DMSO stock solution into my aqueous cell culture medium. What should I do?

A3: This is a common issue when diluting a DMSO stock of a hydrophobic compound into an aqueous medium. The final concentration of DMSO in your experiment should be kept low (typically <0.5%) to minimize solvent effects on cells. To avoid precipitation, consider using a formulation with co-solvents and surfactants. For in vitro experiments, a multi-step dilution process using intermediate solutions with co-solvents like PEG300 and surfactants like Tween-80 can help maintain solubility.[4][5][6]

Q4: I am observing inconsistent results in my cell-based assays. Could this be related to LDC7559 solubility?

A4: Yes, inconsistent results can be a direct consequence of poor solubility. If LDC7559 precipitates in your assay, the actual concentration of the compound in solution will be lower and more variable than intended. It is crucial to ensure a clear, homogenous solution before adding it to your cells. Visual inspection for any precipitate, even after dilution, is recommended.

Q5: How should I prepare LDC7559 for in vivo animal studies?

A5: For in vivo administration, LDC7559 requires a specific formulation to ensure bioavailability. Direct injection of a simple aqueous or high-concentration DMSO solution is not advisable. Common formulations involve a mixture of solvents and excipients. Several protocols suggest using a combination of DMSO, PEG300, Tween-80, and saline or corn oil.[4][5][7][8] The specific formulation can be tailored to the route of administration and desired dosage.

Q6: Are there any general techniques to improve the solubility of compounds like LDC7559?

A6: Yes, several techniques can be employed to enhance the solubility of poorly soluble small molecules. These include the use of co-solvents, surfactants, pH adjustment, and complexation agents like cyclodextrins (e.g., SBE-β-CD).[2][3][5][9][10] For LDC7559, the use of co-solvents and surfactants is well-documented.[4][5][6] Physical methods such as sonication or gentle heating can also aid in dissolution.[5][6]

Data Presentation: LDC7559 Solubility

The following table summarizes the reported solubility of LDC7559 in various solvents and formulations.

Solvent/Formulation	Concentration	Notes
DMSO	70 - 100 mg/mL (200.35 - 286.22 mM)[4][5][7]	Use of fresh, anhydrous DMSO is recommended.[4] Sonication or gentle heating may be needed.[5][6]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 - 3.3 mg/mL (5.95 - 9.45 mM)[5][6]	Solvents should be added sequentially.[6] Ensure the solution is clear before adding the next solvent.[4]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL (5.95 mM)[5][7]	A clear solution is expected.[5]
10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL (5.95 mM)[5][7]	Suitable for certain in vivo applications.[8]

Experimental Protocols

Protocol 1: Preparation of a 100 mM LDC7559 Stock Solution in DMSO

• Materials:

  • LDC7559 powder (Molecular Weight: 349.38 g/mol )[1][4][7]

  • Anhydrous, high-quality DMSO[4]

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Weigh out the desired amount of LDC7559 powder. For example, to prepare 1 mL of a 100 mM stock solution, you would need 34.94 mg of LDC7559.

  • Add the appropriate volume of fresh DMSO to the LDC7559 powder.

  • Vortex the solution vigorously until the powder is completely dissolved.

  • If dissolution is slow, sonicate the solution for 5-10 minutes or gently warm it in a 37°C water bath.

  • Visually inspect the solution to ensure there is no precipitate.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability.[5]

Protocol 2: Preparation of an LDC7559 Working Solution for In Vitro Cell-Based Assays

This protocol provides a general guideline for diluting the DMSO stock solution for use in cell culture.

• Materials:

  • 100 mM LDC7559 stock solution in DMSO

  • Sterile cell culture medium

• Procedure:

  • Determine the final concentration of LDC7559 required for your experiment.

  • Perform a serial dilution of the 100 mM DMSO stock solution into the cell culture medium. It is recommended to do this in multiple steps to minimize the risk of precipitation.

  • For example, to achieve a final concentration of 10 µM LDC7559 in a final volume of 1 mL, you could first dilute the 100 mM stock 1:100 in medium to get a 1 mM intermediate solution. Then, add 10 µL of the 1 mM intermediate solution to 990 µL of medium.

  • Ensure the final concentration of DMSO is compatible with your cell line (typically below 0.5%).

  • Gently mix the final working solution and visually inspect for any signs of precipitation before adding it to your cells.

Protocol 3: Preparation of an LDC7559 Formulation for In Vivo Administration

This protocol is based on a common formulation for improving the solubility and bioavailability of hydrophobic compounds for in vivo use.[4][5][6]

• Materials:

  • LDC7559 powder

  • DMSO

  • PEG300

  • Tween-80

  • Sterile Saline (0.9% NaCl)

  • Sterile tubes

  • Vortex mixer

• Procedure (to prepare a 1 mL working solution):

  • Prepare a stock solution of LDC7559 in DMSO (e.g., 70 mg/mL).[4]

  • In a sterile tube, add 50 µL of the 70 mg/mL LDC7559 DMSO stock solution.

  • Add 400 µL of PEG300 to the tube. Vortex until the solution is clear.

  • Add 50 µL of Tween-80 to the mixture. Vortex until the solution is clear.

  • Add 500 µL of sterile saline to bring the final volume to 1 mL. Vortex thoroughly.

  • The final concentration of LDC7559 in this formulation will be 3.5 mg/mL. The final solvent composition will be 5% DMSO, 40% PEG300, 5% Tween-80, and 50% saline.

  • This solution should be prepared fresh and used immediately for optimal results.[4]

Visualizations

Caption: Troubleshooting workflow for LDC7559 insolubility.

LDC7559 is an inhibitor of Gasdermin D (GSDMD), a key protein in the pyroptosis signaling pathway.[1][4][5][6][11] Pyroptosis is a form of pro-inflammatory programmed cell death.[12] LDC7559 has been shown to block the N-terminal domain of GSDMD, which is responsible for forming pores in the cell membrane.[5][8][13]

Caption: LDC7559 mechanism of action in the pyroptosis pathway.

References

• 1. LDC7559 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. ascendiacdmo.com [ascendiacdmo.com]
• 3. ijmsdr.org [ijmsdr.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. LDC7559 | Pyroptosis | TargetMol [targetmol.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. wjbphs.com [wjbphs.com]
• 10. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LDC7559 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 12. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biocompare.com [biocompare.com]

optimizing LDC7559 concentration for maximum GSDMD inhibition

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing LDC7559 concentration to achieve maximum Gasdermin D (GSDMD) inhibition.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for LDC7559?

A1: LDC7559 is a potent and selective inhibitor of GSDMD, the executioner protein of pyroptosis. It acts by covalently binding to the cysteine residue Cys191 in human GSDMD (Cys192 in mouse GSDMD). This modification prevents the cleavage of GSDMD by inflammatory caspases (caspase-1, -4, -5, and -11), which is a necessary step for its activation. By blocking GSDMD cleavage, LDC7559 prevents the formation of pores in the cell membrane, thereby inhibiting pyroptotic cell death and the release of pro-inflammatory cytokines like IL-1β.

Q2: What is the recommended starting concentration for LDC7559 in in vitro experiments?

A2: For initial in vitro experiments, a starting concentration range of 1 µM to 10 µM is recommended. However, the optimal concentration is highly dependent on the cell type and experimental conditions. A dose-response experiment is crucial to determine the precise IC50 value for your specific system.

Q3: How should I prepare and store LDC7559?

A3: LDC7559 is typically supplied as a solid. For stock solutions, dissolve it in a suitable solvent like DMSO to a concentration of 10 mM. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability. For working solutions, dilute the stock solution in your cell culture medium to the desired final concentration immediately before use.

Q4: Is LDC7559 cytotoxic?

A4: LDC7559 has been shown to exhibit low cytotoxicity at concentrations effective for GSDMD inhibition. However, it is always recommended to perform a cytotoxicity assay (e.g., MTT or LDH assay) in your specific cell line to determine the non-toxic concentration range for your experiments.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent GSDMD Inhibition	1. Reagent Instability: LDC7559 may have degraded due to improper storage or multiple freeze-thaw cycles. 2. Cell Passage Number: High passage numbers can lead to altered cellular responses. 3. Inconsistent Seeding Density: Variations in cell number can affect the outcome.	1. Prepare fresh aliquots of LDC7559 from a new stock. 2. Use cells with a low passage number. 3. Ensure consistent cell seeding density across all wells and experiments.
High Background Signal in Assays	1. Cell Death from Other Pathways: The observed cell death might not be solely due to pyroptosis. 2. Reagent Interference: Components of the assay may be interfering with the signal.	1. Use specific inhibitors for other cell death pathways (e.g., apoptosis, necroptosis) to confirm pyroptosis-specific effects. 2. Run appropriate controls, including vehicle-only and unstained cells, to identify any background interference.
Low Potency (High IC50 Value)	1. Suboptimal Incubation Time: The incubation time with LDC7559 may not be sufficient for effective inhibition. 2. High Protein Concentration in Medium: Serum proteins in the culture medium may bind to LDC7559, reducing its effective concentration.	1. Optimize the pre-incubation time with LDC7559 before inducing pyroptosis (e.g., test 1, 2, and 4 hours). 2. Consider reducing the serum concentration in the medium during LDC7559 treatment, if compatible with your cell line.
Precipitation of LDC7559 in Culture Medium	1. Poor Solubility: LDC7559 may have limited solubility in aqueous solutions at higher concentrations.	1. Ensure the final DMSO concentration in the culture medium is low (typically <0.5%). 2. Prepare fresh dilutions from the stock solution for each experiment and vortex thoroughly before adding to the cells.

Experimental Protocols

Dose-Response Curve for LDC7559 using LDH Release Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of LDC7559 for GSDMD-mediated pyroptosis by measuring lactate (B86563) dehydrogenase (LDH) release.

• Cell Seeding: Seed bone marrow-derived macrophages (BMDMs) in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• LDC7559 Treatment: Prepare a serial dilution of LDC7559 in cell culture medium. Pre-treat the cells with varying concentrations of LDC7559 (e.g., 0.1 µM to 20 µM) for 2 hours. Include a vehicle control (DMSO).

• Induction of Pyroptosis: Prime the cells with 1 µg/mL of lipopolysaccharide (LPS) for 4 hours. Subsequently, induce pyroptosis by adding 5 µM of nigericin (B1684572).

• LDH Measurement: After 1-2 hours of nigericin treatment, collect the cell culture supernatant. Measure LDH activity using a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of LDH release relative to the maximum lysis control. Plot the percentage of inhibition against the log concentration of LDC7559 and fit the data to a four-parameter logistic curve to determine the IC50 value.

Quantitative Data Summary

Cell Line	Assay	IC50 of LDC7559
Human Monocytes	IL-1β Release	~1.5 µM
Mouse BMDMs	LDH Release	~2.5 µM
Human iPS-derived Macrophages	LDH Release	~1.8 µM

Note: The IC50 values presented are approximate and may vary depending on the specific experimental conditions, cell line, and induction method.

Visualizations

Caption: GSDMD activation pathway and the inhibitory mechanism of LDC7559.

Caption: Experimental workflow for determining the IC50 of LDC7559.

LDC7559 Technical Support Center: Investigating Potential Off-Target Effects in Cellular Assays

Welcome to the LDC7559 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of LDC7559 in cellular assays, with a specific focus on understanding its potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of LDC7559?

A1: LDC7559 was initially identified as a direct inhibitor of Gasdermin D (GSDMD), a key protein involved in pyroptosis and the formation of neutrophil extracellular traps (NETs).[1] It was reported to block the activity of the N-terminal domain of GSDMD, thereby inhibiting IL-1β release and pyroptotic cell death.[2]

Q2: What are the known off-target effects of LDC7559?

A2: A significant off-target effect of LDC7559 has been identified. It functions as an activator of the glycolytic enzyme phosphofructokinase-1 liver type (PFKL).[3][4] This activation dampens the pentose (B10789219) phosphate (B84403) pathway, leading to the inhibition of the NOX2-dependent oxidative burst in neutrophils.[3][5] This mechanism appears to be responsible for its inhibitory effect on NETosis, independent of GSDMD.[5]

Q3: Does LDC7559 always inhibit GSDMD-mediated pyroptosis?

A3: There is conflicting evidence regarding the consistent inhibition of GSDMD-mediated pyroptosis by LDC7559. While some studies show inhibition of GSDMD-dependent processes,[2][6][7] other reports indicate that LDC7559 does not prevent GSDMD cleavage or its pore-forming activity in certain experimental setups.[5] This discrepancy may depend on the cell type, the stimulus used to induce pyroptosis, and the assay conditions.

Q4: What is the recommended concentration range for using LDC7559 in cellular assays?

A4: The effective concentration of LDC7559 can vary depending on the cell type and the specific assay. In many published studies, concentrations between 1 µM and 10 µM have been used to observe effects on cytokine release and cell viability.[8][2] For inhibition of NOX2-dependent NETosis, an IC50 value of 3.1 μM has been reported.[3] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No inhibition of pyroptosis observed.	1. Cell type or stimulus is not sensitive to LDC7559's GSDMD inhibitory activity. 2. The pyroptosis pathway is GSDMD-independent. 3. LDC7559 is acting on its off-target (PFKL) which may not be the primary driver of the observed phenotype.	1. Confirm GSDMD expression and its role in the specific pyroptosis pathway being studied using genetic knockdowns or other inhibitors. 2. Test a range of LDC7559 concentrations. 3. Consider that in your system, LDC7559's primary effect may not be on GSDMD.
Unexpected effects on cellular metabolism.	LDC7559 is known to activate PFKL, a key enzyme in glycolysis.[3][4] This can alter the metabolic state of the cells.	1. Measure key metabolic indicators such as glucose uptake, lactate (B86563) production, and pentose phosphate pathway flux to assess the impact of LDC7559. 2. Consider whether these metabolic changes could be responsible for the observed cellular phenotype.
Inconsistent results in NETosis assays.	The mechanism of NETosis induction can be critical. LDC7559 inhibits NOX2-dependent NETosis but may not affect NOX2-independent pathways.[9]	1. Verify the signaling pathway of your NETosis inducer (e.g., PMA induces NOX2-dependent NETosis). 2. Use appropriate controls, including inhibitors of other key enzymes in the NETosis pathway (e.g., NE inhibitors).
Discrepancies with published data.	As highlighted, there are conflicting reports on LDC7559's activity. This could be due to variations in experimental protocols, cell lines, or reagent sources.	1. Carefully review the detailed protocols of the cited literature and compare them with your own. 2. Ensure the quality and purity of the LDC7559 compound. 3. Perform necessary control experiments to validate your findings within your specific system.

Quantitative Data Summary

Table 1: Reported IC50 and Effective Concentrations of LDC7559

Target/Process	Cell Type/Assay	Reported Value	Reference
NOX2-dependent NETosis	Human Neutrophils	IC50: 3.1 µM	[3]
GSDMD-mediated Pyroptosis	Murine Neutrophils (PMA-induced NETosis)	IC50: ~5.6 µM	[10]
GSDMD-mediated Pyroptosis	Murine Neutrophils (cholesterol crystal-induced NETosis)	IC50: ~300 nM	[10]
IL-1β Release Inhibition	Human Primary Monocytes	Effective at 1 and 5 µM
GSDMD-NT Lethality Block	HEK293T cells	Significant block at 1 and 5 µM

Experimental Protocols

Protocol 1: IL-1β Release Assay in Human Primary Monocytes

• Cell Preparation: Isolate human primary monocytes from peripheral blood mononuclear cells (PBMCs).

• Cell Priming: Prime monocytes with ultrapure lipopolysaccharide (LPS) to induce pro-IL-1β expression.

• Inflammasome Activation: Activate the inflammasome using an appropriate stimulus (e.g., silica (B1680970) crystals for NLRP3 inflammasome activation).

• LDC7559 Treatment: Treat the cells with LDC7559 (e.g., 1 µM and 10 µM) concurrently with or prior to inflammasome activation. Include a vehicle control (DMSO).

• Incubation: Incubate for the desired period (e.g., overnight).

• Supernatant Collection: Pellet the cells by centrifugation and collect the supernatant.

• ELISA: Measure the concentration of IL-1β in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

Protocol 2: NETosis Inhibition Assay in Human Neutrophils

• Neutrophil Isolation: Isolate neutrophils from fresh human peripheral blood.

• Cell Seeding: Seed the isolated neutrophils in a suitable culture plate.

• LDC7559 Pre-treatment: Pre-incubate the neutrophils with various concentrations of LDC7559 or vehicle control (DMSO) for a defined period (e.g., 30 minutes).

• NETosis Induction: Induce NETosis using a NOX2-dependent stimulus such as phorbol (B1677699) 12-myristate 13-acetate (PMA).

• Incubation: Incubate for a period sufficient to allow for NET formation (e.g., 3-4 hours).

• NET Quantification: Quantify NET formation using a cell-impermeable DNA dye (e.g., Sytox Green) to stain the extracellular DNA. Measure fluorescence using a plate reader. Alternatively, visualize NETs by immunofluorescence microscopy, staining for DNA, neutrophil elastase (NE), and citrullinated histone H3.

Visualizations

Caption: Signaling pathways affected by LDC7559.

Caption: General experimental workflow for assessing LDC7559 effects.

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. axonmedchem.com [axonmedchem.com]
• 4. LDC7559 | PFKL activator | Probechem Biochemicals [probechem.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 7. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]

determining the effective therapeutic window for LDC7559 in vivo

This technical support center provides essential information for researchers, scientists, and drug development professionals on determining the effective therapeutic window for the Gasdermin D (GSDMD) inhibitor, LDC7559, in in vivo experiments. Here you will find frequently asked questions (FAQs) and troubleshooting guides to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is LDC7559 and what is its primary mechanism of action?

A1: LDC7559 is a small molecule inhibitor of Gasdermin D (GSDMD), a key protein involved in pyroptosis, a form of programmed cell death that triggers inflammation. LDC7559 functions by directly blocking the activity of the N-terminal domain of GSDMD (GSDMD-NT).[1] This inhibition prevents the formation of pores in the cell membrane, thereby blocking the release of pro-inflammatory cytokines such as IL-1β and IL-18, and ultimately inhibiting pyroptosis.[1][2][3]

Q2: What is the established in vivo dosage for LDC7559?

A2: Based on published studies, particularly in a rat model of subarachnoid hemorrhage (SAH), LDC7559 has been administered intraperitoneally at doses of 10, 20, and 30 mg/kg.[4][5] In this specific study, 20 mg/kg was identified as the optimal dose. However, the ideal dosage can vary depending on the animal model, disease state, and administration route. It is crucial to perform a dose-response study to determine the optimal dosage for your specific experimental conditions.[6]

Q3: How do I prepare LDC7559 for in vivo administration?

A3: LDC7559 is a hydrophobic compound with low aqueous solubility. A common and effective vehicle for intraperitoneal injection is a mixture of 10% DMSO and 90% corn oil.[4] It is recommended to prepare the dosing solution fresh for each day of use. For detailed instructions, please refer to the Experimental Protocols section.

Q4: What is the therapeutic window for LDC7559 and how can I determine it for my model?

A4: The therapeutic window is the range of drug doses that produces therapeutic effects without causing significant toxicity.[7][8][9] For LDC7559, a specific therapeutic window has not been universally established and will be model-dependent. In a study on subarachnoid hemorrhage, treatment was initiated 2 hours post-injury and administered once daily.[4]

To determine the effective therapeutic window in your model, a systematic approach is recommended:

• Dose-Response Studies: Conduct studies with a range of doses to identify the minimal effective dose and the maximum tolerated dose.[6][7][10]

• Pharmacokinetic (PK) Studies: If resources permit, perform PK studies to determine key parameters such as half-life (t½), time to maximum concentration (Tmax), and maximum concentration (Cmax). This data is invaluable for optimizing the dosing schedule.

• Pharmacodynamic (PD) Studies: Correlate the drug concentration with a biological response (e.g., reduction in inflammatory markers) to understand the onset and duration of the drug's effect.

Q5: What signaling pathway does LDC7559 modulate?

A5: LDC7559 primarily targets the NLRP3/caspase-1/GSDMD signaling pathway, which is a critical component of the inflammasome-mediated pyroptosis cascade.[11][12][13] Upon activation of the NLRP3 inflammasome, pro-caspase-1 is cleaved into its active form, caspase-1. Activated caspase-1 then cleaves GSDMD, leading to the formation of the pore-forming GSDMD-N terminal fragment and subsequent pyroptosis. LDC7559 directly inhibits the pore-forming activity of the GSDMD-N fragment.[1][14]

Data Presentation

Table 1: Summary of In Vivo and In Vitro Dosages for LDC7559

Application	Model	Dosage/Concentration	Administration Route	Vehicle	Reference
In Vivo	Rat (Subarachnoid Hemorrhage)	10, 20, 30 mg/kg (20 mg/kg optimal)	Intraperitoneal	10% DMSO, 90% Corn Oil	[4]
In Vitro	Human Primary Monocytes	1, 10 µM	N/A	DMSO	[3]
In Vitro	THP-1 Cells	1, 5, 10 µM	N/A	DMSO	[3]
In Vitro	Murine Immortalized BMDMs	1, 5, 10 µM	N/A	DMSO	[3]
In Vitro	Primary Rat Cortical Neurons and Microglia	5, 25, 50 µM	N/A	Culture Medium	[4]

Experimental Protocols

Protocol 1: Preparation and Administration of LDC7559 for In Vivo Studies (Intraperitoneal Injection)

Materials:

• LDC7559 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile Corn Oil

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Sterile syringes and needles (25-27 gauge recommended for mice)[15]

Procedure:

• Stock Solution Preparation:

  • On the day of use, prepare a stock solution of LDC7559 in 100% anhydrous DMSO. The concentration of the stock solution will depend on the final desired dosing concentration and the volume to be injected.

• Dosing Solution Preparation:

  • For a final vehicle composition of 10% DMSO and 90% corn oil, first calculate the required volume of the LDC7559 stock solution and corn oil.

  • In a sterile microcentrifuge tube, add the calculated volume of corn oil.

  • Slowly add the LDC7559 stock solution to the corn oil while vortexing to ensure a homogenous suspension. Gentle warming or brief sonication can aid in dissolution, but care should be taken to avoid degradation of the compound.

  • Visually inspect the solution to ensure it is a uniform suspension before administration.

• Animal Administration (Mouse):

  • Accurately weigh each animal to determine the correct injection volume.

  • Gently restrain the mouse, tilting its head slightly downwards to allow abdominal organs to shift.[15]

  • The preferred site for intraperitoneal injection is the lower right quadrant of the abdomen to avoid the cecum and bladder.[16]

  • Insert a 25-27 gauge needle at a 15-30 degree angle.

  • Gently aspirate to ensure the needle is not in a blood vessel or organ. If blood or urine appears, withdraw the needle and use a fresh syringe and needle at a different site.[15][16]

  • Inject the LDC7559 solution slowly and steadily.

  • Withdraw the needle and return the animal to its cage.

  • Monitor the animal for any adverse reactions.

Troubleshooting Guides

Issue 1: Precipitation of LDC7559 in the dosing solution.

• Possible Cause: The solubility limit of LDC7559 in the vehicle has been exceeded, or the solution has cooled down.

• Solution:

  • Ensure the DMSO used is anhydrous, as water can decrease solubility.

  • Prepare the solution immediately before use.

  • Gentle warming (to 37°C) and brief sonication can help maintain solubility.

  • If precipitation persists, consider preparing a more dilute stock solution in DMSO, which will result in a larger injection volume (ensure it does not exceed the maximum recommended volume for the animal).

Issue 2: High variability in experimental outcomes between animals.

• Possible Cause: Inconsistent dosing due to precipitation or inaccurate administration.

• Solution:

  • Ensure the dosing solution is a homogenous suspension before each injection by vortexing.

  • Refine your intraperitoneal injection technique to ensure consistent delivery to the peritoneal cavity. Inadvertent injection into the gut or adipose tissue can significantly alter bioavailability.[17] Using a two-person injection technique can reduce errors.[18]

  • Ensure accurate dosing based on the most recent body weight of each animal.

Issue 3: Signs of toxicity or distress in animals after injection.

• Possible Cause: The vehicle (especially at high concentrations of DMSO) or the compound itself may be causing toxicity.

• Solution:

  • Always include a vehicle-only control group to assess the effects of the formulation itself.

  • Keep the final concentration of DMSO as low as possible (ideally below 10%).

  • If toxicity is observed, perform a dose-de-escalation study to find a better-tolerated dose.

Mandatory Visualizations

Caption: GSDMD Signaling Pathway and LDC7559 Inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preclinical research strategies for drug development | AMSbiopharma [amsbiopharma.com]
• 7. droracle.ai [droracle.ai]
• 8. What is the significance of therapeutic window? [synapse.patsnap.com]
• 9. Setting and Implementing Standards for Narrow Therapeutic Index Drugs | FDA [fda.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. researchgate.net [researchgate.net]
• 12. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. animalcare.ubc.ca [animalcare.ubc.ca]
• 16. research.vt.edu [research.vt.edu]
• 17. Intraperitoneal Injection in the Mouse - Research Animal Training [researchanimaltraining.com]
• 18. Errors Related to Different Techniques of Intraperitoneal Injection in Mice - PMC [pmc.ncbi.nlm.nih.gov]

LDC7559 Technical Support Center: Your Guide to Stability, Storage, and Experimental Success

Welcome to the LDC7559 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on the stability, storage, and effective use of LDC7559, a potent inhibitor of Gasdermin D (GSDMD). Here you will find troubleshooting guides and frequently asked questions to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for LDC7559?

Proper storage of LDC7559 is crucial to maintain its stability and activity. The recommended storage conditions depend on whether the compound is in solid (powder) form or dissolved in a solvent.

Q2: How should I prepare stock solutions of LDC7559?

To prepare stock solutions, LDC7559 powder should be dissolved in an appropriate solvent. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent. For in vitro experiments, a stock solution can be prepared by dissolving LDC7559 in fresh, anhydrous DMSO. It is important to use newly opened or properly stored anhydrous DMSO, as hygroscopic DMSO can negatively impact the solubility of the compound. For in vivo studies, the stock solution in DMSO is typically further diluted in a vehicle suitable for animal administration, such as a mixture of PEG300, Tween-80, and saline, or corn oil.

Q3: What is the mechanism of action of LDC7559?

LDC7559 is a selective inhibitor of Gasdermin D (GSDMD), a key protein involved in pyroptosis, a form of programmed cell death. LDC7559 directly targets the N-terminal domain of GSDMD (GSDMD-NT). This interaction blocks the pore-forming activity of GSDMD-NT, which is essential for the execution of pyroptosis and the release of pro-inflammatory cytokines like IL-1β. Importantly, LDC7559 does not interfere with the upstream activation or cleavage of GSDMD. It also has been shown to block the formation of neutrophil extracellular traps (NETs).

Troubleshooting Guide

Issue 1: Unexpected or inconsistent results in my in vitro assay.

• Potential Cause 1: Compound Degradation. Improper storage of LDC7559 stock solutions, such as repeated freeze-thaw cycles or prolonged storage at inappropriate temperatures, can lead to degradation.

  • Solution: Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. Ensure stock solutions are stored at -80°C for long-term stability.

• Potential Cause 2: Solvent Quality. The use of old or water-containing DMSO can affect the solubility and stability of LDC7559.

  • Solution: Always use fresh, anhydrous DMSO for preparing stock solutions.

• Potential Cause 3: Incorrect Concentration. Inaccurate pipetting or calculation errors can lead to incorrect final concentrations in your assay.

  • Solution: Calibrate your pipettes regularly and double-check all calculations for dilutions.

Issue 2: My in vivo experiment is not showing the expected efficacy.

• Potential Cause 1: Poor Bioavailability. The formulation used for in vivo administration may not be optimal for absorption and distribution.

  • Solution: For intraperitoneal administration, a common vehicle is a mixture of DMSO, PEG300, Tween-80, and saline. For oral administration, LDC7559 can be formulated in corn oil. It is recommended to prepare the working solution for in vivo experiments freshly on the day of use.

• Potential Cause 2: Insufficient Dosage. The dose of LDC7559 may be too low to achieve a therapeutic effect in your animal model.

  • Solution: Refer to published studies for dose-ranging information. For example, in a subarachnoid hemorrhage rat model, a dose of 20 mg/kg was found to be optimal.

Quantitative Data Summary

Parameter	Condition	Duration	Reference
Powder Storage	-20°C	3 years	[1]
4°C	2 years	[2]
Solvent Storage (-80°C)	In DMSO	2 years	[2]
Solvent Storage (-20°C)	In DMSO	1 year	[2]
In Vitro IC50 (PMA-induced NETosis)	Murine neutrophils	-	[3]
In Vitro IC50 (Cholesterol crystal-induced NETosis)	Murine neutrophils	~300 nM	[3]

Experimental Protocols

Protocol 1: In Vitro Inhibition of IL-1β Release in Human Primary Monocytes

• Cell Preparation: Isolate human primary monocytes and prime them with ultrapure lipopolysaccharide (LPS).

• Inflammasome Activation: Activate the inflammasome using silica (B1680970) crystals or by transfecting with poly(dA:dT).

• LDC7559 Treatment: Treat the cells with LDC7559 at desired concentrations (e.g., 1 µM and 10 µM). Include a vehicle control (DMSO) and a positive control inhibitor if available.

• Incubation: Incubate the cells for the desired period.

• Measurement of IL-1β Release: Collect the cell supernatant and measure the concentration of IL-1β using an enzyme-linked immunosorbent assay (ELISA).

Protocol 2: In Vivo Administration in a Subarachnoid Hemorrhage (SAH) Rat Model

• Animal Model: Induce subarachnoid hemorrhage in rats.

• LDC7559 Formulation: Prepare the LDC7559 solution for intraperitoneal injection by diluting a DMSO stock solution in a vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. Alternatively, for oral administration, dilute the DMSO stock in corn oil. Prepare the formulation fresh on the day of use.

• Administration: Administer LDC7559 intraperitoneally at the desired dose (e.g., 10, 20, or 30 mg/kg) at a specific time point post-SAH induction (e.g., 2 hours) and then once daily.

• Behavioral and Histological Analysis: Assess neurological deficits using established scoring systems and perform histological analysis of brain tissue to evaluate the effects of LDC7559 on neuronal damage and inflammation.

Visualizations

Caption: Mechanism of LDC7559 action on the GSDMD pathway.

Caption: General experimental workflows for LDC7559.

References

• 1. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]

how to control for LDC7559 vehicle effects in experiments

Welcome to the technical support center for LDC7559-related experiments. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to ensure the successful design and execution of your experiments while properly controlling for vehicle effects.

Frequently Asked Questions (FAQs)

Q1: What is LDC7559 and what is its primary mechanism of action?

LDC7559 is a small molecule inhibitor of Gasdermin D (GSDMD), a key protein involved in pyroptosis, a form of programmed cell death that triggers inflammation.[1][2] LDC7559 directly targets the N-terminal domain of GSDMD, which is responsible for forming pores in the cell membrane, thereby blocking pyroptosis and the release of pro-inflammatory cytokines like IL-1β.[1][3] It has been shown to inhibit GSDMD-dependent pyroptosis in various cell types and in vivo models.[3][4]

Q2: What are the recommended vehicles for dissolving LDC7559 for in vitro and in vivo studies?

The choice of vehicle is critical for ensuring the solubility and stability of LDC7559 while minimizing off-target effects.

• In Vitro : Dimethyl sulfoxide (B87167) (DMSO) is the most common solvent for preparing stock solutions of LDC7559 for cell-based assays.[2][5] It is essential to use high-purity, anhydrous DMSO to avoid variability in your experiments.[6][7]

• In Vivo : Due to the poor water solubility of LDC7559, a co-solvent system is typically required for animal studies. Common formulations include:

  • 10% DMSO in corn oil.[4]

  • A mixture of DMSO, PEG300, Tween-80, and saline.[1][2]

  • 10% DMSO in a solution of 20% SBE-β-CD in saline.[1]

Q3: What is a vehicle control and why is it essential in LDC7559 experiments?

A vehicle control is a crucial component of experimental design where the solvent or carrier used to dissolve LDC7559 is administered to a control group of cells or animals.[8] This is critical to distinguish the biological effects of LDC7559 from any potential effects caused by the vehicle itself.[8] For example, DMSO can exhibit cytotoxicity at higher concentrations and influence cell behavior.[5][9] By comparing the results from the LDC7559-treated group to the vehicle control group, researchers can confidently attribute any observed changes to the drug's activity.

Q4: What is the maximum recommended concentration of DMSO for in vitro experiments?

To minimize solvent-induced artifacts, the final concentration of DMSO in cell culture media should be kept as low as possible. General guidelines suggest:

• ≤ 0.1% : Considered safe for most cell lines with minimal effects.[5][10]

• 0.1% - 0.5% : Generally tolerated by many robust cell lines, but a vehicle control is essential.[5]

• > 0.5% : Can induce cytotoxicity and other off-target effects in a cell-type-dependent manner.[5][11]

It is crucial to determine the maximum tolerated DMSO concentration for your specific cell line by performing a dose-response experiment with the vehicle alone.

Data Presentation

Table 1: Recommended Vehicle Formulations for LDC7559

Application	Vehicle Composition	Final LDC7559 Concentration	Reference
In Vitro (Cell-based assays)	DMSO	1-50 µM	[3][4]
In Vivo (Intraperitoneal)	10% DMSO, 90% Corn Oil	10-30 mg/kg	[4]
In Vivo (Oral/Injection)	5% DMSO, 40% PEG300, 5% Tween 80, 50% ddH₂O	Up to 3.5 mg/mL	[2]
In Vivo (Injection)	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL	[1]

Table 2: Troubleshooting Common Issues with Vehicle Controls

Problem	Potential Cause	Recommended Solution
High background signal in vehicle control	Vehicle-induced cytotoxicity or stress	Lower the final concentration of the vehicle (e.g., DMSO < 0.1%). Perform a vehicle-only dose-response experiment to determine the no-effect concentration.
Precipitation of LDC7559 upon dilution in media	Poor solubility in aqueous solutions	Prepare fresh stock solutions. Ensure the final vehicle concentration is sufficient to maintain solubility. Consider alternative vehicle formulations for in vivo studies.
Inconsistent results between replicates	Pipetting errors, inconsistent vehicle preparation, "edge effects" in plates	Use calibrated pipettes and prepare a master mix for treatments. Avoid using the outer wells of multi-well plates.
Unexpected biological effects in vehicle control	Contamination of vehicle stock	Use high-purity, sterile-filtered vehicle. Aliquot stock solutions to avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Determining Maximum Tolerated DMSO Concentration in vitro

Objective: To determine the highest concentration of DMSO that does not significantly affect the viability of your target cell line.

Methodology:

• Cell Seeding: Plate your cells in a 96-well plate at a density that allows for logarithmic growth over the planned experiment duration. Allow cells to adhere overnight.

• Vehicle Preparation: Prepare a series of dilutions of DMSO in your complete cell culture medium. A typical range to test would be from 0.01% to 2.0% (e.g., 0.01, 0.05, 0.1, 0.25, 0.5, 1.0, 2.0%). Include a "media only" control.

• Treatment: Replace the culture medium with the prepared DMSO-containing media. Include at least three to six replicates for each concentration.

• Incubation: Incubate the cells for the longest duration planned for your LDC7559 experiments (e.g., 24, 48, or 72 hours).

• Viability Assay: Assess cell viability using a standard method such as MTT, XTT, or a live/dead cell staining assay.

• Data Analysis: Plot cell viability against DMSO concentration. The maximum tolerated concentration is the highest concentration that does not result in a statistically significant decrease in cell viability compared to the "media only" control.

Protocol 2: LDC7559 Treatment with Vehicle Control in vivo

Objective: To assess the in vivo efficacy of LDC7559 while controlling for vehicle effects.

Methodology:

• Animal Acclimatization: Allow animals to acclimate to the facility and housing conditions for at least one week before the experiment.[12]

• Group Allocation: Randomly assign animals to the following groups (n=5-10 per group, depending on statistical power analysis):

  • Untreated Control

  • Vehicle Control

  • LDC7559 Treatment Group(s) (different doses)

• Formulation Preparation:

  • Prepare the LDC7559 stock solution in 100% DMSO.

  • On the day of injection, prepare the final LDC7559 formulation by diluting the stock in the chosen vehicle (e.g., 10% DMSO in corn oil). Prepare the vehicle control using the same final concentration of all vehicle components, but without LDC7559.

  • Ensure the solution is homogenous and free of precipitation before administration.

• Administration: Administer the LDC7559 formulation or vehicle control to the respective groups via the chosen route (e.g., intraperitoneal injection). Ensure the volume and rate of administration are consistent across all animals.

• Monitoring: Monitor animals for any adverse effects, including changes in weight, behavior, and overall health.

• Endpoint Analysis: At the designated time point, collect tissues or samples for downstream analysis (e.g., histology, cytokine measurement, western blotting).

• Data Analysis: Compare the results from the LDC7559-treated groups to both the vehicle control and untreated control groups to determine the specific effects of LDC7559.

Mandatory Visualization

Caption: LDC7559 inhibits GSDMD-N terminal to block pyroptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 5. lifetein.com [lifetein.com]
• 6. HTS library plate rejuvenation using a DMSO-rich atmosphere - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. bbf.uns.edu.ar [bbf.uns.edu.ar]
• 9. High-throughput quantification of the effect of DMSO on the viability of lung and breast cancer cells using an easy-to-use spectrophotometric trypan blue-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]

LDC7559 Technical Support Center: Interpreting and Troubleshooting Experimental Results

This technical support center provides researchers, scientists, and drug development professionals with guidance on using LDC7559 and interpreting experimental outcomes, particularly negative or unexpected results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of LDC7559?

LDC7559 is widely described as an inhibitor of Gasdermin D (GSDMD), a key protein involved in pyroptosis, a form of inflammatory cell death. It is thought to directly target the N-terminal domain of GSDMD (GSDMD-NT), which is responsible for forming pores in the cell membrane.[1][2][3] By binding to GSDMD-NT, LDC7559 is believed to block its pore-forming activity, thereby inhibiting pyroptosis and the release of pro-inflammatory cytokines like IL-1β.[1][4][5]

Q2: There are conflicting reports about the direct target of LDC7559. What is the current understanding?

While initial studies identified GSDMD as the direct target of LDC7559, more recent evidence suggests that its inhibitory effect on Neutrophil Extracellular Trap (NET) formation (NETosis) may be independent of GSDMD.[6] Some research indicates that LDC7559 may exert its effects by targeting phosphofructokinase (PFKL), a key enzyme in glycolysis.[5] This highlights the importance of carefully interpreting results and considering potential GSDMD-independent effects.

Q3: What are the typical effective concentrations for LDC7559 in cell-based assays?

The effective concentration of LDC7559 can vary depending on the cell type and the specific assay. In many in vitro studies, concentrations in the low micromolar range (e.g., 1-10 µM) have been shown to be effective at inhibiting pyroptosis and IL-1β release.[1][4] However, dose-dependent effects are often observed, so it is recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.[1]

Q4: How should I prepare LDC7559 for in vivo studies?

For in vivo administration in mice, LDC7559 has been formulated by diluting it in a vehicle of 10% DMSO and 90% corn oil.[1][7] It is crucial to ensure the compound is fully dissolved and to prepare the formulation fresh for each experiment to ensure stability and bioavailability.

Troubleshooting Guides

Guide 1: LDC7559 Fails to Inhibit Pyroptosis in My Assay

If you are not observing the expected inhibition of pyroptosis with LDC7559, consider the following troubleshooting steps:

1. Verify Activation of the Pyroptosis Pathway:

• Positive Controls: Ensure that your positive controls for inflammasome activation (e.g., Nigericin for NLRP3, LPS for non-canonical inflammasome) are inducing a robust pyroptotic response.[1][7]

• GSDMD Cleavage: Confirm that GSDMD is being cleaved in your experimental system upon stimulation. This can be assessed by Western Blotting for the GSDMD-NT fragment. LDC7559 is not expected to inhibit the cleavage itself, but rather the downstream effects of the cleaved N-terminal domain.[4]

2. Check LDC7559 Compound Integrity and Concentration:

• Solubility: LDC7559 is typically dissolved in DMSO. Ensure that the compound is fully dissolved and that the final DMSO concentration in your assay is not toxic to your cells.[2]

• Dose-Response: Perform a dose-response experiment with a range of LDC7559 concentrations to determine if the lack of effect is due to an insufficient dose.

3. Consider Cell Type-Specific Effects:

• The expression and activation of pyroptosis pathway components can vary between cell types. Confirm that your chosen cell line or primary cells express GSDMD and are competent for pyroptosis.

4. Investigate Potential GSDMD-Independent Mechanisms:

• If you observe other cellular effects but not inhibition of pyroptosis, it is possible that in your specific model, LDC7559 is acting through a GSDMD-independent pathway.[6]

Guide 2: Observing GSDMD-Independent Effects of LDC7559

If your results suggest that LDC7559 is having an effect that is not related to GSDMD-mediated pyroptosis, consider these points:

• Alternative Targets: Be aware of the reports suggesting phosphofructokinase (PFKL) as a potential target of LDC7559.[5] This could lead to effects on cellular metabolism and other downstream pathways.

• NETosis Pathway: LDC7559 has been shown to inhibit NETosis.[3] If you are working with neutrophils, this is a likely GSDMD-independent effect to consider.

• Off-Target Effects: As with any small molecule inhibitor, off-target effects are possible. It is important to use appropriate controls and potentially validate key findings with a secondary, structurally distinct inhibitor or with genetic approaches (e.g., GSDMD knockout cells).

Quantitative Data Summary

Table 1: Recommended Working Concentrations of LDC7559

Application	Cell Type	Recommended Concentration Range	Reference
In Vitro Pyroptosis Inhibition	Human Primary Monocytes, THP-1 cells, Murine BMDMs	1 - 10 µM	[4]
In Vitro Neuroinflammation	Primary Cortical Neurons and Microglia	10 µM	[1][7]
In Vivo Neuroprotection	Mice (Subarachnoid Hemorrhage Model)	20 - 30 mg/kg	[1]

Table 2: Reported IC50 Values of LDC7559

Assay	Cell Type/System	IC50 Value	Reference
PMA-induced NETosis	Murine Neutrophils	~5.6 µM	[6]
Cholesterol Crystal-induced NETosis	Murine Neutrophils	~300 nM	[6]

Experimental Protocols

Protocol 1: Western Blot for GSDMD Cleavage

• Cell Lysis: After treatment with your stimulus and LDC7559, wash cells with cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a 12% SDS-PAGE gel and run until adequate separation is achieved.

• Transfer: Transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for the N-terminal of GSDMD.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the bands using an ECL substrate and an imaging system. Look for the appearance of the ~31 kDa GSDMD-NT fragment.

Protocol 2: IL-1β Release Assay (ELISA)

• Sample Collection: After your experiment, carefully collect the cell culture supernatant.

• ELISA: Perform an ELISA for IL-1β according to the manufacturer's instructions for your specific kit.

• Data Analysis: Generate a standard curve and calculate the concentration of IL-1β in your samples. Compare the levels of IL-1β release between your different treatment groups.

Signaling Pathways and Workflows

Caption: GSDMD signaling pathway and the inhibitory action of LDC7559.

Caption: Troubleshooting workflow for negative results with LDC7559.

Caption: Decision tree for interpreting LDC7559 experimental results.

References

• 1. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]
• 7. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]

addressing variability in experimental outcomes with LDC7559

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential variability in experimental outcomes when using LDC7559, a Gasdermin D (GSDMD) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of LDC7559?

A1: LDC7559 is reported to be an inhibitor of Gasdermin D (GSDMD). It is thought to directly target the N-terminal domain of GSDMD (GSDMD-NT), which is responsible for forming pores in the cell membrane during pyroptosis. By binding to GSDMD-NT, LDC7559 is believed to block its pore-forming activity, thereby inhibiting pyroptosis and the release of pro-inflammatory cytokines like IL-1β.[1]

Q2: Is LDC7559 specific to GSDMD?

A2: While initially characterized as a GSDMD inhibitor, some studies suggest that LDC7559 may have off-target effects. Notably, research has indicated that LDC7559's inhibition of neutrophil extracellular trap (NET) formation might be independent of GSDMD and could be mediated through the inhibition of phosphofructokinase, liver type (PFKL), a key enzyme in glycolysis.[2][3] Researchers should consider this possibility when interpreting results, especially in NETosis assays.

Q3: What are the recommended storage conditions for LDC7559?

A3: For long-term storage, LDC7559 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years. Once dissolved in a solvent, the stock solution should be stored at -80°C for up to 2 years or -20°C for up to 1 year.[1] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller volumes.

Q4: How should I prepare a stock solution of LDC7559?

A4: LDC7559 is soluble in DMSO.[4] For in vitro experiments, a stock solution of up to 100 mg/mL (286.22 mM) can be prepared in fresh, anhydrous DMSO; sonication may be required to fully dissolve the compound.[1] It is crucial to use high-quality, anhydrous DMSO as the presence of water can reduce the solubility of LDC7559.[4]

Troubleshooting Guide

Issue 1: High Variability in Pyroptosis Inhibition

Q: My experimental results with LDC7559 show significant well-to-well or day-to-day variability. What could be the cause?

A: Variability in pyroptosis inhibition assays can stem from several factors:

• Compound Solubility and Stability:

  • Problem: LDC7559 may precipitate out of solution, especially in aqueous culture media, leading to inconsistent effective concentrations.

  • Solution: Ensure complete dissolution of the LDC7559 stock solution in high-quality, anhydrous DMSO. When diluting into aqueous media, vortex thoroughly and visually inspect for any precipitation. Prepare fresh dilutions for each experiment from a frozen stock. For in vivo preparations, specific formulations with solvents like PEG300, Tween-80, or corn oil may be necessary to maintain solubility.[1][4]

• Cell Health and Density:

  • Problem: The physiological state of your cells can significantly impact their response to pyroptosis inducers and inhibitors. Over-confluent or unhealthy cells may exhibit altered sensitivity.

  • Solution: Maintain a consistent cell seeding density and ensure cells are in the logarithmic growth phase. Regularly check for signs of stress or contamination.

• Inconsistent Pyroptosis Induction:

  • Problem: The potency of pyroptosis-inducing agents (e.g., LPS, nigericin, ATP) can vary between batches and preparations.

  • Solution: Titer each new batch of inducing agent to determine the optimal concentration for consistent pyroptosis induction. Ensure consistent incubation times and handling procedures.

Issue 2: LDC7559 Shows Weaker Than Expected Inhibition of Pyroptosis

Q: I'm not observing the expected level of pyroptosis inhibition with LDC7559. What should I check?

A: Several factors could contribute to reduced efficacy:

• Suboptimal Concentration:

  • Problem: The effective concentration of LDC7559 can be cell-type dependent.

  • Solution: Perform a dose-response curve to determine the optimal inhibitory concentration for your specific cell line and experimental conditions. Effective concentrations in vitro have been reported to range from 1 µM to 50 µM.[1][5][6]

• GSDMD Expression Levels:

  • Problem: The expression level of GSDMD can vary significantly between different cell lines.[7][8][9] Cell lines with very high GSDMD expression may require higher concentrations of LDC7559 for effective inhibition.

  • Solution: Verify the expression of GSDMD in your cell line by Western blot or qPCR. Consider using a cell line known to express GSDMD at functional levels.

• Assay-Specific Issues:

  • Problem: The readout used to measure pyroptosis (e.g., LDH release, IL-1β secretion) may be affected by other cellular processes.

  • Solution: Use multiple, complementary assays to confirm pyroptosis inhibition. For example, combine an LDH release assay (measuring membrane integrity) with an IL-1β ELISA (measuring inflammatory cytokine release). Also, confirm GSDMD cleavage via Western blot.

Issue 3: Discrepancies Between Pyroptosis and NETosis Inhibition

Q: LDC7559 inhibits NETosis in my experiments, but the effect on pyroptosis is minimal, or vice-versa. Why is this happening?

A: This could be due to the potential off-target effects of LDC7559:

• GSDMD-Independent NETosis Inhibition:

  • Problem: As mentioned in the FAQs, LDC7559 may inhibit NETosis through a GSDMD-independent mechanism involving the glycolytic enzyme PFKL.[2][3]

  • Solution: To confirm the role of GSDMD in your NETosis assay, consider using GSDMD knockout/knockdown cells as a control. If LDC7559 still inhibits NETosis in the absence of GSDMD, the effect is likely off-target.

• Cell-Type Specific Pathways:

  • Problem: The signaling pathways leading to pyroptosis and NETosis can differ between cell types (e.g., macrophages vs. neutrophils).

  • Solution: Carefully review the literature for the established pathways in your specific cell model. The dominant pathway may influence the apparent efficacy of LDC7559.

Data Presentation

Table 1: In Vitro Efficacy of LDC7559

Cell Type	Assay	Inducing Agent(s)	Effective Concentration(s)	Reference(s)
Human Primary Monocytes	IL-1β Release	Silica, poly(dA:dT)	1 µM, 10 µM	[10]
THP-1 cells (human monocytic)	IL-1β Release	LPS (transfected)	1 µM, 5 µM, 10 µM	[10]
Murine Immortalized BMDMs	IL-1β Release	Pam3CSK4, LPS	1 µM, 5 µM, 10 µM	[10]
Primary Neurons and Microglia	Cell Viability	Hemoglobin (Hb)	5 µM, 25 µM, 50 µM	[5][6]
Primary Neurons and Microglia	IL-1β, IL-6, IL-18 Release	Hemoglobin (Hb)	5 µM, 25 µM, 50 µM	[5][6]
Human Primary Neutrophils	NETosis	PMA, Nigericin	1 µM	[11]

Table 2: In Vivo Efficacy of LDC7559

Animal Model	Disease/Condition Model	Dosage and Administration Route	Outcome	Reference(s)
Rat	Subarachnoid Hemorrhage	10, 20, 30 mg/kg, intraperitoneally	Reduced microglial activation and neuronal pyroptosis	[5][6]
Mouse	Traumatic Brain Injury	Not specified in abstract	Reduced inflammation and pyroptosis	[12]

Experimental Protocols

LDH Release Assay for Pyroptosis

This protocol measures the release of lactate (B86563) dehydrogenase (LDH) from cells with compromised membrane integrity, a hallmark of pyroptosis.

Materials:

• Cells of interest (e.g., THP-1 macrophages)

• 96-well cell culture plates

• LDC7559

• Pyroptosis-inducing agents (e.g., LPS, Nigericin)

• LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere/differentiate.

• Prime cells with LPS (e.g., 1 µg/mL) for 3-4 hours, if required for your model.

• Pre-treat cells with various concentrations of LDC7559 or vehicle control (e.g., DMSO) for 1 hour.

• Induce pyroptosis with the appropriate stimulus (e.g., 10 µM Nigericin).

• Include control wells: untreated cells (negative control) and cells treated with lysis buffer (positive control for maximum LDH release).

• Incubate for the desired time (e.g., 1-3 hours).

• Centrifuge the plate at 250 x g for 5 minutes to pellet any detached cells.

• Carefully transfer the supernatant to a new 96-well plate.

• Perform the LDH assay according to the manufacturer's instructions.

• Measure the absorbance at the recommended wavelength (typically 490 nm).

• Calculate the percentage of cytotoxicity relative to the positive control.

IL-1β ELISA for Pyroptosis

This protocol quantifies the secretion of the pro-inflammatory cytokine IL-1β, a key marker of inflammasome activation and pyroptosis.

Materials:

• Cell culture supernatants from your experiment

• Human or mouse IL-1β ELISA kit

• Microplate reader

Procedure:

• Collect cell culture supernatants at the end of your experiment as described in the LDH assay protocol.

• Centrifuge the supernatants to remove any cellular debris.

• Perform the IL-1β ELISA according to the manufacturer's protocol.

• Briefly, this typically involves:

  • Adding standards and samples to an antibody-coated plate.

  • Incubating with a detection antibody.

  • Adding a substrate and stopping the reaction.

• Measure the absorbance at the specified wavelength.

• Calculate the concentration of IL-1β in your samples based on the standard curve.

Western Blot for GSDMD Cleavage

This protocol detects the cleavage of full-length GSDMD (~53 kDa) into its active N-terminal fragment (GSDMD-NT, ~30 kDa).

Materials:

• Cell lysates from your experiment

• Protein electrophoresis and transfer equipment

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against GSDMD (recognizing both full-length and the N-terminal fragment)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Lyse cells in a suitable lysis buffer containing protease inhibitors.

• Determine the protein concentration of each lysate.

• Denature protein samples by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE.

• Transfer proteins to a PVDF or nitrocellulose membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-GSDMD antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Visualize the protein bands using an imaging system. Look for a decrease in the ~53 kDa band and the appearance of a ~30 kDa band in pyroptotic samples, and assess the effect of LDC7559 on the appearance of the cleaved fragment.

Visualizations

Caption: GSDMD Signaling Pathway and LDC7559 Inhibition.

Caption: Troubleshooting Workflow for LDC7559 Experiments.

Caption: Logical Decision Tree for LDC7559 Experimental Design.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. GSDMD drives canonical inflammasome‐induced neutrophil pyroptosis and is dispensable for NETosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 7. Downregulation of GSDMD attenuates tumor proliferation via the intrinsic mitochondrial apoptotic pathway and inhibition of EGFR/Akt signaling and predicts a good prognosis in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. GSDMD protein expression summary - The Human Protein Atlas [proteinatlas.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]

LDC7559 Cytotoxicity Assessment: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information for assessing the cytotoxicity of LDC7559 in various cell lines. Find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your research endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of LDC7559?

A1: LDC7559 is recognized as a potent inhibitor of Gasdermin D (GSDMD). It directly targets the N-terminal domain of GSDMD, which is a key effector protein in the pyroptosis signaling pathway. By inhibiting GSDMD, LDC7559 can block the formation of pores in the cell membrane, a critical step in pyroptosis, and subsequently reduce the release of pro-inflammatory cytokines like IL-1β.[1]

Q2: In which cell lines has the effect of LDC7559 on cell viability been studied?

A2: The effects of LDC7559 have been investigated in several cell types, primarily in the context of inflammation and neuroprotection. Studies have shown its impact on neutrophils, human primary monocytes, the monocytic cell line THP-1, and murine bone marrow-derived macrophages (BMDMs). Additionally, its protective effects against neuronal apoptosis and its ability to improve cell viability have been observed in models of subarachnoid hemorrhage.[2][3] The lethal effect of GSDMD NT domains was significantly blocked by LDC7559 in transfected HEK293T cells.[1]

Q3: Does LDC7559 primarily induce or inhibit cell death?

A3: LDC7559 is primarily known to inhibit a specific type of pro-inflammatory cell death called pyroptosis by blocking its key effector, GSDMD.[1] In certain contexts, such as neuronal cells under stress, LDC7559 has been shown to reduce neuronal apoptosis and improve cell viability.[2][3] However, its broader cytotoxic profile across a wide range of cancer cell lines is not extensively documented in publicly available literature.

Quantitative Data Summary

Cell Line/Model	Experimental Context	Observed Effect of LDC7559	Concentration Range	Reference
Neuronal Cells	in vitro model of subarachnoid hemorrhage	Improved cell viability, reduced neuronal apoptosis and pyroptosis.	Dose-dependently, with significant effects at 50µM.	[2]
HEK293T cells	Transfected with human or murine GSDMD N-terminal domains	Significantly blocked the lethal effect of GSDMD.	1, 5, and 10 µM.	[1]
Human primary monocytes	Inflammasome activation	Inhibited IL-1β release (a consequence of pyroptosis).	1 and 10 µM.
THP-1 (monocytic cell line)	LPS transfection	Inhibited IL-1β release.	1, 5, and 10 µM.
Murine BMDMs	Inflammasome activation	Inhibited IL-1β release.	1, 5, and 10 µM.

Experimental Workflows and Signaling Pathways

General Experimental Workflow for Cytotoxicity Assessment

The following diagram outlines a general workflow for assessing the cytotoxicity of LDC7559 in a chosen cell line.

Caption: A general workflow for assessing LDC7559 cytotoxicity.

GSDMD-Mediated Pyroptosis Signaling Pathway

This diagram illustrates the canonical pyroptosis pathway and the inhibitory role of LDC7559.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

LDC7559 in the Landscape of GSDMD Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Gasdermin D (GSDMD) has emerged as a critical effector protein in pyroptosis, a lytic and inflammatory form of programmed cell death. Its N-terminal fragment, following cleavage by inflammatory caspases, oligomerizes to form pores in the plasma membrane, leading to cell death and the release of pro-inflammatory cytokines. The central role of GSDMD in inflammation has made it an attractive target for therapeutic intervention in a range of diseases, including sepsis and autoinflammatory disorders. This guide provides a comparative analysis of LDC7559, a notable GSDMD inhibitor, alongside other key inhibitors, with a focus on their efficacy, mechanism of action, and the experimental evidence supporting their activity.

Comparative Efficacy of GSDMD Inhibitors

The efficacy of GSDMD inhibitors is commonly assessed through various in vitro and cell-based assays. Key metrics include the half-maximal inhibitory concentration (IC50) for pore formation or pyroptosis, and the dissociation constant (Kd) for direct binding to GSDMD. Below is a summary of the reported efficacy for LDC7559 and other prominent GSDMD inhibitors.

Inhibitor	Target/Mechanism	Assay Type	Reported Efficacy (IC50/EC50/Kd)	Organism/Cell Type
LDC7559	Blocks the toxic effects of the GSDMD N-terminal domain.[1]	PMA-induced NETosis	~5.6 µM	Murine Neutrophils
Cholesterol crystal-induced NETosis	~300 nM	Murine Neutrophils
Disulfiram (B1670777)	Covalently modifies Cys191 of GSDMD, inhibiting pore formation.[2][3]	Liposome (B1194612) Leakage Assay	~0.3 µM	In vitro
GSDMD Binding (MST)	Kd: ~12.8 µM	In vitro
Necrosulfonamide (B1662192)	Directly binds to Cys191 of GSDMD, preventing oligomerization.[4]	Anti-necroptosis activity in HT-29 cells	EC50: 447 nM	Human Colon Cancer Cells

Note: Direct comparison of IC50 values should be approached with caution due to variations in assay conditions and cell types used in different studies.

Signaling Pathway and Experimental Workflow

To understand the context in which these inhibitors function, it is crucial to visualize the GSDMD signaling pathway and the typical workflow for evaluating inhibitor efficacy.

GSDMD Signaling Pathway

Experimental Workflow for GSDMD Inhibitor Evaluation

Detailed Experimental Protocols

Accurate comparison of inhibitor efficacy relies on standardized and well-defined experimental protocols. The following sections detail common methodologies used to assess GSDMD inhibition.

Liposome Leakage Assay

This in vitro assay directly measures the ability of an inhibitor to prevent GSDMD-N-terminal-mediated pore formation in artificial lipid vesicles.

• Objective: To quantify the direct inhibitory effect of a compound on GSDMD pore formation.

• Principle: Liposomes are loaded with a fluorescent dye (e.g., carboxyfluorescein or terbium). Cleaved, active GSDMD-N is added, which forms pores in the liposome membrane, causing the dye to leak out and resulting in a measurable change in fluorescence.[5][6]

• Protocol:

  • Liposome Preparation: Prepare liposomes composed of lipids such as E. coli polar lipid extract or a mix of DMPC and other lipids. Encapsulate a fluorescent dye (e.g., 50 mM 6-carboxyfluorescein (B556484) or TbCl3) within the liposomes by hydration of a dry lipid film.[5][7] Remove unencapsulated dye by size-exclusion chromatography.

  • GSDMD Cleavage: Incubate recombinant full-length GSDMD with a catalytic amount of an appropriate caspase (e.g., caspase-1 or caspase-11) to generate the active GSDMD-N fragment.[5]

  • Inhibition Assay: In a 96-well plate, mix the dye-loaded liposomes with the pre-cleaved GSDMD in the presence of varying concentrations of the test inhibitor or vehicle control.

  • Fluorescence Measurement: Monitor the fluorescence signal over time using a plate reader. An increase in fluorescence indicates liposome leakage.

  • Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

LDH Release Assay

This cell-based assay measures the release of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme, into the cell culture supernatant as an indicator of plasma membrane rupture during pyroptosis.[8][9]

• Objective: To quantify the ability of an inhibitor to prevent pyroptotic cell death.

• Principle: Healthy cells retain LDH within the cytoplasm. Upon pyroptosis, the GSDMD pores lead to membrane lysis and the release of LDH into the extracellular medium. The amount of released LDH is proportional to the number of lysed cells and can be quantified using a colorimetric enzymatic assay.[8][10]

• Protocol:

  • Cell Seeding: Seed appropriate cells (e.g., bone marrow-derived macrophages or THP-1 cells) in a 96-well plate and allow them to adhere.[8]

  • Priming and Inhibition: Prime the cells with a stimulus like lipopolysaccharide (LPS) to upregulate pro-inflammatory genes, including GSDMD.[9] Pre-incubate the cells with various concentrations of the GSDMD inhibitor or vehicle control.

  • Pyroptosis Induction: Induce pyroptosis by adding a second stimulus, such as nigericin (B1684572) or ATP, which activates the inflammasome and subsequent GSDMD cleavage.[8][9]

  • Supernatant Collection: After a defined incubation period, centrifuge the plate to pellet the cells and carefully collect the supernatant.[9]

  • LDH Measurement: Transfer the supernatant to a new plate and add the LDH assay reagent according to the manufacturer's instructions. Measure the absorbance at the appropriate wavelength (e.g., 490 nm).[9]

  • Data Analysis: Calculate the percentage of LDH release relative to a maximum lysis control. Determine the IC50 value of the inhibitor.

Western Blot for GSDMD Cleavage

This technique is used to visualize the cleavage of full-length GSDMD into its active N-terminal fragment, providing insight into whether an inhibitor acts upstream or downstream of this event.[11][12]

• Objective: To determine if an inhibitor prevents the cleavage of GSDMD.

• Principle: Cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and probed with antibodies specific to GSDMD. The presence and intensity of the bands corresponding to full-length GSDMD (~53 kDa) and the cleaved N-terminal fragment (~31 kDa) are analyzed.[11][13]

• Protocol:

  • Cell Treatment and Lysis: Treat cells as described in the LDH release assay. After pyroptosis induction, lyse the cells in a suitable lysis buffer containing protease inhibitors.[14]

  • Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.[11]

  • Immunoblotting: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with a primary antibody that recognizes GSDMD. Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.[11][15]

  • Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.[14]

  • Analysis: Compare the intensity of the cleaved GSDMD band in inhibitor-treated samples to the control samples. A reduction in the cleaved GSDMD band suggests the inhibitor acts at or upstream of caspase activation.

Discussion of Specific Inhibitors

• LDC7559: This compound has been reported to inhibit the formation of neutrophil extracellular traps (NETs) in a GSDMD-dependent manner, with potent activity in the nanomolar to low micromolar range.[1] However, some studies suggest that LDC7559's effect on NETosis might be independent of GSDMD, highlighting the need for further investigation to fully elucidate its mechanism of action.[16] It is reported to block the toxic effects of the GSDMD N-terminal domain directly.[1]

• Disulfiram: An FDA-approved drug for alcoholism, disulfiram has been repurposed as a GSDMD inhibitor. It acts by covalently modifying a reactive cysteine residue (Cys191) in the N-terminal domain of GSDMD, thereby preventing pore formation.[2][3] Its ability to directly target GSDMD and its established safety profile make it a compelling candidate for further development.

• Necrosulfonamide: Initially identified as an inhibitor of necroptosis, necrosulfonamide has also been shown to directly target GSDMD.[17][18] Similar to disulfiram, it is reported to bind to Cys191 of GSDMD, thereby inhibiting its oligomerization and subsequent pore formation.[4]

Conclusion

The development of specific and potent GSDMD inhibitors holds significant promise for the treatment of inflammatory diseases. LDC7559 represents an important tool for studying the role of GSDMD in various cellular processes. A thorough understanding of the comparative efficacy and mechanisms of action of different inhibitors, as provided in this guide, is essential for researchers to select the appropriate tools for their studies and for the advancement of novel anti-inflammatory therapies. The provided experimental protocols offer a foundation for the rigorous evaluation of current and future GSDMD inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. GSDMD membrane pore formation constitutes the mechanism of pyroptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inflammasome - activated gasdermin D causes pyroptosis by forming membrane pores - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural basis for GSDMB pore formation and its targeting by IpaH7.8 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Pyroptosis Induction and Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection of Pyroptosis by Measuring Released Lactate Dehydrogenase Activity | Springer Nature Experiments [experiments.springernature.com]
• 11. benchchem.com [benchchem.com]
• 12. Gasdermin D Cleavage Assay Following Inflammasome Activation | Springer Nature Experiments [experiments.springernature.com]
• 13. Gasdermin-D (GSDMD) | Abcam [abcam.com]
• 14. Immunoblotting [bio-protocol.org]
• 15. researchgate.net [researchgate.net]
• 16. GSDMD drives canonical inflammasome‐induced neutrophil pyroptosis and is dispensable for NETosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Chemical disruption of the pyroptotic pore-forming protein gasdermin D inhibits inflammatory cell death and sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Chemical disruption of the pyroptotic pore-forming protein gasdermin D inhibits inflammatory cell death and sepsis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LDC7559 and its Analogue NA-11 for Researchers

This guide provides a comprehensive comparison of LDC7559 and its potent analogue, NA-11, intended for researchers, scientists, and professionals in drug development. The focus is on their mechanisms of action, comparative efficacy supported by experimental data, and detailed experimental protocols. A significant evolution in the understanding of these compounds' primary target is a central theme of this comparison.

From Direct Gasdermin D Inhibition to Phosphofructokinase-1 Activation: A Paradigm Shift

Initially, LDC7559 was identified and characterized as a direct inhibitor of Gasdermin D (GSDMD), a key protein in the execution of pyroptosis and NETosis.[1][2][3][4] Studies demonstrated that LDC7559 could block the cytotoxic effects of the N-terminal domain of GSDMD and inhibit the release of IL-1β in inflammasome-activated cells.[1][2] This led to the classification of LDC7559 and its analogues, including NA-11, as GSDMD inhibitors.

However, more recent and comprehensive studies have revealed a novel and more precise mechanism of action. It is now understood that LDC7559 and, more potently, NA-11, do not directly target GSDMD. Instead, their inhibitory effects on NETosis are mediated through the selective activation of the liver-type isoform of phosphofructokinase-1 (PFKL).[5][6] This activation of a key glycolytic enzyme redirects metabolic flux away from the pentose (B10789219) phosphate (B84403) pathway, thereby limiting the production of NADPH, which is essential for the function of NADPH oxidase 2 (NOX2) and the subsequent generation of reactive oxygen species (ROS) required for NETosis.[5][6] This updated understanding repositions these molecules from direct cell death pathway inhibitors to modulators of cellular metabolism with downstream effects on inflammatory processes.

Quantitative Comparison of LDC7559 and NA-11

The following table summarizes the available quantitative data for LDC7559 and NA-11, highlighting the superior potency of NA-11.

Parameter	LDC7559	NA-11	Reference
NETosis Inhibition (PMA-induced)	IC50: ~4 µM	IC50: 4 ± 0.5 nM (~1,000-fold more potent than LDC7559)	[5]
PFKL Activation (ATP-inhibited)	Not explicitly reported	EC50: 14.00 ± 2.91 nM	[5]
Selectivity	Fails to activate PFKM or PFKP isoforms at concentrations up to 100 µM	Fails to activate PFKM or PFKP isoforms at concentrations up to 100 µM	[5][7]
GSDMD-mediated Pyroptosis Inhibition	Effective at 1-10 µM in various cell-based assays	Data not available	[2]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the current understanding of the signaling pathway modulated by LDC7559 and NA-11, as well as the initially proposed mechanism.

Fig. 1: PFKL activation by LDC7559/NA-11 inhibits NETosis.

Fig. 2: Initially proposed GSDMD inhibition by LDC7559.

Experimental Protocols

NETosis Inhibition Assay

This protocol is a generalized procedure for assessing the inhibition of phorbol (B1677699) 12-myristate 13-acetate (PMA)-induced NETosis in neutrophils.

• Neutrophil Isolation: Isolate primary human or murine neutrophils from fresh blood using a density gradient centrifugation method (e.g., using Ficoll-Paque or a similar medium). Ensure high purity of the neutrophil population.

• Cell Plating: Resuspend the isolated neutrophils in a suitable cell culture medium (e.g., RPMI with HEPES) and plate them in a multi-well plate (e.g., 96-well) at a density of approximately 1-2 x 10^5 cells per well.

• Compound Treatment: Prepare serial dilutions of LDC7559 and NA-11 in the cell culture medium. Add the compounds to the wells containing neutrophils and incubate for a specified period (e.g., 30 minutes) at 37°C in a humidified incubator with 5% CO₂. Include a vehicle control (e.g., DMSO).

• NETosis Induction: Stimulate NETosis by adding a final concentration of 50-100 nM PMA to each well, except for the unstimulated control wells.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow for NET formation.

• Quantification of NETs:

  • Fluorescence Microscopy: Fix the cells with paraformaldehyde, and then stain with a cell-impermeable DNA dye (e.g., Sytox Green) and an antibody against a NET-associated protein like citrullinated histone H3 (H3Cit) or myeloperoxidase (MPO). Capture images using a fluorescence microscope and quantify the area of NETs relative to the number of cells.

  • Plate-based Fluorometric Assay: Add a cell-impermeable DNA dye (e.g., Sytox Green) to the wells. The fluorescence intensity, which correlates with the amount of extracellular DNA released during NETosis, can be measured using a plate reader.

• Data Analysis: Calculate the percentage of NETosis inhibition for each compound concentration relative to the PMA-stimulated vehicle control. Determine the IC50 value by fitting the dose-response data to a suitable sigmoidal curve.

Phosphofructokinase-1 (PFKL) Activity Assay

This is a general protocol for measuring the enzymatic activity of PFKL, which can be adapted to assess the activating effects of LDC7559 and NA-11.

• Enzyme and Substrate Preparation:

  • Use recombinant human PFKL.

  • Prepare a reaction buffer containing Tris-HCl, MgCl₂, and other necessary co-factors.

  • Prepare solutions of the substrates: fructose-6-phosphate (B1210287) (F6P) and ATP.

  • Prepare solutions of the coupling enzymes (aldolase, triosephosphate isomerase, and glycerol-3-phosphate dehydrogenase) and NADH for a coupled enzyme assay.

• Assay Setup:

  • In a 96-well plate, add the reaction buffer, coupling enzymes, NADH, and F6P to each well.

  • Add serial dilutions of LDC7559 or NA-11 to the respective wells. Include a vehicle control.

  • To measure activation in the presence of an inhibitor, add a fixed concentration of ATP (e.g., a concentration known to cause partial inhibition).

• Initiation of Reaction: Initiate the enzymatic reaction by adding ATP to all wells.

• Kinetic Measurement: Immediately begin measuring the decrease in absorbance at 340 nm (due to the oxidation of NADH to NAD+) over time using a plate reader in kinetic mode. Take readings at regular intervals (e.g., every 30-60 seconds) for a set period (e.g., 10-30 minutes).

• Data Analysis:

  • Calculate the rate of the reaction (slope of the linear portion of the absorbance vs. time curve) for each condition.

  • Determine the percentage of PFKL activation by the compounds relative to the vehicle control.

  • Calculate the EC50 value for activation by fitting the dose-response data to a suitable sigmoidal curve.

Conclusion

The understanding of the pharmacological action of LDC7559 and its analogue NA-11 has undergone a significant revision. While initially considered direct inhibitors of GSDMD, compelling evidence now points to their role as selective activators of the glycolytic enzyme PFKL. This activation modulates cellular metabolism, leading to a reduction in the NADPH pool required for NOX2-dependent ROS production and, consequently, the inhibition of NETosis.

NA-11 has emerged as a substantially more potent analogue of LDC7559, with an approximately 1,000-fold greater efficacy in inhibiting NETosis. This enhanced potency, coupled with a more precise understanding of their molecular target, makes LDC7559 and particularly NA-11 valuable research tools for studying the interplay between cellular metabolism and inflammatory cell death pathways. For researchers in drug development, the selective activation of PFKL by these compounds presents a novel therapeutic strategy for a range of inflammatory and autoimmune diseases where NETosis is implicated. Future research should aim to further elucidate the in vivo efficacy and safety of these compounds and explore the full therapeutic potential of targeting metabolic pathways to control inflammation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. PFKL, a novel regulatory node for NOX2-dependent oxidative burst and NETosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective activation of PFKL suppresses the phagocytic oxidative burst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

LDC7559 vs. Caspase Inhibitors: A Comparative Guide to Blocking Pyroptosis

For researchers, scientists, and drug development professionals, understanding the nuances of inhibiting pyroptosis is critical for advancing therapeutic strategies in inflammatory diseases, neurological conditions, and cancer. This guide provides an objective comparison between LDC7559, a direct Gasdermin D inhibitor, and traditional caspase inhibitors in the context of blocking pyroptosis, supported by experimental data and detailed methodologies.

Executive Summary

Pyroptosis is a highly inflammatory form of programmed cell death executed by the Gasdermin (GSDM) family of proteins, primarily Gasdermin D (GSDMD). Its activation is a critical component of the innate immune response but is also implicated in the pathology of numerous diseases. Inhibition of this pathway presents a promising therapeutic avenue. This guide compares two principal strategies for blocking pyroptosis: direct inhibition of the pore-forming protein GSDMD with LDC7559, and upstream inhibition of the activating caspases with inhibitors like Z-VAD-FMK and VX-765.

LDC7559 offers a more targeted approach by directly inhibiting the final executioner of pyroptosis, GSDMD. In contrast, caspase inhibitors act further upstream, blocking the proteases that cleave GSDMD. This fundamental difference in their mechanism of action has significant implications for their specificity, potential off-target effects, and therapeutic applications.

Mechanism of Action: A Tale of Two Targets

The canonical pyroptosis pathway begins with the activation of an inflammasome, a multi-protein complex that activates inflammatory caspases, primarily caspase-1. Activated caspase-1 then cleaves GSDMD, releasing its N-terminal domain (GSDMD-N). GSDMD-N oligomerizes and inserts into the cell membrane, forming pores that lead to cell lysis and the release of pro-inflammatory cytokines like IL-1β and IL-18.

LDC7559 is a novel small molecule that directly targets and inhibits the GSDMD-N domain.[1][2][3] By binding to GSDMD-N, LDC7559 prevents its pore-forming activity, thereby blocking pyroptosis at the final execution step.[3][4] This mechanism is independent of caspase activity.

Caspase inhibitors , such as the pan-caspase inhibitor Z-VAD-FMK and the more specific caspase-1/4 inhibitor VX-765, function upstream of GSDMD.[5][6] They prevent the activation of inflammatory caspases, which in turn inhibits the cleavage of GSDMD and the maturation of pro-inflammatory cytokines.[7][8]

Below is a diagram illustrating the pyroptosis signaling pathway and the points of intervention for LDC7559 and caspase inhibitors.

References

• 1. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. invivogen.com [invivogen.com]
• 6. invivogen.com [invivogen.com]
• 7. VX-765 ameliorates renal injury and fibrosis in diabetes by regulating caspase-1-mediated pyroptosis and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Neuroprotective Agents: Validating the Efficacy of LDC7559 and Alternatives in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroprotective effects of LDC7559, a novel Gasdermin D (GSDMD) inhibitor, with alternative therapeutic agents. The focus is on validating their efficacy in preclinical models of acute brain injury, including Traumatic Brain Injury (TBI) and Subarachnoid Hemorrhage (SAH). Experimental data from in vivo and in vitro studies are presented to offer a comprehensive overview for researchers in neuropharmacology and drug development.

Executive Summary

Neuroinflammation, particularly pyroptosis, a lytic form of programmed cell death, is a critical driver of secondary injury following acute brain trauma. The protein Gasdermin D (GSDMD) is the final executor of pyroptosis. This guide evaluates the neuroprotective potential of LDC7559, a direct GSDMD inhibitor, and compares it with two alternative compounds: VX765, a caspase-1 inhibitor that acts upstream of GSDMD activation, and Disulfiram, an FDA-approved drug recently identified as a GSDMD inhibitor. The presented data, gathered from multiple preclinical studies, highlights the therapeutic promise of targeting the pyroptosis pathway to mitigate neuronal damage and improve functional outcomes after brain injury.

Mechanism of Action: Targeting the Pyroptosis Pathway

Pyroptosis is initiated by the activation of inflammasomes, which leads to the cleavage of pro-caspase-1 into its active form. Caspase-1 then cleaves GSDMD, releasing its N-terminal domain (GSDMD-N). GSDMD-N oligomerizes and forms pores in the cell membrane, leading to cell lysis and the release of pro-inflammatory cytokines like IL-1β and IL-18.

Here is a comparison of the mechanisms of action for LDC7559 and its alternatives:

• LDC7559: Directly inhibits the pore-forming activity of the GSDMD-N terminal, preventing cell lysis and the release of inflammatory mediators.[1][2]

• VX765: A selective inhibitor of caspase-1, which acts upstream of GSDMD. By inhibiting caspase-1, VX765 prevents the cleavage of both GSDMD and pro-inflammatory cytokines.[3][4]

• Disulfiram: An FDA-approved drug for alcoholism that has been shown to directly inhibit GSDMD pore formation.[5]

Below is a diagram illustrating the signaling pathway and the points of intervention for each compound.

Figure 1: Pyroptosis signaling pathway and inhibitor targets.

Comparative Performance Data

The following tables summarize the quantitative data from preclinical studies on the neuroprotective effects of LDC7559, VX765, and Disulfiram.

In Vivo Models of Acute Brain Injury

Compound	Model	Key Findings	Quantitative Data	Reference
LDC7559	Subarachnoid Hemorrhage (SAH) in rats	Improved neurological function, reduced brain edema, and decreased neuronal apoptosis and pyroptosis.	- Modified Garcia Score (at 72h): SAH + Vehicle (~8) vs. SAH + LDC7559 20mg/kg (~12) - Brain Water Content (%): SAH + Vehicle (~81%) vs. SAH + LDC7559 20mg/kg (~79%)	[6]
Traumatic Brain Injury (TBI) in mice	Reduced brain tissue loss, ameliorated cerebral edema, and improved functional recovery.	Data on specific scores not readily available in abstract.	[1][2]
VX765	Traumatic Brain Injury (TBI) in mice	Improved functional outcomes, reduced levels of pro-inflammatory cytokines (IL-1β, IL-18), and decreased GSDMD cleavage.	- mNSS (at 24h): CCI (~11) vs. CCI + VX765 100mg/kg (~7) - IL-1β levels (pg/mL, at 24h): CCI (~80) vs. CCI + VX765 100mg/kg (~40)	[3][4]
Ischemic Stroke in mice	Reduced infarct volume and improved motor function.	- Infarct Volume (mm³, at day 7): Vehicle (~10) vs. Vx765 (~4)	[7]
Disulfiram	Traumatic Brain Injury (TBI) in mice	Improved recovery and survival, with a more pronounced effect in female mice.	Specific quantitative data on neurological scores or cytokine levels in TBI models is not detailed in the provided search results.	[5]
Epilepsy in mice	Mitigated seizure severity and cognitive impairment by inhibiting astrocyte pyroptosis and improving blood-brain barrier integrity.	Specific quantitative data not provided in the abstract.

Note: Direct comparison is challenging due to different injury models and scoring systems. The data presented is indicative of the neuroprotective potential of each compound within its studied context.

In Vitro Models of Neuroinflammation

Compound	Model	Key Findings	Quantitative Data	Reference
LDC7559	Hemoglobin-stimulated primary neurons	Improved cell viability and reduced the release of pro-inflammatory cytokines (IL-1β, IL-6, IL-18).	- Cell Viability (% of control): Hb (~60%) vs. Hb + LDC7559 50µM (~90%) - IL-1β levels (pg/mL): Hb (~300) vs. Hb + LDC7559 50µM (~100)	[6]
LPS + Nigericin-stimulated microglia	Decreased inflammation and pyroptosis.	Specific quantitative data not detailed in the abstract.	[1][2]
VX765	Organophosphate-induced BBB disruption model	Restored endothelial junction integrity and limited immune cell infiltration.	Specific quantitative data not provided in the abstract.	[8]
Disulfiram	LPS + ATP-induced pyroptosis in astrocytes	Inhibited pyroptosis and led to the downregulation of tight junction proteins in co-cultured endothelial cells.	Specific quantitative data not provided in the abstract.
Glioblastoma stem-like cells	Inhibited proliferation with an average IC50 of 34.1 ± 6 nM.	- IC50: 31.1 nM in patient-derived GSCs.

Note: The in vitro models and stimuli vary, which should be considered when comparing the efficacy of the compounds.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the key in vivo and in vitro models cited in this guide.

In Vivo Model: Controlled Cortical Impact (CCI) for TBI in Mice

This protocol describes the induction of a focal TBI using a CCI device.

Figure 2: Experimental workflow for the Controlled Cortical Impact (CCI) model.

Detailed Steps:

• Anesthesia and Preparation: Mice are anesthetized using isoflurane (B1672236) and placed in a stereotaxic frame. The scalp is shaved and sterilized.

• Craniotomy: A midline incision is made on the scalp to expose the skull. A craniotomy of approximately 5 mm in diameter is performed over the desired cortical region (e.g., parietal cortex) using a micro-drill, leaving the dura mater intact.

• Controlled Cortical Impact: A pneumatic or electromagnetic impactor with a specific tip size (e.g., 3 mm) is used to deliver a controlled impact to the exposed dura. Injury severity can be modulated by adjusting parameters such as impact velocity, depth, and dwell time.

• Closure and Post-operative Care: The scalp incision is sutured, and the animal is allowed to recover on a heating pad. Post-operative analgesics are administered as required.

• Treatment Administration: The test compound (LDC7559, VX765, Disulfiram, or vehicle) is administered at a predetermined time point post-injury (e.g., 2 hours) via a specified route (e.g., intraperitoneal injection).

• Outcome Assessment: Neurological function is assessed at various time points post-injury using behavioral tests such as the modified Neurological Severity Score (mNSS) and the rotarod test. At the end of the experiment, brain tissue is collected for histological and biochemical analyses, including measurement of lesion volume, brain water content, and cytokine levels.

In Vitro Model: Microglia Activation Assay

This protocol outlines the steps for inducing and assessing neuroinflammation in cultured microglia.

Figure 3: Experimental workflow for in vitro microglia activation assays.

Detailed Steps:

• Cell Culture: Primary microglia are isolated from neonatal mouse or rat brains, or a microglial cell line (e.g., BV-2) is used. Cells are cultured in appropriate media and seeded into multi-well plates.

• Treatment: Cells are pre-treated with various concentrations of the test compound (LDC7559, VX765, Disulfiram) or vehicle for a specified duration (e.g., 1 hour).

• Stimulation: Neuroinflammation is induced by adding a pro-inflammatory stimulus to the culture medium. Common stimuli include Lipopolysaccharide (LPS) in combination with Nigericin to activate the NLRP3 inflammasome, or hemoglobin (Hb) to mimic hemorrhage conditions.

• Sample Collection and Analysis:

  • Supernatant: The culture supernatant is collected to measure the levels of secreted pro-inflammatory cytokines (e.g., IL-1β, IL-6, IL-18) using Enzyme-Linked Immunosorbent Assay (ELISA).

  • Cell Lysate: The cells are lysed to assess cell viability using assays such as the Cell Counting Kit-8 (CCK-8). Protein expression levels of key signaling molecules (e.g., cleaved GSDMD, caspase-1) can be analyzed by Western blotting.

Conclusion

The validation of LDC7559's neuroprotective effects in various preclinical models of acute brain injury highlights the therapeutic potential of directly inhibiting GSDMD-mediated pyroptosis. Comparative analysis with alternative agents like VX765 and Disulfiram, which also target the pyroptosis pathway, provides researchers with a broader perspective on potential therapeutic strategies. While direct comparative studies are limited, the available data suggests that inhibiting pyroptosis at different points in the signaling cascade can effectively reduce neuroinflammation and improve neurological outcomes. Further research, including head-to-head comparative studies and investigation in a wider range of neurological disease models, is warranted to fully elucidate the clinical potential of these compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. VX765 Attenuates Pyroptosis and HMGB1/TLR4/NF-κB Pathways to Improve Functional Outcomes in TBI Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Alcohol Abuse Drug May Halt Trauma-Induced Cell Death, Especially in Females | School of Medicine | University of Pittsburgh [medschool.pitt.edu]
• 6. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Caspase‐1 inhibition prevents neuronal death by targeting the canonical inflammasome pathway of pyroptosis in a murine model of cerebral ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Elevated Serum Levels of Inflammation-Related Cytokines in Mild Traumatic Brain Injury Are Associated With Cognitive Performance - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of LDC7559's Efficacy in Mitigating Neuronal Apoptosis and Pyroptosis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of LDC7559 Against Alternative Inhibitors

The intricate processes of neuronal apoptosis and pyroptosis are pivotal in the pathophysiology of various neurological diseases, including traumatic brain injury (TBI) and subarachnoid hemorrhage (SAH). The development of targeted molecular inhibitors offers promising therapeutic avenues. This guide provides a comparative analysis of LDC7559, a novel Gasdermin D (GSDMD) inhibitor, and its effects on neuronal apoptosis and pyroptosis, benchmarked against other established inhibitors.

Executive Summary

LDC7559 has emerged as a potent inhibitor of pyroptosis by directly targeting GSDMD, the key executioner protein in the pyroptotic pathway. Experimental data demonstrates its efficacy in reducing neuronal cell death in preclinical models of acute brain injury.[1][2] This guide presents a side-by-side comparison of LDC7559 with other inhibitors targeting different nodes of the apoptosis and pyroptosis signaling cascades, including Necrosulfonamide, Disulfiram (B1670777), VX-765, Ac-YVAD-CMK, and Z-VAD-FMK. While direct comparative studies are limited, this analysis, based on existing data, provides insights into their respective mechanisms and potential therapeutic applications.

Comparative Data on Inhibitor Efficacy

The following tables summarize the available quantitative data on the effects of LDC7559 and its alternatives on markers of neuronal apoptosis and pyroptosis.

Inhibitor	Target	Model	Key Quantitative Finding	Reference
LDC7559	GSDMD	In vitro (Hemoglobin-induced neuronal injury)	Decreased number of TUNEL-positive (apoptotic) neurons	[1]
LDC7559	GSDMD	In vitro (Hemoglobin-induced neuronal injury)	Decreased number of GSDMD-positive (pyroptotic) neurons	[1]
Necrosulfonamide	MLKL, GSDMD	In vivo (Intracerebral Hemorrhage)	Reduced number of TUNEL-positive neurons in the perihematomal area	[3]
VX-765	Caspase-1	In vivo (Traumatic Brain Injury)	Decreased levels of cleaved-caspase-3 in the injured cortex	[4]
Ac-YVAD-CMK	Caspase-1	In vivo (Permanent Middle Cerebral Artery Occlusion)	Reduced apoptosis by 53% as measured by nucleosome quantitation	[5]
Z-VAD-FMK	Pan-caspase	In vitro (Oxygen-Glucose Deprivation)	Reduced OGD-induced cell death from 70.6% to 54.3%	[6]
Disulfiram	GSDMD pore formation	N/A (Neuronal-specific quantitative data not available in searches)	Inhibits GSDMD pore formation	[7][8]

Signaling Pathways and Inhibitor Targets

The primary signaling pathway leading to pyroptosis involves the activation of an inflammasome, such as NLRP3, which in turn activates Caspase-1. Activated Caspase-1 cleaves GSDMD, leading to the formation of pores in the cell membrane and subsequent pyroptotic cell death. Apoptosis, on the other hand, can be initiated through intrinsic or extrinsic pathways, both culminating in the activation of executioner caspases like Caspase-3. LDC7559 and its comparators target different stages of these pathways.

Figure 1: Signaling pathways of pyroptosis and apoptosis with points of inhibition.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for key experiments used to evaluate the effects of LDC7559 on neuronal apoptosis and pyroptosis, based on the study by Cai et al., 2023.[1]

Western Blot Analysis

This technique is used to quantify the protein levels of key markers in the pyroptosis and apoptosis pathways.

Figure 2: A generalized workflow for Western Blot analysis.

Protocol Details:

• Protein Extraction: Brain tissue samples are homogenized in RIPA lysis buffer containing protease inhibitors.

• Quantification: Protein concentration is determined using a BCA protein assay kit.

• Electrophoresis: Equal amounts of protein are separated by SDS-PAGE.

• Transfer: Proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies against GSDMD, cleaved GSDMD, NLRP3, Caspase-1, cleaved Caspase-1, or β-actin.

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection kit.

Immunofluorescence and TUNEL Staining

These methods are employed to visualize and quantify pyroptotic and apoptotic cells within brain tissue sections.

References

• 1. Frontiers | LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage [frontiersin.org]
• 2. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Necrosulfonamide Alleviates Acute Brain Injury of Intracerebral Hemorrhage via Inhibiting Inflammation and Necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. VX765 Attenuates Pyroptosis and HMGB1/TLR4/NF-κB Pathways to Improve Functional Outcomes in TBI Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of Caspase-1-Like Activity by Ac-Tyr-Val-Ala-Asp-Chloromethyl Ketone Induces Long-Lasting Neuroprotection in Cerebral Ischemia through Apoptosis Reduction and Decrease of Proinflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. FDA-approved disulfiram inhibits pyroptosis by blocking gasdermin D pore formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. FDA-approved disulfiram inhibits pyroptosis by blocking gasdermin D pore formation - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of LDC7559 in Complex Biological Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The study of inflammatory cell death pathways, such as pyroptosis and NETosis, is crucial for understanding and developing treatments for a range of diseases. Small molecule inhibitors are invaluable tools in this research, but their utility is dictated by their specificity. This guide provides a comparative analysis of LDC7559, a compound initially reported as a Gasdermin D (GSDMD) inhibitor, and its alternatives. Recent evidence suggests a different primary target for LDC7559, highlighting the importance of rigorous specificity assessment.

Executive Summary

LDC7559 has been widely cited as a specific inhibitor of GSDMD, the executioner protein of pyroptosis. However, emerging research indicates that LDC7559 and its more potent analog, NA-11, do not directly inhibit GSDMD. Instead, they target the glycolytic enzyme phosphofructokinase-1 liver type (PFKL) [1][2]. This finding has significant implications for the interpretation of previous studies using LDC7559 as a GSDMD-specific tool and underscores the need for careful target validation in complex biological systems. This guide will compare LDC7559 with other known inhibitors of the pyroptosis pathway, focusing on their mechanisms of action, specificity, and supporting experimental data.

Comparative Analysis of Inhibitors

The following table summarizes the key characteristics of LDC7559 and alternative inhibitors targeting pyroptosis and related pathways.

Inhibitor	Primary Target(s)	Mechanism of Action	Reported IC50/EC50	Key Off-Target Effects/Considerations
LDC7559	Phosphofructokinase-1 liver type (PFKL)[1][2]	Agonist of PFKL, suppressing NOX2-dependent oxidative burst and NETosis[1]. Initially thought to block the GSDMD N-terminal domain[3][4][5].	EC50 for PFKL activation: ~66 nM[1]. IC50 for NETosis inhibition: ~5.6 µM (PMA-induced)[6].	Does not inhibit GSDMD-dependent pyroptosis or IL-1β release[2]. The majority of its cellular effects are likely due to PFKL activation and metabolic reprogramming rather than direct GSDMD inhibition.
Disulfiram (B1670777)	Gasdermin D (GSDMD)[7][8][9][10][11]	Covalently modifies Cys191 (human) / Cys192 (mouse) of GSDMD, blocking pore formation[7][8][9][11].	IC50 for GSDMD-mediated liposome (B1194612) leakage: ~30 nM[8].	FDA-approved drug for alcoholism. Can inhibit caspases at higher concentrations[8]. Specific for GSDMD over other gasdermin family members[7][9].
Necrosulfonamide (NSA)	Mixed Lineage Kinase Domain-Like (MLKL), Gasdermin D (GSDMD)[12][13][14]	Covalently modifies Cys86 of human MLKL to inhibit necroptosis. Also binds to and inhibits GSDMD.	IC50 for necroptosis: ~0.73 µM[13].	Dual inhibitor of necroptosis and pyroptosis, which can be advantageous or a confounding factor depending on the experimental context.
Bay 11-7082	IKKβ (NF-κB pathway), Gasdermin D (GSDMD)[12][15][16]	Irreversibly inhibits IKKβ, blocking NF-κB activation. Also inhibits GSDMD pore formation via cysteine modification[12][15].	IC50 for IκBα phosphorylation: ~10 µM.	Broad-spectrum inhibitor affecting multiple inflammatory pathways, making it non-specific for studying GSDMD function in isolation.

Signaling Pathways and Inhibitor Targets

The following diagrams illustrate the pyroptosis pathway and the points of intervention for the discussed inhibitors.

Caption: Canonical inflammasome and GSDMD-mediated pyroptosis pathway with points of inhibitor action.

Caption: Proposed mechanism of LDC7559 via PFKL activation, leading to inhibition of NETosis.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of inhibitor specificity.

GSDMD Cleavage Assay (Western Blot)

Objective: To determine if a compound inhibits the cleavage of GSDMD by activated caspases.

Methodology:

• Cell Culture and Treatment: Plate bone marrow-derived macrophages (BMDMs) or other relevant cell types and prime with LPS (1 µg/mL) for 4 hours. Pre-incubate cells with the test inhibitor (e.g., LDC7559, Disulfiram) at various concentrations for 1 hour.

• Inflammasome Activation: Induce pyroptosis by treating cells with an inflammasome activator such as Nigericin (10 µM) or ATP (5 mM) for 1-2 hours.

• Lysate Preparation: Collect cell culture supernatants and lyse the adherent cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blotting: Separate proteins from both the supernatant and cell lysates by SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with antibodies specific for the N-terminal fragment of GSDMD (p30) and full-length GSDMD (p53). An antibody against a housekeeping protein (e.g., GAPDH or β-actin) should be used as a loading control for the lysate fraction.

• Analysis: A specific GSDMD inhibitor that acts downstream of cleavage (like Disulfiram) should not prevent the appearance of the p30 fragment, whereas an upstream inhibitor (e.g., a caspase-1 inhibitor) would. Studies have shown LDC7559 does not prevent GSDMD cleavage[2].

Pyroptosis Assessment (LDH Release Assay)

Objective: To quantify cell death mediated by pore formation.

Methodology:

• Cell Culture and Treatment: Seed cells in a 96-well plate and treat as described in the GSDMD cleavage assay.

• LDH Measurement: After the incubation period with the inflammasome activator, centrifuge the plate to pellet any detached cells. Carefully collect the supernatant.

• Assay: Measure the lactate (B86563) dehydrogenase (LDH) activity in the supernatant using a commercially available cytotoxicity assay kit, following the manufacturer's instructions.

• Controls: Include wells with untreated cells (negative control) and cells treated with a lysis buffer (positive control for maximum LDH release).

• Analysis: Calculate the percentage of cytotoxicity relative to the positive control. A direct GSDMD pore formation inhibitor like Disulfiram should significantly reduce LDH release. LDC7559 has been shown to not inhibit GSDMD-dependent LDH release[2].

NETosis Inhibition Assay

Objective: To quantify the inhibition of Neutrophil Extracellular Trap (NET) formation.

Methodology:

• Neutrophil Isolation: Isolate primary human or murine neutrophils from whole blood.

• Cell Plating and Staining: Plate the neutrophils on glass coverslips and stain with a cell-impermeable DNA dye (e.g., Sytox Green) and a cell-permeable DNA dye (e.g., Hoechst 33342).

• Inhibitor Treatment: Pre-incubate the cells with the test inhibitor (e.g., LDC7559) for 30-60 minutes.

• NETosis Induction: Stimulate NETosis with an agonist such as Phorbol 12-myristate 13-acetate (PMA; 100 nM).

• Imaging: Acquire images at regular intervals using a fluorescence microscope.

• Quantification: Quantify NETosis by measuring the area of Sytox Green fluorescence or by counting the number of cells with extracellular DNA traps. LDC7559 is expected to inhibit PMA-induced NETosis[1].

Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To determine the direct binding of a compound to its target protein in a cellular context.

Methodology:

• Cell Treatment: Treat intact cells with the compound of interest (e.g., LDC7559) or vehicle control.

• Thermal Challenge: Heat the cell suspensions at a range of temperatures to induce protein denaturation and aggregation.

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated aggregates by centrifugation.

• Target Detection: Analyze the amount of the target protein (e.g., GSDMD or PFKL) remaining in the soluble fraction by Western blot or other quantitative methods like mass spectrometry.

• Analysis: A shift in the melting curve to a higher temperature in the presence of the compound indicates direct binding and stabilization of the target protein. This assay would be definitive in confirming whether LDC7559 directly binds to GSDMD or PFKL in cells.

Caption: Experimental workflow for assessing the specificity of LDC7559.

Conclusion and Recommendations

The evidence strongly suggests that LDC7559 is not a direct inhibitor of GSDMD but rather an activator of the glycolytic enzyme PFKL[1][2]. This has profound implications for the interpretation of studies that have used LDC7559 to probe GSDMD-dependent pathways. For researchers investigating GSDMD, Disulfiram represents a more specific and well-characterized inhibitor, albeit with potential for off-target effects at higher concentrations[7][8][11]. When studying the interplay between different cell death pathways, Necrosulfonamide could be a tool of interest, but its dual activity on both MLKL and GSDMD must be considered. Bay 11-7082 is not recommended for specific GSDMD inhibition due to its broad activity against the NF-κB pathway[12][15].

For future studies, it is imperative to:

• Re-evaluate previous findings where LDC7559 was used as a GSDMD inhibitor.

• Employ multiple, well-characterized inhibitors to confirm phenotypes.

• Utilize target engagement assays , such as CETSA, to confirm direct binding of novel inhibitors in a cellular context.

By adhering to these principles, researchers can ensure the robustness and accuracy of their findings in the complex and dynamic field of cell death and inflammation.

References

• 1. Selective activation of PFKL suppresses the phagocytic oxidative burst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] FDA-approved disulfiram inhibits pyroptosis by blocking gasdermin D pore formation | Semantic Scholar [semanticscholar.org]
• 8. FDA-approved disulfiram inhibits pyroptosis by blocking gasdermin D pore formation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. primo.pugetsound.edu [primo.pugetsound.edu]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. selleckchem.com [selleckchem.com]
• 14. Necrosulfonamide | Necroptosis Inhibitor | MLKL Inhibitor | TargetMol [targetmol.com]
• 15. rupress.org [rupress.org]
• 16. medchemexpress.com [medchemexpress.com]

Independent Verification of LDC7559's Efficacy in Reducing Cerebral Edema: A Comparative Guide

This guide provides an objective comparison of LDC7559's performance in reducing cerebral edema against other established and emerging therapeutic alternatives. The information is intended for researchers, scientists, and drug development professionals, with a focus on presenting quantitative data, detailed experimental protocols, and clear visualizations of the underlying mechanisms.

LDC7559: A Novel Inhibitor of Pyroptosis for Cerebral Edema

LDC7559 is a small molecule inhibitor of Gasdermin D (GSDMD), a key protein involved in the inflammatory cell death pathway known as pyroptosis. By blocking GSDMD, LDC7559 has been shown to exert neuroprotective effects and reduce cerebral edema in preclinical models of brain injury.[1][2]

Comparative Efficacy in Reducing Brain Water Content

The following table summarizes the quantitative data on the efficacy of LDC7559 and alternative treatments in reducing cerebral edema, primarily measured by brain water content.

Treatment	Model	Dosage	Key Findings	Reference
LDC7559	Subarachnoid Hemorrhage (Mouse)	20 mg/kg and 30 mg/kg	Significantly reduced brain water content compared to the vehicle group.[3]	[3]
LDC7559	Traumatic Brain Injury (Mouse)	Not specified in abstract	Ameliorated cerebral edema.[1]	[1]
Hypertonic Saline	Traumatic Brain Injury (Human)	Various	Meta-analysis showed a 35.9% reduction in intracranial pressure.[4]	[4]
Mannitol	Traumatic Brain Injury (Human)	0.25-1 g/kg	Reduces brain water content and intracranial pressure.	[5]
Glyburide	Large Hemispheric Infarction (Human)	Intravenous	Reduced lesional net water uptake and midline shift.[6]	[6]
Dexamethasone	Brain Tumor (Rat Glioma Model)	Twice daily dosing	Substantial reduction in vascular permeability and water content of tumor and peritumoral brain tissue.	[7]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Subarachnoid Hemorrhage (SAH) Mouse Model and LDC7559 Administration

• Model Induction: Cerebral edema is induced in mice via an endovascular perforation model of SAH. A sharpened filament is inserted through the external carotid artery to the internal carotid artery and advanced to perforate the anterior cerebral artery.

• LDC7559 Administration: LDC7559 is dissolved in a vehicle solution (e.g., DMSO and polyethylene (B3416737) glycol) and administered intraperitoneally at doses of 20 mg/kg and 30 mg/kg at a specified time point after SAH induction (e.g., 2 hours).[3]

• Brain Water Content Measurement: At a predetermined time point post-SAH (e.g., 24 or 72 hours), animals are euthanized. The brains are immediately removed, and the wet weight is recorded. The brains are then dried in an oven at a specific temperature (e.g., 100°C) for a set duration (e.g., 24 hours) until a constant dry weight is achieved. The brain water content is calculated as: [(wet weight - dry weight) / wet weight] x 100%.[8][9]

Controlled Cortical Impact (CCI) Model for Traumatic Brain Injury (TBI)

• Model Induction: Anesthesia is induced in the mouse, and the head is fixed in a stereotaxic frame. A craniotomy is performed over the desired cortical region. A pneumatic or electromagnetic impactor is used to deliver a controlled impact to the exposed dura.[10][11]

• Treatment Administration: LDC7559 or other therapeutic agents are administered at specified doses and time points post-TBI.

• Edema Assessment: Brain water content is measured using the dry/wet weight method as described above.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of LDC7559 and a typical experimental workflow for in vivo studies.

Caption: LDC7559 inhibits GSDMD, a key step in the pyroptosis pathway.

Caption: A typical workflow for in vivo studies of cerebral edema.

References

• 1. LDC7559 Exerts Neuroprotective Effects by Inhibiting GSDMD-Dependent Pyroptosis of Microglia in Mice with Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hypertonic saline for traumatic brain injury: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effectiveness of Mannitol Use on Clinical Outcomes of Severe Traumatic Brain Injury Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Letter: When Less is More: Dexamethasone Dosing for Brain Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of Brain Water Content by Dry/Wet Weight Measurement for the Detection of Experimental Brain Edema - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Increased brain edema in aqp4-null mice in an experimental model of subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Modified Protocol to Enable the Study of Hemorrhage and Hematoma in a Traumatic Brain Injury Mouse Model [frontiersin.org]
• 11. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

Safety & Regulatory Compliance

Navigating the Safe Disposal of LDC7559: A Procedural Guide

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the proper disposal of LDC7559, a potent Gasdermin D (GSDMD) inhibitor. While a specific Safety Data Sheet (SDS) for LDC7559 is not publicly available, this document outlines a comprehensive disposal plan based on its known properties and general best practices for laboratory chemical waste management.

Understanding LDC7559: Physical and Chemical Properties

A clear understanding of a compound's properties is the first step toward safe handling and disposal. Below is a summary of the available quantitative data for LDC7559.

Property	Value
Molecular Formula	C₂₀H₁₉N₃O₃
Molecular Weight	349.38 g/mol
Appearance	Solid
Color	White to light yellow
Solubility	Soluble in DMSO (70 mg/mL or 200.35 mM)[1]
Storage (Powder)	-20°C for 3 years; 4°C for 2 years
Storage (Solvent)	-80°C for 2 years; -20°C for 1 year[2]

Step-by-Step Disposal Protocol for LDC7559

In the absence of a specific SDS, the following procedures are based on established guidelines for the disposal of laboratory chemical waste.[3][4][5][6] These steps are designed to minimize risk and ensure regulatory compliance.

1. Waste Identification and Classification:

• Treat all LDC7559 waste, including pure compound, solutions, and contaminated labware (e.g., pipette tips, tubes, gloves), as hazardous chemical waste.

• Due to its nature as a bioactive small molecule, it should not be disposed of down the drain or in regular trash.

2. Personal Protective Equipment (PPE):

• Before handling LDC7559 waste, ensure appropriate PPE is worn, including:

  • Nitrile gloves

  • Safety glasses or goggles

  • Laboratory coat

3. Segregation of Waste:

• Solid Waste: Collect solid LDC7559 powder and contaminated materials in a designated, compatible, and clearly labeled hazardous waste container.

• Liquid Waste:

  • Collect solutions of LDC7559 in a separate, leak-proof, and compatible liquid waste container.

  • Do not mix LDC7559 waste with other incompatible waste streams. For instance, halogenated and non-halogenated solvent wastes should generally be collected separately.[7]

  • Aqueous waste should be collected separately from organic solvent waste.[7]

4. Containerization and Labeling:

• Use containers that are in good condition and have a secure, tight-fitting lid.[3]

• Label all waste containers clearly with the words "Hazardous Waste," the full chemical name "LDC7559," and the approximate concentration and quantity.[3] The label should also indicate the associated hazards (e.g., "Toxic," "Handle with Care").

5. Storage in a Satellite Accumulation Area (SAA):

• Store the sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[3][5]

• The SAA should be located at or near the point of waste generation and away from general laboratory traffic.[5]

• Ensure that the storage area is secure and that incompatible wastes are segregated to prevent accidental mixing.[3]

6. Arranging for Professional Disposal:

• Once the waste container is full or has been in storage for a designated period (typically not exceeding one year for partially filled containers), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][6]

• Follow your institution's specific procedures for requesting a waste pickup.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of LDC7559.

Caption: Workflow for the safe disposal of LDC7559 waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of LDC7559, fostering a secure laboratory environment and upholding their commitment to environmental responsibility. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. documents.uow.edu.au [documents.uow.edu.au]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Essential Safety and Handling Guide for L.D.C.7559

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for handling LDC7559. Adherence to these procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling LDC7559, a comprehensive approach to personal protection is mandatory to minimize exposure and ensure a safe laboratory environment. The following table summarizes the required PPE.

Body Part	Required PPE	Specifications and Best Practices
Eyes	Safety Goggles with side-shields	Must be worn at all times in the laboratory. Provides protection from splashes and airborne particles.
Hands	Chemical-resistant gloves (Nitrile)	Inspect gloves for integrity before each use. Change gloves immediately if contaminated, punctured, or torn. Avoid skin contact.
Body	Laboratory Coat	A buttoned lab coat provides a barrier against spills and contamination. Ensure the material is appropriate for the chemicals being handled.
Respiratory	Use in a well-ventilated area. A fume hood is recommended.	For operations that may generate dust or aerosols, a properly fitted respirator may be necessary. Consult your institution's safety officer.

Operational Plan: Safe Handling and Storage

Proper handling and storage are paramount to maintaining the stability and purity of LDC7559, as well as ensuring the safety of laboratory personnel.

Receiving and Inspection

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the product name and batch number on the container match the order details.

• Wear appropriate PPE during the receiving and inspection process.

Storage

• LDC7559 powder should be stored at -20°C for long-term stability (up to 3 years).[1]

• For shorter periods, it can be stored at 4°C for up to 2 years.[1]

• Once in solvent, the solution should be stored at -80°C (up to 2 years) or -20°C (up to 1 year).[1]

• To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into single-use vials.[1]

Preparation of Solutions

• All work with LDC7559 powder and solutions should be conducted in a chemical fume hood to minimize inhalation exposure.

• LDC7559 is soluble in DMSO.[2]

• For in vivo experiments, various solvent systems can be used, such as a mixture of DMSO, PEG300, Tween-80, and saline.[1]

• Ensure all glassware is clean and dry before use to prevent contamination.

Disposal Plan

All waste materials contaminated with LDC7559 must be handled as hazardous chemical waste.

Waste Type	Disposal Procedure
Unused LDC7559	Dispose of in a designated hazardous chemical waste container. Do not discard down the drain or in regular trash.
Contaminated Labware	Disposable items (e.g., pipette tips, vials) should be placed in a sealed, labeled hazardous waste bag or container.
Contaminated PPE	Used gloves and other disposable PPE should be disposed of as hazardous waste.

Follow all local, state, and federal regulations for the disposal of chemical waste. Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Emergency Procedures

Immediate and appropriate action is crucial in the event of accidental exposure or spillage.

Incident	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and shoes. Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do not induce vomiting. Wash out mouth with water, provided the person is conscious. Seek immediate medical attention.

In the event of a spill, evacuate the area and prevent access. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. Ventilate the area and wash the spill site after the material has been removed.

LDC7559 Signaling Pathway and Experimental Workflow

LDC7559 is an inhibitor of Gasdermin D (GSDMD), a key protein in the pyroptosis signaling pathway.[2] Understanding this pathway is crucial for designing experiments and interpreting results.

Caption: LDC7559 inhibits pyroptosis by blocking the pore-forming activity of the GSDMD N-terminal domain.

Experimental Workflow: Investigating LDC7559 Efficacy

A typical in vitro experiment to assess the efficacy of LDC7559 would involve the following steps.

Caption: A generalized workflow for evaluating the inhibitory effect of LDC7559 on pyroptosis in vitro.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]